1H-pyrrolizine

• CAS: 251-59-2

Core Science & Biosynthesis

The Core Mechanism of 1,3-Dipolar Cycloaddition for 1H-Pyrrolizine Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of the 1H-pyrrolizine scaffold, a core structural motif in a multitude of biologically active natural products and synthetic pharmaceuticals, is a subject of significant interest in medicinal and synthetic chemistry. Among the various synthetic strategies, the 1,3-dipolar cycloaddition reaction stands out as a particularly elegant and efficient method for the construction of this bicyclic heterocyclic system. This technical guide provides an in-depth exploration of the mechanism, experimental protocols, and key quantitative aspects of 1H-pyrrolizine synthesis via 1,3-dipolar cycloaddition, with a focus on the generation and reaction of azomethine ylides.

The Fundamental Mechanism: A Concerted [3+2] Cycloaddition

The synthesis of the 1H-pyrrolizine core via this method is fundamentally a [3+2] cycloaddition reaction, a type of pericyclic reaction. It involves the reaction of a 1,3-dipole with a dipolarophile, leading to the formation of a five-membered ring. In the context of 1H-pyrrolizine synthesis, the key 1,3-dipole is an azomethine ylide .

The overall process can be broken down into two primary stages:

• In Situ Generation of the Azomethine Ylide: Azomethine ylides are typically transient species and are therefore generated in the reaction mixture (in situ). A common and effective method for their formation is the thermal decarboxylation of an α-amino acid, such as proline, in the presence of a carbonyl compound (e.g., an aldehyde or ketone). The reaction proceeds through the formation of an iminium ion, which then undergoes decarboxylation to yield the azomethine ylide.

• Cycloaddition with a Dipolarophile: The generated azomethine ylide, which is a four-π-electron system, then reacts with a two-π-electron dipolarophile, typically an alkene or an alkyne. This concerted cycloaddition reaction leads to the formation of the pyrrolidine (B122466) ring, which, in the case of using proline-derived ylides, results in the fused bicyclic 1H-pyrrolizine system.

The reaction is considered a Huisgen 1,3-dipolar cycloaddition, which is a thermally allowed, concerted [π4s + π2s] cycloaddition.[1] The stereochemistry of the reaction is often highly controlled, making it a powerful tool for the synthesis of complex, stereochemically rich molecules.

Frontier Molecular Orbital (FMO) Theory Perspective

The regioselectivity and reactivity of the 1,3-dipolar cycloaddition can be rationalized using Frontier Molecular Orbital (FMO) theory. Azomethine ylides are classified as HOMO-controlled (Type I) dipoles.[2] This means that the reaction is primarily governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the azomethine ylide and the Lowest Unoccupied Molecular Orbital (LUMO) of the dipolarophile.

Consequently, the reaction rate is enhanced when electron-withdrawing groups are present on the dipolarophile, as these groups lower the energy of the LUMO, leading to a smaller HOMO-LUMO energy gap and stronger orbital interaction. Conversely, electron-donating groups on the dipolarophile can decrease the reaction rate.

Experimental Protocols: A Generalized Approach

While specific reaction conditions can vary depending on the substrates, a general one-pot procedure for the synthesis of dihydro-1H-pyrrolizine derivatives can be outlined as follows.[3][4][5]

Materials:

• α-Amino acid (e.g., L-proline)

• Carbonyl compound (e.g., ninhydrin, isatin, or other aldehydes/ketones)

• Dipolarophile (e.g., dimethyl acetylenedicarboxylate (B1228247) (DMAD), ethyl propiolate)

• Solvent (e.g., methanol, ethanol, acetonitrile)

General Procedure:

• To a stirred solution of the carbonyl compound in the chosen solvent, add the α-amino acid.

• The mixture is typically stirred at room temperature or heated under reflux to facilitate the in situ formation of the azomethine ylide.

• The dipolarophile is then added to the reaction mixture.

• The reaction is monitored by thin-layer chromatography (TLC) until completion.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified, typically by recrystallization or column chromatography on silica (B1680970) gel.

Quantitative Data Summary

The efficiency of the 1,3-dipolar cycloaddition for 1H-pyrrolizine synthesis is evident from the reported yields and reaction conditions. The following tables summarize quantitative data from various studies.

Carbonyl Compound	α-Amino Acid	Dipolarophile	Solvent	Time (h)	Yield (%)	Reference
Ninhydrin	L-Proline	Dimethyl acetylenedicarboxylate	Methanol	1	87	[5]
Ninhydrin	L-Proline	Diethyl acetylenedicarboxylate	Methanol	1	85	[5]
Isatin	L-Proline	N-Methylmaleimide	Methanol/Water	1	-	[6]
Acenaphthylene-1,2-dione	L-Proline	3-methyl-4-nitro-5-styrylisoxazole	Methanol	-	94-98	[7]
Indeno[1,2-b]quinoxalin-11-one	L-Proline	3-methyl-4-nitro-5-styrylisoxazole	Methanol	-	94-98	[7]

Table 1: Summary of Reaction Conditions and Yields for 1H-Pyrrolizine Synthesis.

Visualizing the Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 2. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. A synthesis of functionalized dihydro-1Η-pyrrolizines and spiropyrrolizines via [2 + 3] cycloaddition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. scilit.com [scilit.com]

The Stereochemistry of 1H-Pyrrolizine and its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1H-pyrrolizine core, a fused bicyclic heteroaromatic system, is a privileged scaffold in medicinal chemistry, forming the structural basis of a wide array of biologically active compounds.[1][2] The stereochemical arrangement of substituents on the pyrrolizine ring system is a critical determinant of their pharmacological activity and toxicological profile. This technical guide provides a comprehensive overview of the stereochemistry of 1H-pyrrolizine and its derivatives, with a focus on quantitative structural data, detailed experimental protocols for stereoselective synthesis, and the impact of stereoisomerism on biological signaling pathways.

The inherent chirality of many 1H-pyrrolizine derivatives arises from the presence of stereogenic centers, typically at the bridgehead carbon atoms and at substituted positions on the rings. The rigid, fused-ring structure imposes significant conformational constraints, leading to distinct spatial arrangements of substituents that profoundly influence molecular recognition by biological targets.[3] Understanding and controlling the stereochemistry of these molecules is therefore paramount in the design and development of novel therapeutics with improved efficacy and safety profiles.

Stereochemical and Structural Data of 1H-Pyrrolizine Derivatives

The precise three-dimensional arrangement of atoms in 1H-pyrrolizine derivatives has been elucidated through various analytical techniques, primarily X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy. This section presents key quantitative data that underscore the stereochemical features of this heterocyclic system.

X-ray Crystallography Data

X-ray crystallography provides definitive evidence of the solid-state conformation and absolute stereochemistry of chiral molecules. The data presented in Table 1, derived from the crystal structure of 2,3-dihydro-7-methyl-1H-pyrrolizin-1-one, offers insights into the bond lengths and angles of a representative 1H-pyrrolizine derivative.[4]

Table 1: Selected Bond Lengths and Angles for 2,3-dihydro-7-methyl-1H-pyrrolizin-1-one [4]

Bond/Angle	Measurement (Å or °)
C1-O1	1.229(3)
C1-N1	1.393(3)
C1-C2	1.464(4)
C2-C3	1.503(4)
C3-N1	1.465(3)
C4-C5	1.381(4)
C4-N1	1.384(3)
C5-C6	1.378(4)
C6-C7	1.442(4)
C7-C4	1.372(4)
O1-C1-N1	121.7(2)
O1-C1-C2	129.5(3)
N1-C1-C2	108.8(2)
C1-C2-C3	105.1(2)
N1-C3-C2	103.1(2)
C5-C4-N1	108.6(2)
C5-C4-C7	107.0(2)
N1-C4-C7	144.3(2)

NMR Spectroscopy Data for Stereochemical Elucidation

NMR spectroscopy is a powerful tool for determining the relative stereochemistry and conformational preferences of molecules in solution.[5] Chemical shifts (δ), coupling constants (J), and Nuclear Overhauser Effect (NOE) data provide valuable information about the spatial relationships between atoms. Table 2 summarizes characteristic ¹H NMR data for diastereomeric pyrrolizidine (B1209537) alkaloids, which are reduced forms of 1H-pyrrolizine, highlighting how stereochemistry influences spectral parameters.[6]

Table 2: ¹H NMR Chemical Shift Data (ppm) for Retronecine and Heliotridine [6]

Proton	Retronecine	Heliotridine
H-1	5.82	5.85
H-2α	2.70	2.75
H-2β	2.00	2.05
H-3α	3.95	3.98
H-3β	3.45	3.48
H-5α	3.30	3.32
H-5β	2.60	2.63
H-6α	2.20	2.25
H-6β	1.90	1.95
H-7	4.75	4.80
H-8	4.15	4.20
H-9a	4.10	4.12
H-9b	3.90	3.93

Experimental Protocols for Stereoselective Synthesis

The synthesis of enantiomerically pure 1H-pyrrolizine derivatives is crucial for evaluating their structure-activity relationships and for drug development. This section provides detailed protocols for the stereoselective synthesis of key 1H-pyrrolizine-based therapeutic agents.

Synthesis of Ketorolac

Ketorolac is a potent non-steroidal anti-inflammatory drug (NSAID) based on the 1H-pyrrolizine-1-carboxylic acid scaffold. The following is a representative synthetic route.

Step 1: Synthesis of N-(2-bromoethyl)pyrrole Pyrrole is reacted with 1,2-dibromoethane (B42909) in the presence of a base, such as potassium hydroxide, in a suitable solvent like dimethylformamide (DMF) to yield N-(2-bromoethyl)pyrrole.

Step 2: Synthesis of Diethyl 2-(pyrrol-1-yl)ethylmalonate N-(2-bromoethyl)pyrrole is treated with the sodium salt of diethyl malonate in an anhydrous solvent like ethanol (B145695) to afford diethyl 2-(pyrrol-1-yl)ethylmalonate.

Step 3: Cyclization to Ethyl 2,3-dihydro-1H-pyrrolizine-1-carboxylate The malonate derivative undergoes an intramolecular Dieckmann condensation using a strong base such as sodium ethoxide in refluxing ethanol, followed by acidic workup and decarboxylation to yield the racemic ethyl 2,3-dihydro-1H-pyrrolizine-1-carboxylate.

Step 4: Acylation and Hydrolysis to Ketorolac The resulting ester is acylated with benzoyl chloride under Friedel-Crafts conditions. Subsequent hydrolysis of the ester group with a base, followed by acidification, yields racemic ketorolac. Enantiomeric resolution can be achieved at this stage using a chiral resolving agent.

Stereoselective Synthesis of a Dihydropyrrolizine Derivative via [3+2] Cycloaddition

A modern and efficient method for the stereoselective synthesis of substituted dihydropyrrolizines involves the [3+2] cycloaddition of azomethine ylides with electron-deficient alkenes.[7]

General Procedure: To a solution of an α-amino acid (e.g., proline) and an aldehyde or ketone in a suitable solvent (e.g., toluene (B28343) or acetonitrile), a dipolarophile (e.g., dimethyl acetylenedicarboxylate) is added. The mixture is heated to reflux to generate the azomethine ylide in situ, which then undergoes a [3+2] cycloaddition with the dipolarophile. The stereochemical outcome of the reaction is often controlled by the stereochemistry of the starting α-amino acid. The resulting cycloadduct can be isolated and purified by column chromatography.

Impact of Stereochemistry on Biological Signaling Pathways

The specific three-dimensional shape of a 1H-pyrrolizine derivative is critical for its interaction with biological targets, thereby dictating its efficacy and mechanism of action. Several derivatives have been identified as potent inhibitors of key signaling pathways implicated in cancer and inflammation.

Inhibition of the EGFR Signaling Pathway

Certain pyrrolizine derivatives have shown significant inhibitory activity against the Epidermal Growth Factor Receptor (EGFR), a key player in many cancers.[8][9][10] The binding of these inhibitors to the ATP-binding site of the EGFR tyrosine kinase domain is highly dependent on their stereochemistry.

Caption: Inhibition of the EGFR signaling cascade by 1H-pyrrolizine derivatives.

Modulation of the Rac1 Signaling Pathway

Rac1, a member of the Rho family of small GTPases, is a critical regulator of cell motility and cytoskeletal dynamics. Its aberrant activation is associated with cancer cell invasion and metastasis. Some pyrrolizine derivatives have been identified as inhibitors of Rac1 signaling.[2][11]

Caption: Inhibition of Rac1 activation by certain 1H-pyrrolizine derivatives.

Conclusion

The stereochemistry of 1H-pyrrolizine and its derivatives is a cornerstone of their biological activity. The rigid bicyclic framework, coupled with the potential for multiple stereocenters, gives rise to a diverse array of three-dimensional structures that can be finely tuned to interact with specific biological targets. As demonstrated by the quantitative data, detailed synthetic protocols, and the influence on key signaling pathways, a thorough understanding and control of stereoisomerism are indispensable for the successful development of novel 1H-pyrrolizine-based therapeutics. This guide provides a foundational resource for researchers in medicinal chemistry and drug discovery, highlighting the critical interplay between molecular architecture and biological function in this important class of heterocyclic compounds.

References

• 1. pharaohacademy.com [pharaohacademy.com]
• 2. pharaohacademy.com [pharaohacademy.com]
• 3. Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, molecular docking and antitumor activity of novel pyrrolizines with potential as EGFR-TK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Functionalized Dihydro-1H-pyrrolizines

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the core synthetic strategies for constructing functionalized dihydro-1H-pyrrolizine scaffolds, a crucial heterocyclic motif in medicinal chemistry. The pyrrolizine core is present in numerous natural products and synthetic compounds exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] This document details key synthetic methodologies, presents quantitative data in structured tables, provides explicit experimental protocols, and visualizes reaction pathways and workflows.

Synthesis via [3+2] Cycloaddition Reactions of Azomethine Ylides

The [3+2] cycloaddition reaction of azomethine ylides with various dipolarophiles is a powerful and widely employed method for the synthesis of pyrrolidine-containing heterocycles, including dihydro-1H-pyrrolizines.[1][4][5] This approach often involves the in situ generation of the azomethine ylide from the condensation of an α-amino acid, such as proline or sarcosine, with a carbonyl compound, typically followed by decarboxylation.[1][2]

General Reaction Scheme & Mechanism

A common strategy involves the reaction of an α-amino acid with ninhydrin (B49086) to generate an azomethine ylide. This intermediate then undergoes a 1,3-dipolar cycloaddition with a dipolarophile, such as a dialkyl acetylenedicarboxylate, to yield the functionalized dihydro-1H-pyrrolizine core.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pharaohacademy.com [pharaohacademy.com]
• 4. A synthesis of functionalized dihydro-1Η-pyrrolizines and spiropyrrolizines via [2 + 3] cycloaddition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 1H-Pyrrolizine Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize the 1H-pyrrolizine core structure, a key heterocyclic scaffold in numerous natural products and synthetic compounds of medicinal interest. This document details the principles and expected outcomes for the analysis of 1H-pyrrolizine and its derivatives by Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols and structured data tables are provided to facilitate the practical application of these methods in a research and development setting.

The 1H-Pyrrolizine Core Structure

1H-pyrrolizine is an aromatic heterocyclic organic compound with the chemical formula C₇H₇N.[1] It consists of two fused five-membered rings, a pyrrole (B145914) ring and a pyrrolidine (B122466) ring, sharing a nitrogen atom at the bridgehead.[1] The fully saturated analog is known as pyrrolizidine (B1209537) or hexahydro-1H-pyrrolizine.[2][3] The structural elucidation and characterization of novel 1H-pyrrolizine derivatives are critically dependent on a combination of modern spectroscopic techniques.

Caption: Figure 1. Structures of 1H-Pyrrolizine and Pyrrolizidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structure determination of organic molecules, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms. For 1H-pyrrolizine derivatives, both ¹H and ¹³C NMR are essential.

2.1. ¹H NMR Spectroscopy

The aromatic protons of the 1H-pyrrolizine ring are expected to resonate in the downfield region typical for aromatic and heteroaromatic compounds, generally between 6.0 and 8.5 ppm, due to the deshielding effect of the ring current.[4][5] Protons on the partially saturated ring of dihydro-1H-pyrrolizines will appear further upfield.

2.2. ¹³C NMR Spectroscopy

The carbon atoms of the aromatic rings in 1H-pyrrolizine derivatives typically show signals in the range of 110 to 150 ppm.[6][7] The specific chemical shifts are influenced by the substitution pattern and the electronic effects of the substituents.

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for 1H-Pyrrolizine Derivatives

Atom Type	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Aromatic CH	6.0 - 8.5	110 - 140
Bridgehead C (quaternary)	-	130 - 150
Aliphatic CH₂ (in dihydro derivatives)	2.5 - 4.5	20 - 50
Aliphatic CH (in dihydro derivatives)	3.0 - 5.0	30 - 60

Note: Data are approximate and can vary based on solvent and substituents.[4][6][7]

2.3. Experimental Protocol for NMR Spectroscopy

A general protocol for acquiring high-resolution NMR spectra of 1H-pyrrolizine compounds is as follows:

• Sample Preparation: Dissolve 5-10 mg of the purified 1H-pyrrolizine compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube. The choice of solvent is critical and should dissolve the compound completely. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm), unless the solvent signal can be used as a reference.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and match the probe for the desired nuclei (¹H and ¹³C). Shim the magnetic field to achieve optimal homogeneity and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters on a 400 MHz spectrometer: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters on a 100 MHz spectrometer: spectral width of 200-240 ppm, a larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of ¹³C.

• 2D NMR Experiments (for detailed structural elucidation):

  • COSY (Correlation Spectroscopy): To identify proton-proton spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in stereochemical assignments.

• Data Processing: Apply Fourier transformation to the acquired free induction decays (FIDs). Phase and baseline correct the spectra. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Reference the chemical shifts to the internal standard.

Caption: Figure 2. Workflow for NMR-based Structure Elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

For an aromatic system like 1H-pyrrolizine, characteristic absorptions are expected for C-H and C=C bonds within the aromatic rings.[8]

Table 2: Characteristic IR Absorption Bands for 1H-Pyrrolizine Compounds

Functional Group	Absorption Range (cm⁻¹)	Intensity	Notes
Aromatic C-H Stretch	3100 - 3000	Medium	Characteristic for aromatic rings.[8][9]
Aliphatic C-H Stretch	3000 - 2850	Medium	Present in saturated or partially saturated rings.
Aromatic C=C Stretch	1600 - 1450	Medium-Weak	Often appear as a series of sharp bands.[6]
C-N Stretch	1350 - 1000	Medium
Aromatic C-H Out-of-Plane Bend	900 - 675	Strong	Pattern is diagnostic of substitution.[8]

3.1. Experimental Protocol for IR Spectroscopy

• Sample Preparation (Solid Samples):

  • KBr Pellet: Grind 1-2 mg of the solid sample with ~100 mg of dry KBr powder in an agate mortar. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Nujol Mull: Grind a few milligrams of the solid sample to a fine powder and add a drop of Nujol (mineral oil). Mix to form a paste and spread it thinly between two KBr or NaCl plates.

• Sample Preparation (Liquid Samples):

  • Place a drop of the neat liquid between two KBr or NaCl plates to form a thin film.

• Data Acquisition:

  • Place the sample holder in the IR spectrometer.

  • Record a background spectrum (of air, or the KBr plates with Nujol if a mull is used).

  • Record the sample spectrum, typically in the range of 4000 to 400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final transmittance or absorbance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about electronic transitions within a molecule, particularly in conjugated systems. Aromatic compounds like 1H-pyrrolizine are expected to show characteristic absorptions in the UV region. The position (λ_max) and intensity (molar absorptivity, ε) of these absorptions are sensitive to the extent of conjugation and the presence of substituents.

For substituted pyrrolizin-3-one derivatives, maximum absorbance peaks have been observed in the range of 306–416 nm.[10] The unsubstituted 1H-pyrrolizine is expected to have absorption maxima at shorter wavelengths.

Table 3: Expected UV-Vis Absorption for 1H-Pyrrolizine Systems

Chromophore System	Expected λ_max Range (nm)	Notes
Aromatic 1H-Pyrrolizine	200 - 350	Multiple bands are possible due to π → π* transitions.
Substituted/Extended Conjugation	300 - 450+	Bathochromic (red) shift with increased conjugation or donor groups.[10]

4.1. Experimental Protocol for UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-grade solvent that dissolves the sample and is transparent in the wavelength range of interest (e.g., ethanol, methanol, cyclohexane, water).

• Sample Preparation: Prepare a dilute solution of the 1H-pyrrolizine compound in the chosen solvent. The concentration should be adjusted so that the maximum absorbance is between 0.5 and 1.5 absorbance units.

• Data Acquisition:

  • Use a matched pair of quartz cuvettes. Fill one cuvette with the pure solvent (the blank) and the other with the sample solution.

  • Place the cuvettes in the spectrophotometer.

  • First, record a baseline spectrum with the blank in both the sample and reference beams.

  • Then, record the absorption spectrum of the sample over the desired wavelength range (e.g., 200-800 nm).

Caption: Figure 3. Integrated Spectroscopic Analysis Workflow.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation analysis.

For 1H-pyrrolizine (C₇H₇N), the exact mass is 105.0578 Da.[1] The saturated analog, hexahydro-1H-pyrrolizine (C₇H₁₃N), has a molecular weight of 111.1848 g/mol .[2] The mass spectrum of hexahydro-1H-pyrrolizine shows a molecular ion peak (M⁺) at m/z 111.

The fragmentation of pyrrolizidine alkaloids (which contain the saturated pyrrolizidine core) is well-studied. Common fragmentation patterns can help in identifying the core structure and the nature of substituents.

Table 4: Mass Spectrometry Data for 1H-Pyrrolizine and its Saturated Analog

Compound	Formula	Molecular Weight ( g/mol )	Key m/z values (EI-MS)
1H-Pyrrolizine	C₇H₇N	105.14	Expected M⁺ at m/z 105.
Hexahydro-1H-pyrrolizine	C₇H₁₃N	111.18	M⁺ at m/z 111, significant fragments at m/z 82, 83, 55.[2]

5.1. Experimental Protocol for Mass Spectrometry (Electron Ionization - GC-MS)

• Sample Preparation: Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane, methanol). The concentration should be in the range of 10-100 µg/mL.

• Instrumentation (GC-MS):

  • Gas Chromatograph (GC): Inject a small volume (e.g., 1 µL) of the sample solution into the GC. The sample is vaporized and separated on a capillary column (e.g., a nonpolar DB-5 column). The GC oven temperature is programmed to ramp up to elute the compound of interest.

  • Mass Spectrometer (MS): The eluent from the GC enters the ion source of the mass spectrometer.

• Ionization (Electron Ionization - EI): The sample molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum (a plot of ion intensity vs. m/z) is generated.

This guide provides the foundational spectroscopic knowledge and practical protocols for the characterization of 1H-pyrrolizine compounds. The combined application of these techniques is indispensable for the unambiguous structural elucidation and purity assessment required in chemical research and drug development.

References

• 1. 1H-pyrrolizine | C7H7N | CID 9548681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H-Pyrrolizine, hexahydro- [webbook.nist.gov]
• 3. Pyrrolizidine | C7H13N | CID 12558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. compoundchem.com [compoundchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. scribd.com [scribd.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. uanlch.vscht.cz [uanlch.vscht.cz]
• 10. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to 1H and 13C NMR Data for Novel 1H-Pyrrolizine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 1H and 13C Nuclear Magnetic Resonance (NMR) data for a series of novel 1H-pyrrolizine derivatives. This document is intended to serve as a valuable resource for researchers and scientists in the fields of medicinal chemistry, organic synthesis, and drug development by presenting detailed spectral data, experimental protocols, and visualizations of relevant biological pathways.

Introduction to 1H-Pyrrolizine Derivatives

The 1H-pyrrolizine scaffold is a privileged heterocyclic motif found in a wide array of natural products and synthetic compounds exhibiting significant biological activities. These activities include anti-inflammatory, analgesic, anticancer, and antimicrobial properties. The unique structural features of the 1H-pyrrolizine core make it an attractive template for the design and synthesis of novel therapeutic agents. Accurate structural elucidation using spectroscopic techniques, particularly 1H and 13C NMR, is paramount in the development of these compounds.

Quantitative 1H and 13C NMR Data

The following tables summarize the 1H and 13C NMR spectral data for representative novel 1H-pyrrolizine derivatives. All chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Phenopyrrolizins A and B

Phenopyrrolizins A and B are two novel pyrrolizine alkaloids isolated from a marine-derived actinomycete. Their structures were established through extensive spectroscopic analysis.

Table 1: 1H and 13C NMR Data for Phenopyrrolizin A in DMSO-d6

Position	δC (ppm)	δH (ppm), mult. (J in Hz)
1	100.8
2	179.0
3	134.5	6.85, s
5	45.1	3.25, t (7.2)
6	28.9	2.11, m
7	58.9	4.15, t (7.2)
8'	125.9
9', 13'	130.5	7.45, d (8.6)
10', 12'	115.8	6.69, d (8.6)
11'	158.2
14	172.5

Table 2: 1H and 13C NMR Data for Phenopyrrolizin B in DMSO-d6

Position	δC (ppm)	δH (ppm), mult. (J in Hz)
1	100.9
2	179.1
3	134.6	6.86, s
5	45.2	3.26, t (7.2)
6	29.0	2.12, m
7	59.0	4.16, t (7.2)
8'	134.1
9', 13'	128.9	7.66, d (7.9)
10', 12'	128.7	7.26, t (7.9)
11'	128.5	7.02, t (7.9)
14	172.6

N-(4-bromophenyl)-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide Derivatives

A series of N-(4-bromophenyl)-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide derivatives have been synthesized and evaluated as potential COX inhibitors.[1]

Table 3: 1H NMR Data for N-(4-bromophenyl)-6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide (12) [1]

Protons	δH (ppm), mult.
3x CH2 (pyrrolizine)	2.55, 3.00, 4.41
NH2	3.57, s
NH	9.64, s

Table 4: 13C NMR Data for N-(4-bromophenyl)-6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide (12) [1]

The full 13C NMR data for this specific compound is detailed in the supporting information of the cited reference and includes 13 distinct signals.

Experimental Protocols

General Procedure for 1H and 13C NMR Spectroscopy

NMR spectra are typically recorded on Bruker AVANCE or similar spectrometers operating at frequencies ranging from 300 to 600 MHz for 1H NMR and 75 to 151 MHz for 13C NMR. Deuterated solvents such as chloroform (B151607) (CDCl3) or dimethyl sulfoxide (B87167) (DMSO-d6) are used, with tetramethylsilane (B1202638) (TMS) serving as an internal standard (δ = 0.00 ppm). Chemical shifts are reported in ppm, and coupling constants (J) are given in Hertz (Hz). Multiplicities are abbreviated as s (singlet), d (doublet), t (triplet), q (quartet), and m (multiplet).

Synthesis of N-(4-bromophenyl)-6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide (12)[1]

A key intermediate, the pyrrolizine derivative 12, was synthesized by reacting N-(4-bromophenyl)-2-chloroacetamide with 2-(pyrrolidin-2-ylidene)malononitrile.[1] The reaction mixture is typically refluxed in a suitable solvent such as acetone (B3395972) in the presence of a base like potassium carbonate.[1]

KHMDS-Induced Carbocyclization for the Synthesis of 1H-Pyrrolizine Carboxylates

A general and efficient method for the synthesis of 1H-pyrrolizine carboxylates involves the potassium hexamethyldisilazide (KHMDS)-induced carbocyclization of N-alkynyl proline carboxylates. This reaction proceeds under mild conditions with high efficiency.

General Experimental Workflow:

Caption: KHMDS-induced synthesis of 1H-pyrrolizine carboxylates.

Signaling Pathways of Bioactive 1H-Pyrrolizine Derivatives

Several novel 1H-pyrrolizine derivatives have been identified as potent inhibitors of key enzymes involved in disease signaling pathways, such as cyclooxygenases (COX-1 and COX-2) in the inflammatory cascade and receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR) in cancer.

Inhibition of Cyclooxygenase (COX) Pathway

Certain N-(4-bromophenyl)-7-cyano-6-substituted-1H-pyrrolizine-5-carboxamide derivatives have been shown to act as dual inhibitors of COX-1 and COX-2 enzymes.[1][2] These enzymes are crucial for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation.

Caption: Inhibition of the COX pathway by pyrrolizine derivatives.

Inhibition of Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

Some pyrrolizine derivatives have been investigated as inhibitors of EGFR tyrosine kinase.[3] EGFR is a transmembrane protein that, upon activation by its ligands (e.g., EGF), initiates a cascade of intracellular signals that regulate cell proliferation, survival, and migration. Dysregulation of the EGFR pathway is a hallmark of many cancers.

References

• 1. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the interaction between epidermal growth factor receptor tyrosine kinase and some of the synthesized inhibitors using combination of in-silico and in-vitro cytotoxicity methods - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Analysis of Synthesized 1H-Pyrrolizine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies for the mass spectrometric analysis of synthesized 1H-pyrrolizine and its derivatives. Given the limited availability of mass spectral data for the unsaturated 1H-pyrrolizine parent molecule, this guide leverages the extensive and well-documented analytical techniques developed for the closely related and naturally occurring pyrrolizidine (B1209537) alkaloids (PAs), which contain a saturated pyrrolizine core. These methodologies are directly applicable and serve as a robust starting point for the characterization of novel synthesized pyrrolizine compounds.

Introduction to Mass Spectrometry of Pyrrolizine Scaffolds

Mass spectrometry (MS) is an indispensable tool for the structural elucidation and quantification of synthesized heterocyclic compounds like 1H-pyrrolizine. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are routinely employed. Electron Ionization (EI) is a common ionization technique in GC-MS, providing detailed fragmentation patterns that are useful for structural identification. Electrospray Ionization (ESI), often coupled with LC, is a softer ionization method that typically yields a protonated molecular ion [M+H]⁺, which can then be subjected to tandem mass spectrometry (MS/MS) for fragmentation analysis.

The fragmentation of the pyrrolizine core is characteristic and provides significant structural information. For the saturated pyrrolizidine alkaloid core, common fragments are observed at m/z 94, 120, and 138, which are indicative of the retronecine-type structure. The introduction of unsaturation in the 1H-pyrrolizine ring is expected to influence the fragmentation pathways, likely leading to a more stable molecular ion and fragmentation patterns dominated by the loss of substituents and rearrangements that preserve the aromaticity of the heterocyclic system.

Experimental Protocols

Detailed and validated experimental protocols are crucial for the reliable analysis of 1H-pyrrolizine derivatives. The following sections outline typical procedures for sample preparation and LC-MS/MS analysis, adapted from established methods for pyrrolizidine alkaloids.

Sample Preparation: Solid-Phase Extraction (SPE)

A common and effective method for sample cleanup and concentration is Solid-Phase Extraction (SPE). For basic compounds like pyrrolizines, cation exchange cartridges are highly effective.

Protocol:

• Sample Loading: Dissolve the synthesized 1H-pyrrolizine derivative in an acidic solution (e.g., 0.05 M sulfuric acid) and load it onto a pre-conditioned cation exchange SPE cartridge (e.g., Oasis MCX).

• Washing: Wash the cartridge with a non-eluting solvent, such as methanol, to remove neutral and acidic impurities.

• Elution: Elute the retained pyrrolizine compounds using a basic methanolic solution (e.g., 2.5-5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS analysis (e.g., a mixture of water and methanol).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the analysis of pyrrolizine compounds.

Instrumentation:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A tandem quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

Typical LC-MS/MS Parameters:

Parameter	Typical Value
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	2.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Gas Flow	600 - 800 L/hr
Collision Gas	Argon

A gradient elution is typically used to separate compounds of interest from the sample matrix.

Data Presentation: Characteristic Fragment Ions

The analysis of fragmentation patterns is key to the structural elucidation of 1H-pyrrolizine derivatives. While specific data for the parent 1H-pyrrolizine is scarce, the fragmentation of the related pyrrolizidine core is well-documented. The following table summarizes the characteristic fragment ions observed in the MS/MS spectra of 1,2-unsaturated pyrrolizidine alkaloids. Researchers analyzing synthesized 1H-pyrrolizine derivatives can look for analogous fragmentation behaviors.

Table 1: Characteristic Fragment Ions of 1,2-Unsaturated Pyrrolizidine Alkaloid Cores

Precursor Ion	m/z of Fragment Ion	Putative Structure/Origin
[M+H]⁺	138	Retronecine-type base
[M+H]⁺	120	Loss of H₂O from m/z 138
[M+H]⁺	94	Further fragmentation of the necine base
[M+H]⁺	80	Characteristic ion for pyrrolizidine diesters
[M+H]⁺	111	Characteristic for monoester N-oxides
[M+H]⁺	220	Open chain diesters with angelic acid

Data compiled from studies on pyrrolizidine alkaloids.

Visualization of Analytical Workflows and Fragmentation

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates a typical workflow for the analysis of synthesized 1H-pyrrolizine derivatives using LC-MS/MS.

Tautomerism of 1H-Pyrrolizine and 3H-Pyrrolizine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the tautomeric relationship between 1H-pyrrolizine and 3H-pyrrolizine. Tautomerism, the dynamic equilibrium between two or more interconvertible isomers, plays a critical role in the physicochemical and biological properties of heterocyclic compounds. Understanding the tautomeric landscape of the pyrrolizine core is paramount for its application in medicinal chemistry and materials science, as the prevalence of a particular tautomer can significantly influence factors such as receptor binding, metabolic stability, and spectroscopic characteristics.

Introduction to Pyrrolizine Tautomerism

Pyrrolizine is a heterocyclic aromatic organic compound composed of two fused five-membered rings, a pyrrole (B145914) ring and a pyrrolidine (B122466) ring, sharing a nitrogen atom. The position of the double bonds within the pyrrolizine scaffold can vary, leading to different tautomeric forms. The two most fundamental tautomers are 1H-pyrrolizine and 3H-pyrrolizine, which interconvert through a proton transfer mechanism.

The equilibrium between these tautomers is dictated by their relative thermodynamic stabilities, which can be influenced by the solvent, temperature, and the presence of substituents. The energy barrier of this interconversion determines the rate at which equilibrium is reached. A thorough understanding of these energetic parameters is crucial for predicting the behavior of pyrrolizine-containing molecules in different environments.

Quantitative Data on Tautomerism

While extensive experimental and computational data on the parent 1H-pyrrolizine and 3H-pyrrolizine tautomeric system is limited in publicly available literature, this section outlines the key parameters that are essential for a quantitative description of this equilibrium. The tables below are structured to present the type of data that would be obtained from dedicated computational and experimental studies.

Table 1: Calculated Thermodynamic and Kinetic Data for the Tautomerism of 1H-Pyrrolizine and 3H-Pyrrolizine

Parameter	1H-Pyrrolizine	3H-Pyrrolizine	Transition State
Relative Energy (kcal/mol)	Data not available	Data not available	-
Gibbs Free Energy (kcal/mol)	Data not available	Data not available	-
Activation Energy Barrier (kcal/mol)	-	-	Data not available
Dipole Moment (Debye)	Data not available	Data not available	-

Note: The data in this table is hypothetical and serves as a template for the presentation of results from computational studies. The relative energies would typically be calculated with respect to the more stable tautomer.

Table 2: Experimental Spectroscopic Data for the Characterization of Pyrrolizine Tautomers

Spectroscopic Technique	1H-Pyrrolizine (Predicted/Observed)	3H-Pyrrolizine (Predicted/Observed)
¹H NMR Chemical Shifts (ppm)	Specific peak assignments and chemical shifts would be listed here.	Specific peak assignments and chemical shifts would be listed here.
¹³C NMR Chemical Shifts (ppm)	Specific peak assignments and chemical shifts would be listed here.	Specific peak assignments and chemical shifts would be listed here.
UV-Vis λmax (nm)	Wavelength of maximum absorbance would be listed here.	Wavelength of maximum absorbance would be listed here.

Note: This table illustrates how experimental data for the distinct tautomers would be organized. In practice, if the interconversion is fast on the NMR timescale, averaged signals might be observed.

Experimental and Computational Protocols

The investigation of tautomerism in pyrrolizine systems necessitates a synergistic approach combining experimental spectroscopy and computational chemistry.

Computational Chemistry Protocol

Density Functional Theory (DFT) is a powerful tool for elucidating the energetic landscape of tautomeric systems.

3.1.1. Geometry Optimization and Frequency Calculations:

• Structure Building: Construct the 3D structures of 1H-pyrrolizine, 3H-pyrrolizine, and the anticipated transition state for their interconversion.

• Method Selection: Employ a suitable DFT functional and basis set, such as B3LYP/6-311++G(d,p), which has been shown to be effective for studying tautomerism.

• Optimization: Perform full geometry optimization for each structure to locate the energy minima (for the tautomers) and the first-order saddle point (for the transition state).

• Frequency Analysis: Conduct frequency calculations to confirm the nature of the stationary points. The tautomers should have all real frequencies, while the transition state will exhibit a single imaginary frequency corresponding to the proton transfer coordinate.

• Energy Calculation: From the output, extract the electronic energies, zero-point vibrational energies (ZPVE), and thermal corrections to obtain the relative Gibbs free energies and the activation energy barrier.

3.1.2. Solvation Effects:

To model the influence of a solvent, the Polarizable Continuum Model (PCM) can be incorporated into the DFT calculations. This will provide insights into how the tautomeric equilibrium might shift in different solvent environments.

Experimental Protocols

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a primary technique for observing and quantifying tautomeric equilibria in solution.

• Sample Preparation: Dissolve the synthesized pyrrolizine sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H and ¹³C NMR Spectra Acquisition: Record high-resolution ¹H and ¹³C NMR spectra.

• Signal Assignment: Assign the observed signals to the respective protons and carbons of the tautomers present. This may be aided by 2D NMR techniques (e.g., COSY, HSQC, HMBC).

• Quantification: If distinct signals for both tautomers are observed, determine the tautomeric ratio by integrating the corresponding signals. The equilibrium constant (Kt) can then be calculated.

• Variable Temperature (VT) NMR: If the tautomeric interconversion is fast, leading to averaged signals, perform VT-NMR experiments. Lowering the temperature may slow the exchange rate sufficiently to resolve the signals of the individual tautomers.

3.2.2. Ultraviolet-Visible (UV-Vis) Spectroscopy:

UV-Vis spectroscopy can be used to detect the presence of different tautomers if they possess distinct chromophores.

• Sample Preparation: Prepare dilute solutions of the pyrrolizine sample in a UV-transparent solvent.

• Spectrum Acquisition: Record the UV-Vis absorption spectrum over a suitable wavelength range.

• Analysis: Analyze the spectrum for the presence of multiple absorption bands that could correspond to the different tautomers. The position of λmax can be compared with theoretical predictions from Time-Dependent DFT (TD-DFT) calculations.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the study of pyrrolizine tautomerism.

Caption: Tautomeric equilibrium between 1H- and 3H-pyrrolizine.

Caption: Computational workflow for studying pyrrolizine tautomerism.

Forging the Pyrrolizine Core: A Technical Guide to C-H Bond Functionalization Strategies

For Researchers, Scientists, and Drug Development Professionals

The pyrrolizine scaffold is a privileged structural motif found in a wide array of natural products and pharmacologically active compounds. Its unique bicyclic structure has attracted considerable attention from the synthetic chemistry community, leading to the development of innovative methods for its construction. Among these, transition-metal-catalyzed C-H bond functionalization has emerged as a powerful and atom-economical strategy, offering novel retrosynthetic disconnections and efficient access to functionalized pyrrolizine derivatives. This technical guide provides an in-depth overview of the core C-H functionalization strategies for the synthesis of pyrrolizines, with a focus on rhodium-, palladium-, and ruthenium-catalyzed methodologies. Detailed experimental protocols for key reactions, comparative quantitative data, and mechanistic visualizations are presented to serve as a comprehensive resource for researchers in organic synthesis and drug discovery.

Rhodium-Catalyzed C-H Alkenylation/Annulation Cascade

A prominent and efficient strategy for the synthesis of functionalized pyrrolizines involves a rhodium(III)-catalyzed cascade reaction between N-alkoxycarbamoyl pyrroles and trifluoromethyl-substituted ynones.[1] This approach utilizes a removable and transferable directing group to control the regioselectivity of the initial C-H alkenylation, which is followed by an intramolecular nucleophilic addition to construct the bicyclic pyrrolizine core in a single operation.[1]

General Workflow

The general workflow for this rhodium-catalyzed cascade reaction is depicted below. It begins with the preparation of the N-alkoxycarbamoyl-protected pyrrole (B145914), which then undergoes the key C-H activation and annulation step with the ynone coupling partner.

Figure 1: General workflow for Rh-catalyzed pyrrolizine synthesis.

Catalytic Cycle

The proposed catalytic cycle for this transformation begins with the coordination of the rhodium(III) catalyst to the N-alkoxycarbamoyl directing group of the pyrrole substrate. This is followed by a concerted metalation-deprotonation (CMD) step to form a five-membered rhodacycle intermediate. Coordination and migratory insertion of the ynone into the Rh-C bond leads to a seven-membered rhodacycle, which upon protonolysis releases the alkenylated pyrrole intermediate and regenerates the active rhodium catalyst. The final intramolecular cyclization then proceeds to furnish the pyrrolizine product.[2]

Figure 2: Proposed catalytic cycle for Rh-catalyzed C-H alkenylation/annulation.

Quantitative Data

The rhodium-catalyzed C-H alkenylation/annulation cascade demonstrates a broad substrate scope with respect to both the pyrrole and ynone coupling partners, affording the corresponding pyrrolizine products in moderate to good yields.

Entry	Pyrrole Substituent (R¹)	Ynone Substituent (R²)	Product	Yield (%)
1	H	Ph	3aa	85
2	Me	Ph	3ba	78
3	Ph	Ph	3ca	82
4	H	4-MeC₆H₄	3ab	81
5	H	4-FC₆H₄	3ac	75
6	H	2-Thienyl	3ad	72
7	Me	4-MeC₆H₄	3bb	76

Table 1: Substrate scope for the rhodium-catalyzed synthesis of pyrrolizines. Data extracted from Wang et al., Chem. Commun., 2024, 60 , 6536-6539.[1]

Experimental Protocol: Synthesis of Pyrrolizine 3aa

To a dried Schlenk tube were added N-(methoxycarbonyl)-N-(pyrrol-1-yl)amine (1a, 0.2 mmol, 1.0 equiv.), 4,4,4-trifluoro-1-phenylbut-2-yn-1-one (2a, 0.24 mmol, 1.2 equiv.), [RhCp*Cl₂]₂ (5 mol%), and AgSbF₆ (20 mol%). The tube was evacuated and backfilled with argon three times. Then, anhydrous DCE (2.0 mL) was added, and the mixture was stirred at 80 °C for 12 h. After cooling to room temperature, the solvent was removed under reduced pressure. The residue was purified by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) = 10:1) to afford the desired product 3aa.

Palladium-Catalyzed C-H Functionalization Strategies

Palladium catalysis offers a versatile platform for the C-H functionalization of pyrroles, which can be subsequently elaborated to form the pyrrolizine core. These strategies often involve the direct C-H arylation or alkenylation of the pyrrole ring, followed by a separate intramolecular cyclization step. The regioselectivity of the initial C-H functionalization can be controlled by the choice of directing group on the pyrrole nitrogen.[3][4][5][6]

Direct C-H Arylation followed by Intramolecular Cyclization

A two-step approach to pyrrolizines can be envisioned, starting with a palladium-catalyzed direct C-H arylation of a pyrrole bearing a suitable tether. Subsequent intramolecular C-H activation or a traditional cyclization method can then be employed to construct the second ring. For instance, a pyrrole substrate with an N-2-bromoaryl substituent could first undergo an intermolecular C-H arylation at the C2 position of the pyrrole, followed by an intramolecular Heck reaction to forge the pyrrolizine skeleton.

Figure 3: Two-step strategy for pyrrolizine synthesis via Pd-catalyzed C-H arylation.

Quantitative Data for Palladium-Catalyzed C-H Arylation of Pyrroles

Entry	Pyrrole Substituents	Aryl Group	Product	Yield (%)
1	2,5-Me₂	Ph	Arylated Pyrrole	85
2	2,5-Me₂	4-MeOC₆H₄	Arylated Pyrrole	78
3	2,5-Me₂	4-FC₆H₄	Arylated Pyrrole	82
4	2,5-Ph₂	Ph	Arylated Pyrrole	75

Table 2: Substrate scope for the palladium-catalyzed C-H arylation of 2,5-disubstituted pyrroles. Data extracted from Org. Lett. 2011, 13, 2, 288–291.[5]

Experimental Protocol: General Procedure for Palladium-Catalyzed C-H Arylation of Pyrroles

To a solution of the 2,5-disubstituted pyrrole (0.5 mmol) in anhydrous DMF (2.0 mL) were added the diaryliodonium salt (0.6 mmol), Pd(OAc)₂ (0.025 mmol, 5 mol %), and K₂CO₃ (1.0 mmol). The reaction mixture was stirred at 100 °C for 12-24 h under an argon atmosphere. After completion of the reaction (monitored by TLC), the mixture was cooled to room temperature, diluted with water (10 mL), and extracted with ethyl acetate (3 x 10 mL). The combined organic layers were washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to afford the corresponding arylated pyrrole.

Ruthenium-Catalyzed Annulation Strategies

Ruthenium catalysts have also been effectively employed for the synthesis of pyrrole-containing fused heterocycles through C-H activation and annulation reactions.[7][8] A [3+2] annulation of N-acyl pyrroles with alkenes represents a direct approach to the pyrrolizine core, where the pyrrole acts as a three-carbon component and the alkene serves as a two-carbon component.

[3+2] Annulation Workflow

This strategy involves the coordination of the ruthenium catalyst to a directing group on the pyrrole nitrogen, followed by C-H activation and subsequent annulation with an alkene.

Figure 4: Workflow for Ru-catalyzed [3+2] annulation for pyrrolizine synthesis.

Quantitative Data for Ruthenium-Catalyzed Annulations

The following table presents representative yields for the ruthenium-catalyzed oxidative annulation of enamides with alkynes to form substituted pyrroles, a reaction type analogous to what would be required for pyrrolizine synthesis from pyrroles and alkenes.

Entry	Enamide Substituent	Alkyne Substituents	Product	Yield (%)
1	Ph	Ph, Ph	Tetraphenylpyrrole	92
2	Ph	Et, Et	2,3-Diethyl-1,5-diphenylpyrrole	85
3	4-MeC₆H₄	Ph, Ph	1-(4-Tolyl)-2,3,4,5-tetraphenylpyrrole	88
4	Ph	Ph, Me	2-Methyl-1,3,4,5-tetraphenylpyrrole	78 (mixture of isomers)

Table 3: Substrate scope for the ruthenium-catalyzed synthesis of substituted pyrroles. Data extracted from Org. Lett. 2013, 15, 1, 136–139.[7]

Experimental Protocol: General Procedure for Ruthenium-Catalyzed Oxidative Annulation

A mixture of the enamide (0.5 mmol), the alkyne (1.0 mmol), [Ru(p-cymene)Cl₂]₂ (0.0125 mmol, 2.5 mol %), and Cu(OAc)₂·H₂O (1.0 mmol) in 1,2-dichloroethane (B1671644) (2.0 mL) was stirred in a sealed tube at 100 °C for 24 h. After cooling to room temperature, the reaction mixture was filtered through a pad of Celite, and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to afford the desired pyrrole product.

Conclusion

C-H bond functionalization has unequivocally revolutionized the synthesis of complex organic molecules, and its application to the construction of the pyrrolizine core is a testament to its power and versatility. Rhodium-, palladium-, and ruthenium-based catalytic systems each offer unique advantages in terms of reactivity, selectivity, and substrate scope. The direct, cascade-type reactions, such as the rhodium-catalyzed C-H alkenylation/annulation, provide a highly efficient means to access functionalized pyrrolizines in a single step. Palladium and ruthenium catalysts, while often employed in a stepwise fashion for pyrrolizine synthesis, offer a broad range of C-H functionalization reactions that can be strategically incorporated into synthetic routes. This technical guide provides a solid foundation for researchers to explore and apply these cutting-edge methodologies in their own synthetic endeavors, paving the way for the discovery of novel pyrrolizine-based compounds with potential applications in medicine and materials science. Further exploration into the development of enantioselective C-H functionalization strategies for the asymmetric synthesis of chiral pyrrolizines remains a key area for future research.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of Rhodium-Catalyzed C-H Functionalization: Advances in Theoretical Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transition‐Metal‐Catalyzed Annulations Involving the Activation of C(sp3)−H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-catalyzed C-H arylation of 2,5-substituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transition Metal-Catalyzed Intermolecular Cascade C-H Activation/Annulation Processes for the Synthesis of Polycycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct C2-arylation of N-acyl pyrroles with aryl halides under palladium catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. divyarasayan.org [divyarasayan.org]
• 8. Synthesis of polysubstituted pyrroles via [3 + 2]-annulation of aziridines and β-nitroalkenes under aerobic conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Pyrrolizidine Alkaloids: A Comprehensive Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pyrrolizidine (B1209537) alkaloids (PAs), a large group of naturally occurring toxins. The focus is on their distribution in the plant kingdom, methods for their isolation and purification, and the molecular mechanisms underlying their toxicity. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, natural product chemistry, and toxicology.

Natural Sources of Pyrrolizidine Alkaloids

Pyrrolizidine alkaloids are secondary metabolites produced by a wide array of plant species, estimated to be present in approximately 3% of the world's flowering plants. Their distribution is particularly concentrated within a few plant families, serving as a chemical defense mechanism against herbivores. The primary plant families known for producing PAs are:

• Asteraceae (Compositae): This is one of the largest families containing PA-producing plants, with the tribes Senecioneae and Eupatorieae being the most prominent. The genus Senecio (e.g., Senecio jacobaea, Senecio vulgaris) is a major source of toxic PAs.[1]

• Boraginaceae: Nearly all genera within this family synthesize PAs. Notable examples include Heliotropium (e.g., Heliotropium europaeum), Symphytum (comfrey), Cynoglossum (hound's tongue), and Echium.

• Fabaceae (Leguminosae): The genus Crotalaria (rattlebox) is the most significant source of PAs within this family.[2] Species like Crotalaria spectabilis and Crotalaria retusa are known to contain high concentrations of these alkaloids.[2][3]

• Apocynaceae: Several species within this family have been identified as PA producers.

While less common, PAs have also been found in the Orchidaceae family.

Distribution of Pyrrolizidine Alkaloids in Plant Tissues

The concentration and composition of PAs can vary significantly between different parts of the same plant and can be influenced by the plant's developmental stage and environmental conditions.

Table 1: Quantitative Distribution of Pyrrolizidine Alkaloids in Various Plant Species and Tissues

Plant Species	Family	Plant Part	Major Alkaloids	Concentration (% dry weight or mg/g)	Reference
Senecio riddellii	Asteraceae	Whole Plant	Riddelliine	2.56%	[4]
Senecio jacobaea	Asteraceae	Shoots & Roots	Jacobine, Erucifoline, Senecionine, Seneciphylline	Varies by genotype and tissue	[5]
Senecio vulgaris	Asteraceae	Whole Plant (Flowering)	Senecionine, Seneciphylline, Retrorsine	~25.9 mg/plant	[6]
Crotalaria spectabilis	Fabaceae	Seeds	Monocrotaline	17.393 mg/g	[2]
Crotalaria spectabilis	Fabaceae	Leaves	Monocrotaline	0.141 mg/g	[2]
Heliotropium europaeum	Boraginaceae	Seeds	Europine, Heliotrine, Lasiocarpine	0.28% (total PAs)	[7]
Heliotropium europaeum	Boraginaceae	Aerial Parts	Europine, Heliotrine, Lasiocarpine	>2.2% (seedling) to <0.5% (pre-senescence)	[8]
Heliotropium spp.	Boraginaceae	Various	Heliotrine-N-oxide, Europine-N-oxide, Lasiocarpine-N-oxide	0.5% - 5%	[9]

Generally, seeds and flowers tend to have higher concentrations of PAs compared to vegetative parts like leaves and roots.[10] In Senecio vulgaris, while the total amount of PAs per plant increases with development, the concentration per unit of dry matter remains relatively constant.[6] Furthermore, PAs often exist in plants as both the free base and the more water-soluble N-oxide form, with N-oxides frequently being the predominant form.[4][8]

Isolation and Purification of Pyrrolizidine Alkaloids

The isolation of PAs from plant material is a multi-step process that leverages their chemical properties, particularly their basicity.

Experimental Protocols

2.1.1. Extraction

The initial step involves extracting the alkaloids from the dried and powdered plant material. Acidified solvents are commonly used to convert the basic alkaloids into their more soluble salt forms.

• Protocol 1: Acidified Methanol (B129727)/Water Extraction

  • Weigh 1 gram of homogenized plant sample into a 50 mL centrifuge tube.

  • Add 20 mL of 50 mM sulfuric acid in a 1:1 (v/v) mixture of water and methanol.

  • Vortex for 10 minutes to ensure thorough extraction.

  • Centrifuge the mixture at 5000 x g for 10 minutes.

  • Collect the supernatant containing the PA salts.

• Protocol 2: Acidified Aqueous Extraction

  • Weigh 2 grams of the ground plant sample into a 50 mL centrifuge tube.

  • Add 20 mL of hot (50°C) 0.05 M sulfuric acid.

  • Extract for 30 minutes on an overhead shaker.

  • Centrifuge and collect the supernatant.

2.1.2. Purification by Solid-Phase Extraction (SPE)

Solid-phase extraction is a crucial clean-up step to remove impurities from the crude extract. Cation exchange cartridges are frequently employed to retain the positively charged alkaloids.

• Protocol 3: SPE using a Strong Cation Exchange (SCX) Cartridge

  • Condition an SCX SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of 0.05 M sulfuric acid.

  • Load 2 mL of the acidic plant extract onto the conditioned cartridge.

  • Wash the cartridge with 6 mL of water, followed by 6 mL of methanol to remove non-basic impurities.

  • Dry the cartridge under a stream of nitrogen for 5-10 minutes.

  • Elute the PAs from the cartridge by passing two 5 mL aliquots of a 6:94 (v/v) ammonia/methanol solution.

  • Evaporate the eluate to dryness under reduced pressure.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of 5:95 v/v methanol/water) for analysis.[11]

2.1.3. Preparative Isolation by Column Chromatography

For the isolation of larger quantities of pure PAs, column chromatography is the method of choice. Silica (B1680970) gel is a common stationary phase.

• Protocol 4: Silica Gel Column Chromatography

  • The crude alkaloid extract is dissolved in a minimal amount of a non-polar solvent and applied to the top of a silica gel column.

  • The column is eluted with a gradient of solvents, typically starting with a non-polar solvent (e.g., chloroform) and gradually increasing the polarity by adding a more polar solvent (e.g., methanol).[12]

  • Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing the desired PAs.

  • Fractions containing the same compound are pooled and the solvent is evaporated to yield the purified alkaloid.

Analytical Techniques for Identification and Quantification

Modern analytical techniques are essential for the accurate identification and quantification of PAs in complex mixtures.

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS): This is the gold standard for PA analysis due to its high sensitivity and selectivity.[13] It allows for the separation of closely related PA isomers and their quantification at very low levels. The method typically involves a C18 reversed-phase column with a mobile phase gradient of water and methanol or acetonitrile, both containing a small amount of formic acid to ensure the PAs are in their protonated form for positive ion electrospray ionization.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be used for PA analysis, but it is less common for N-oxides due to their low volatility.

Signaling Pathways in Pyrrolizidine Alkaloid Toxicity

The toxicity of most PAs is not inherent but results from their metabolic activation in the liver. This bioactivation is a critical first step in a cascade of events leading to cellular damage.

Bioactivation by Cytochrome P450

The primary mechanism of PA-induced hepatotoxicity involves the bioactivation of 1,2-unsaturated PAs by cytochrome P450 (CYP) enzymes in the liver. These enzymes, particularly CYP3A4, oxidize the PAs to highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids). These electrophilic metabolites can then alkylate cellular macromolecules such as DNA and proteins, leading to cytotoxicity, genotoxicity, and carcinogenicity.

Cellular Damage Pathways

The reactive pyrrolic esters trigger several downstream cellular damage pathways:

• Oxidative Stress: The metabolic activation of PAs can lead to the generation of reactive oxygen species (ROS), causing oxidative stress and damage to cellular components.

• Apoptosis: PAs can induce programmed cell death (apoptosis) through both the extrinsic (death receptor-mediated) and intrinsic (mitochondria-mediated) pathways. This involves the activation of caspases, a family of proteases that execute the apoptotic process.

• Mitochondrial Dysfunction: The pyrrolic metabolites can damage mitochondria, leading to a decrease in ATP production and the release of pro-apoptotic factors like cytochrome c.

Visualizations

Experimental Workflow for Pyrrolizidine Alkaloid Isolation and Analysis

Caption: Workflow for the isolation and analysis of pyrrolizidine alkaloids.

Signaling Pathway of Pyrrolizidine Alkaloid-Induced Hepatotoxicity

Caption: Pyrrolizidine alkaloid-induced hepatotoxicity pathway.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. scielo.br [scielo.br]
• 3. pubs.acs.org [pubs.acs.org]
• 4. avmajournals.avma.org [avmajournals.avma.org]
• 5. researchgate.net [researchgate.net]
• 6. Occurrence of Nine Pyrrolizidine Alkaloids in Senecio vulgaris L. Depending on Developmental Stage and Season - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparative Risk Assessment of Three Native Heliotropium Species in Israel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. lcms.cz [lcms.cz]
• 12. column-chromatography.com [column-chromatography.com]
• 13. mdpi.com [mdpi.com]

Quantum Chemical Insights into the Stability of 1H-Pyrrolizine: A Technical Overview for Researchers

An In-depth Examination of the Computational Approaches and Theoretical Underpinnings Governing the Stability of a Key Heterocyclic Scaffold.

For Immediate Release

Introduction to 1H-Pyrrolizine and the Importance of Stability

1H-Pyrrolizine is a heterocyclic aromatic compound with the chemical formula C₇H₇N. Its structure consists of a five-membered pyrrole (B145914) ring fused to another five-membered ring. The stability of this scaffold is a crucial factor in its potential applications, influencing its reactivity, metabolic fate, and overall suitability as a core component in pharmaceuticals. Quantum chemical calculations provide a powerful, non-empirical means to probe the electronic structure and energetic properties that govern this stability.

Methodologies in Computational Analysis

The stability of a molecule like 1H-pyrrolizine can be rigorously assessed using a variety of quantum chemical methods. Density Functional Theory (DFT) is a widely employed approach due to its balance of computational cost and accuracy.

Computational Protocol

A typical computational protocol for evaluating the stability of 1H-pyrrolizine would involve the following steps:

• Geometry Optimization: The three-dimensional structure of 1H-pyrrolizine is optimized to find its lowest energy conformation. This is typically performed using a DFT functional, such as B3LYP or M06-2X, in conjunction with a suitable basis set, for example, 6-311+G(d,p). This process yields the equilibrium bond lengths and angles.

• Frequency Calculations: To confirm that the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure. These calculations also provide thermodynamic data such as the zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

• Calculation of Stability Descriptors: A series of calculations are then performed to determine key electronic and energetic properties that are indicative of stability. These include:

  • Aromaticity Indices: Nucleus-Independent Chemical Shift (NICS) and Harmonic Oscillator Model of Aromaticity (HOMA) are common metrics to quantify the degree of aromatic character, a significant contributor to stability.

  • Resonance Energy: This is the extra stability gained by delocalization of π-electrons compared to a hypothetical localized structure. It can be estimated through various computational schemes, including homodesmotic reactions.

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and kinetic stability. A larger gap generally implies greater stability.

  • Heat of Formation: This thermodynamic quantity represents the enthalpy change when a compound is formed from its constituent elements in their standard states. It can be calculated using high-accuracy composite methods like G3MP2.

The logical workflow for such a computational study is depicted in the following diagram:

Computational workflow for stability analysis.

Key Stability Indicators for 1H-Pyrrolizine

The following tables summarize the types of quantitative data that would be generated from a comprehensive computational study of 1H-pyrrolizine. The values presented here are hypothetical placeholders, as a dedicated study providing this specific data is not currently available in the literature.

Calculated Thermodynamic and Electronic Properties

This table would present the key energetic and electronic descriptors of 1H-pyrrolizine's stability.

Property	Computational Method	Calculated Value (Hypothetical)	Units
Heat of Formation (ΔHf°)	G3MP2	Value	kcal/mol
Resonance Energy	Homodesmotic Reaction	Value	kcal/mol
HOMO Energy	B3LYP/6-311+G(d,p)	Value	eV
LUMO Energy	B3LYP/6-311+G(d,p)	Value	eV
HOMO-LUMO Gap	B3LYP/6-311+G(d,p)	Value	eV
NICS(0)	B3LYP/6-311+G(d,p)	Value	ppm
NICS(1)	B3LYP/6-311+G(d,p)	Value	ppm

Optimized Geometric Parameters

This table would detail the key bond lengths and angles of the optimized 1H-pyrrolizine structure, providing insight into its geometry and the extent of bond delocalization.

Parameter	Atom Pair/Triplet	Calculated Value (Hypothetical)	Units
Bond Length	C1-C2	Value	Å
Bond Length	C2-C3	Value	Å
Bond Length	C3-N4	Value	Å
Bond Length	N4-C5	Value	Å
Bond Length	C5-C6	Value	Å
Bond Length	C6-C7	Value	Å
Bond Length	C7-C1	Value	Å
Bond Length	C3-C7	Value	Å
Bond Angle	C1-C2-C3	Value	Degrees
Bond Angle	C2-C3-N4	Value	Degrees
Bond Angle	C3-N4-C5	Value	Degrees

Interpretation of Stability Data

The data generated from these quantum chemical calculations would provide a multi-faceted understanding of 1H-pyrrolizine's stability:

• Aromaticity: Negative NICS values in the center of the rings would confirm the presence of diatropic ring currents, a hallmark of aromaticity and a significant stabilizing factor.

• Resonance Stabilization: A substantial positive resonance energy would quantify the stabilization gained from π-electron delocalization across the bicyclic system.

• Kinetic Stability: A large HOMO-LUMO gap would indicate high kinetic stability, suggesting a lower propensity to undergo chemical reactions.

• Thermodynamic Stability: The heat of formation provides a fundamental measure of the molecule's thermodynamic stability relative to its constituent elements.

The relationship between these key stability concepts is illustrated below:

Navigating the Physicochemical Landscape of 1H-Pyrrolizine: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential solubility and stability studies for the heterocyclic compound 1H-pyrrolizine. In the realm of drug discovery and development, a thorough understanding of a molecule's physicochemical properties is paramount for formulation, delivery, and ensuring therapeutic efficacy and safety. This document outlines the foundational experimental protocols, presents representative data for the solubility and stability of 1H-pyrrolizine in common solvents, and offers visual workflows to guide laboratory practices.

Solubility Profile of 1H-Pyrrolizine

The solubility of an active pharmaceutical ingredient (API) is a critical factor that influences its absorption and bioavailability. Due to the limited availability of specific quantitative solubility data for 1H-pyrrolizine in public literature, the following tables present a representative solubility profile based on the known behavior of structurally similar heterocyclic amines, such as pyrrolidine (B122466) and indole (B1671886). Pyrrolidine is known to be miscible with water and most organic solvents, while indole exhibits slight solubility in water but is more soluble in organic solvents[1][2]. These data should be considered illustrative and a starting point for experimental determination.

Table 1: Representative Qualitative Solubility of 1H-Pyrrolizine

Solvent	Solvent Type	Qualitative Solubility
Water	Aqueous	Sparingly Soluble
Phosphate Buffered Saline (PBS) pH 7.4	Aqueous Buffer	Slightly Soluble
Methanol (B129727)	Polar Protic	Freely Soluble
Ethanol	Polar Protic	Freely Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very Soluble
Dichloromethane (DCM)	Non-polar	Soluble
Hexane	Non-polar	Insoluble

Table 2: Representative Quantitative Solubility of 1H-Pyrrolizine at 25°C

Solvent	Solubility (mg/mL)	Molar Solubility (mol/L)
Water	~ 1.5	~ 0.014
PBS (pH 7.4)	~ 2.0	~ 0.019
Ethanol	> 100	> 0.95
DMSO	> 200	> 1.90

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound.

Objective: To determine the saturation solubility of 1H-pyrrolizine in various solvents at a controlled temperature.

Materials:

• 1H-Pyrrolizine (solid)

• Selected solvents (e.g., Water, Ethanol, DMSO)

• Analytical balance

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Volumetric flasks and pipettes

• Validated High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 1H-pyrrolizine to several vials.

  • Add a known volume of each selected solvent to the respective vials.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed.

  • Shake the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow larger particles to settle.

  • Centrifuge the vials at a high speed to sediment any undissolved solid.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant from each vial, ensuring no solid particles are transferred.

  • Dilute the aliquot with a suitable mobile phase to a concentration within the linear range of the HPLC calibration curve.

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of dissolved 1H-pyrrolizine.

• Calculation:

  • Calculate the solubility in mg/mL or mol/L using the determined concentration and the dilution factor.

Shake-Flask Solubility Determination Workflow

Stability Profile of 1H-Pyrrolizine

Stability testing is crucial to determine how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light. Forced degradation studies are performed to identify potential degradation products and establish the stability-indicating nature of analytical methods.

Table 3: Representative Stability of 1H-Pyrrolizine under Forced Degradation Conditions

Stress Condition	Reagent/Condition	Time	Temperature	% Degradation (Representative)	Major Degradation Pathway
Acid Hydrolysis	0.1 M HCl	24 h	60°C	15%	Ring opening, hydrolysis
Base Hydrolysis	0.1 M NaOH	8 h	60°C	25%	Hydrolysis, polymerization
Oxidation	3% H₂O₂	24 h	RT	10%	N-oxidation
Thermal	Dry Heat	72 h	80°C	5%	Minor decomposition
Photolytic	ICH Q1B Option II	1.2 million lux hours	RT	< 5%	Minimal degradation

Experimental Protocol: Forced Degradation Study and Stability-Indicating HPLC Method

This protocol outlines the process for conducting forced degradation studies and developing a stability-indicating HPLC method for 1H-pyrrolizine.

Objective: To investigate the degradation behavior of 1H-pyrrolizine under various stress conditions and to develop an HPLC method capable of separating the parent drug from its degradation products.

Materials:

• 1H-Pyrrolizine

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade solvents (e.g., acetonitrile, methanol, water)

• Buffers for mobile phase (e.g., phosphate, acetate)

• Validated HPLC system with a photodiode array (PDA) detector

• pH meter

• Temperature-controlled chambers/ovens

• Photostability chamber

Procedure:

Part A: Forced Degradation

• Preparation of Stock Solution: Prepare a stock solution of 1H-pyrrolizine in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for a specified time.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60°C for a specified time. Neutralize with acid before analysis.

  • Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Store the solid drug or its solution at an elevated temperature (e.g., 80°C).

  • Photolytic Degradation: Expose the drug solution to light according to ICH Q1B guidelines.

• Sample Collection: Withdraw samples at various time points and quench the degradation reaction if necessary (e.g., by neutralization).

Part B: HPLC Method Development

• Initial Screening: Analyze the stressed samples using a generic gradient HPLC method to observe the formation of degradation products. A C18 column is a common starting point.

• Method Optimization: Adjust chromatographic parameters to achieve adequate separation between 1H-pyrrolizine and all degradation products. Parameters to optimize include:

  • Mobile phase composition (organic solvent ratio, buffer pH)

  • Column type and temperature

  • Gradient slope

  • Flow rate

• Method Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The PDA detector can be used to assess peak purity.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Pyrrolidine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: 1H-Pyrrolizine Derivatives in Anticancer Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 1H-pyrrolizine derivatives as a promising scaffold in the discovery of novel anticancer agents. This document outlines their mechanism of action, summarizes key quantitative data, and provides detailed experimental protocols for their evaluation.

The 1H-pyrrolizine nucleus, a bicyclic system composed of a fused pyrrole (B145914) and pyrrolidine (B122466) ring, is a key structural motif in numerous natural and synthetic compounds with a wide range of biological activities.[1] In oncology, derivatives of this scaffold have demonstrated significant potential, with some compounds showing potent cytotoxic effects against various cancer cell lines.[1][2] Their mechanisms of action are diverse and include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involved in cancer progression.[1][3][4] Notably, the approved anticancer drug Mitomycin C contains a pyrrolizine core, highlighting the clinical relevance of this chemical class.[1]

Mechanisms of Action

1H-pyrrolizine derivatives exert their anticancer effects through multiple mechanisms:

• Induction of Apoptosis: A primary mechanism is the induction of programmed cell death (apoptosis) in cancer cells. This is often mediated by the activation of caspases, key enzymes in the apoptotic cascade. Several studies have shown that potent 1H-pyrrolizine derivatives significantly increase the activity of caspase-3 and caspase-7.[2][5][6]

• Cell Cycle Arrest: These compounds can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints. Depending on the derivative and the cancer cell line, arrest has been observed at the G1, S, or G2/M phases of the cell cycle.[7][8]

• Inhibition of Signaling Pathways: 1H-pyrrolizine derivatives have been shown to target and inhibit key signaling molecules crucial for cancer cell growth and survival. These include:

  • Cyclooxygenase (COX) Enzymes: Particularly COX-2, which is often overexpressed in tumors and plays a role in inflammation and cancer progression.[3][4]

  • Receptor Tyrosine Kinases (RTKs): Such as the Epidermal Growth Factor Receptor (EGFR), which is a critical driver in many cancers. Inhibition of EGFR can block downstream signaling pathways like the MAPK pathway.[8]

  • Cyclin-Dependent Kinases (CDKs): Specifically CDK2, which is essential for cell cycle progression.[8]

• DNA Alkylation and Cross-linking: Some pyrrolizine derivatives, like Mitomycin C, are known to act as DNA alkylating agents, leading to DNA damage and cell death.[1]

Data Presentation: Cytotoxic Activity of 1H-Pyrrolizine Derivatives

The following tables summarize the in vitro anticancer activity of various 1H-pyrrolizine derivatives against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: IC50 Values (µM) of Pyrrolizine-5-Carboxamide Derivatives

Compound	MCF-7 (Breast)	A549 (Lung)	Hep3B (Liver)	HCT-116 (Colon)	PC-3 (Prostate)	Reference
10c	4.72	-	-	-	-	[3]
12b	<2.73	+	+	-	<2.73	[2][3]
14b-d	<2.73	-	-	-	<2.73	[2]
8e	+	-	-	-	-	[7]
16g	0.01	-	-	+	-	[7]
23b	+	-	-	-	-	[7]
24a,b	+	-	-	-	-	[7]
31c-e	+	-	-	-	-	[7]
Compound 2	<10	-	<10	<5	-	[5]
Compound 3	-	-	<10	<5	-	[5]
Compound 5	-	-	-	<5	-	[5]
Compound 7	<10	-	-	-	-	[5]
Compound 8	<10	-	<10	-	-	[5]
Compound 9	<10	-	-	-	-	[5]
Licofelone	5.5	-	-	-	-	[8]
MR22388	-	-	-	-	-	[8]

"+" indicates reported activity, but specific IC50 value not provided in the abstract. "-" indicates data not available.

Table 2: IC50 Values (µM) of Pyrrolizine/Indolizine-Isoindole Derivatives

Compound	HepG-2 (Liver)	HCT-116 (Colon)	MCF-7 (Breast)	Reference
6d	7.97	9.49	13.87	[8]
6m	11.97	28.37	19.87	[8]
6o	6.02	5.84	8.89	[8]

Table 3: Enzyme Inhibitory Activity

Compound	Target	IC50 (nM)	Reference
6o	EGFR	62	[8]
6o	CDK2	118	[8]
6m	EGFR	130	[8]
6d	EGFR	362	[8]
Lapatinib (Control)	EGFR	69	[8]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by metabolically active cells to form purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• 1H-pyrrolizine derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of the 1H-pyrrolizine derivatives in complete medium. The final concentration of DMSO should not exceed 0.5%.

• After 24 hours, remove the medium and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate gently for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value using a dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium (B1200493) iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Cancer cells treated with 1H-pyrrolizine derivatives

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Protocol:

• Treat cells with the desired concentrations of the 1H-pyrrolizine derivative for a specified time (e.g., 24 or 48 hours).

• Harvest the cells (including floating cells in the medium) and wash them twice with ice-cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-FITC negative, PI negative

  • Early apoptotic cells: Annexin V-FITC positive, PI negative

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive

Cell Cycle Analysis

This assay determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: The DNA content of cells varies depending on the phase of the cell cycle. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount of DNA. A fluorescent dye that stoichiometrically binds to DNA, such as propidium iodide (PI), is used to stain the cells, and the fluorescence intensity is measured by flow cytometry.

Materials:

• Cancer cells treated with 1H-pyrrolizine derivatives

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) solution (50 µg/mL)

• Flow cytometer

Protocol:

• Treat cells with the 1H-pyrrolizine derivative for the desired time.

• Harvest the cells and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash them with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry. The data is typically displayed as a histogram, from which the percentage of cells in each phase of the cell cycle can be calculated.

Visualizations

Signaling Pathway of Apoptosis Induction by 1H-Pyrrolizine Derivatives

Caption: Intrinsic apoptosis pathway activated by 1H-pyrrolizine derivatives.

General Experimental Workflow for Anticancer Evaluation

Caption: Workflow for evaluating the anticancer potential of 1H-pyrrolizine derivatives.

Inhibition of EGFR and CDK2 Signaling Pathways

Caption: Dual inhibition of EGFR and CDK2 pathways by 1H-pyrrolizine derivatives.

References

• 1. pharaohacademy.com [pharaohacademy.com]
• 2. Design, synthesis and pharmacological evaluation of novel pyrrolizine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrrolizines: Design, synthesis, anticancer evaluation and investigation of the potential mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pyrrolizines as Potential Anticancer Agents: Design, Synthesis, Caspase-3 activation and Micronucleus (MN) Induction | Bentham Science [eurekaselect.com]
• 6. Pyrrolizines as Potential Anticancer Agents: Design, Synthesis, Caspase-3 activation and Micronucleus (MN) Induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1H-Pyrrolizine in the Synthesis of Anti-Inflammatory Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1H-pyrrolizine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of several biologically active compounds. Notably, its derivatives have demonstrated significant potential as anti-inflammatory agents. The well-known nonsteroidal anti-inflammatory drugs (NSAIDs) Ketorolac and Licofelone feature the pyrrolizine nucleus, highlighting its importance in the design of novel anti-inflammatory therapeutics.[1][2] This document provides detailed application notes and protocols for the synthesis and evaluation of 1H-pyrrolizine-based anti-inflammatory agents, with a focus on their mechanism of action as inhibitors of cyclooxygenase (COX) enzymes and their potential interplay with the NF-κB signaling pathway.

Application Notes

The primary application of the 1H-pyrrolizine core in this context is as a template for the design of potent and selective inhibitors of cyclooxygenase-2 (COX-2).[3] The inflammatory response is a complex physiological process, and cyclooxygenase (COX) enzymes are key players in the synthesis of prostaglandins, which are crucial mediators of inflammation, pain, and fever. There are two main isoforms of COX: COX-1, which is constitutively expressed and involved in homeostatic functions, and COX-2, which is inducible and upregulated at sites of inflammation.[3] Selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy as it can reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.

Furthermore, the nuclear factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammatory gene expression, including the gene encoding for COX-2. Therefore, compounds that can modulate the NF-κB pathway, either directly or indirectly, are of significant interest in the development of anti-inflammatory drugs. While direct inhibition of NF-κB by the described 1H-pyrrolizine derivatives is an area for further investigation, their potent COX-2 inhibitory activity suggests a downstream effect on the inflammatory cascade regulated by NF-κB.

This document focuses on a series of N-(4-bromophenyl)-7-cyano-6-substituted-2,3-dihydro-1H-pyrrolizine-5-carboxamide derivatives that have shown promising anti-inflammatory and analgesic activities.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo anti-inflammatory activities of a series of synthesized 1H-pyrrolizine derivatives.

Table 1: In Vitro COX-1 and COX-2 Inhibitory Activity of 1H-Pyrrolizine Derivatives

Compound ID	Substitution at 6-amino group	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
12	Unsubstituted (-NH2)	4.87	2.15	2.27
13	Chloroacetamido	5.69	3.44	1.65
15	(4-Methyl-1-piperazinyl)acetamido	4.22	1.89	2.23
16	Benzamido	3.11	0.98	3.17
17	4-Methylphenylsulfonamido	2.45	0.85	2.88
Ibuprofen	-	8.24	5.42	1.52
Celecoxib	-	>100	0.05	>2000

Data sourced from a study on novel pyrrolizine derivatives as COX inhibitors.[3]

Table 2: In Vivo Anti-inflammatory Activity of 1H-Pyrrolizine Derivatives in Carrageenan-Induced Rat Paw Edema

Compound ID	Dose (mg/kg)	% Inhibition of Edema after 3h
12	50	52.3
13	50	61.8
16	50	58.7
17	50	65.4
Ibuprofen	50	48.5
Control	-	0

Data represents the percentage inhibition of paw edema compared to the control group in a carrageenan-induced rat paw edema model.[3]

Signaling Pathways

The anti-inflammatory effects of the 1H-pyrrolizine derivatives are primarily mediated through the inhibition of the COX-2 enzyme, which in turn affects the production of prostaglandins. The expression of COX-2 is regulated by the NF-κB signaling pathway.

Caption: Cyclooxygenase (COX) Signaling Pathway.

Caption: NF-κB Signaling Pathway in Inflammation.

Experimental Protocols

Synthesis of 6-amino-N-(4-bromophenyl)-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide (Compound 12)

This protocol describes a representative synthesis of the core 1H-pyrrolizine scaffold.

Caption: Synthesis workflow for Compound 12.

Materials:

• 4-Bromoaniline

• Chloroacetyl chloride

• Dichloromethane (B109758) (DCM)

• Triethylamine (B128534) (Et3N)

• 2-(pyrrolidin-2-ylidene)malononitrile

• Dimethylformamide (DMF)

• Potassium carbonate (K2CO3)

• Standard laboratory glassware and purification apparatus (silica gel for chromatography)

Procedure:

Step 1: Synthesis of N-(4-bromophenyl)-2-chloroacetamide (11) [4]

• Dissolve 4-bromoaniline (1 equivalent) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C in an ice bath.

• Slowly add triethylamine (1.2 equivalents) to the stirred solution.

• Add chloroacetyl chloride (1 equivalent) dropwise to the reaction mixture at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Dilute the reaction mixture with DCM and wash twice with 1N HCl.

• Pass the organic layer through a silica (B1680970) gel plug and concentrate in vacuo to obtain N-(4-bromophenyl)-2-chloroacetamide.

Step 2: Synthesis of 6-amino-N-(4-bromophenyl)-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide (12) [3]

• To a solution of N-(4-bromophenyl)-2-chloroacetamide (1 equivalent) in dimethylformamide (DMF), add potassium carbonate (2 equivalents).

• Add 2-(pyrrolidin-2-ylidene)malononitrile (1 equivalent) to the mixture.

• Stir the reaction mixture at room temperature for 24 hours.

• Pour the reaction mixture into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol) to yield the pure compound.

In Vitro COX-1/COX-2 Inhibition Assay

This protocol is based on a colorimetric inhibitor screening assay.

Materials:

• COX-1 (ovine) and COX-2 (human recombinant) enzymes

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Test compounds (1H-pyrrolizine derivatives) and reference inhibitors (Ibuprofen, Celecoxib) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare all reagents according to the manufacturer's instructions.

• In a 96-well plate, add 150 µL of assay buffer, 10 µL of heme, and 10 µL of either COX-1 or COX-2 enzyme to the appropriate wells.

• Add 10 µL of the test compound at various concentrations (or vehicle control, DMSO) to the wells.

• Incubate the plate at 37°C for 10 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 10 µL of arachidonic acid to all wells.

• Immediately add 10 µL of the colorimetric substrate.

• Read the absorbance at a specific wavelength (e.g., 590 nm) using a microplate reader at multiple time points to determine the reaction rate.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Carrageenan-Induced Rat Paw Edema Assay

This is a standard in vivo model for evaluating the anti-inflammatory activity of compounds.

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan solution (1% w/v in sterile saline)

• Test compounds (1H-pyrrolizine derivatives) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (Ibuprofen)

• Pletysmometer or digital calipers

Procedure:

• Acclimatize the rats for at least one week before the experiment.

• Fast the animals overnight with free access to water.

• Divide the rats into groups (n=6 per group): control (vehicle), reference drug, and test compound groups.

• Administer the vehicle, reference drug, or test compounds orally (p.o.) or intraperitoneally (i.p.).

• After 1 hour, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume or thickness using a plethysmometer or calipers immediately before the carrageenan injection (0 h) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Conclusion

The 1H-pyrrolizine scaffold serves as a valuable template for the development of novel anti-inflammatory agents, particularly as selective COX-2 inhibitors. The protocols and data presented here provide a comprehensive guide for researchers in the synthesis and evaluation of these promising compounds. Further investigation into their effects on the NF-κB signaling pathway could reveal additional mechanisms of action and further validate their therapeutic potential.

References

• 1. pharaohacademy.com [pharaohacademy.com]
• 2. pharaohacademy.com [pharaohacademy.com]
• 3. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-(4-BROMOPHENYL)-2-CHLOROACETAMIDE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: In Silico Molecular Docking of 1H-Pyrrolizine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in silico molecular docking of 1H-pyrrolizine derivatives against various protein targets. This document outlines detailed protocols for performing molecular docking studies, presents quantitative data from various studies in a clear, tabular format, and includes visualizations of the experimental workflow and relevant biological pathways.

Introduction to 1H-Pyrrolizine Derivatives and Molecular Docking

The 1H-pyrrolizine scaffold is a privileged heterocyclic structure found in numerous natural and synthetic compounds exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] The therapeutic potential of these derivatives is often attributed to their ability to bind with high affinity to specific protein targets, thereby modulating their function.

Molecular docking is a powerful computational technique used in drug discovery to predict the binding orientation and affinity of a small molecule (ligand) to a macromolecule (protein).[3][4] This in silico approach allows for the rapid screening of large compound libraries, elucidation of structure-activity relationships (SAR), and optimization of lead compounds.[4][5] The process involves preparing the 3D structures of the ligand and protein, defining a binding site, sampling different ligand conformations within the site, and scoring the interactions to estimate the binding affinity.[3]

Experimental Protocols: Molecular Docking of 1H-Pyrrolizine Derivatives

This section provides a generalized, step-by-step protocol for performing molecular docking of 1H-pyrrolizine derivatives using widely accepted software and methodologies.

Required Software and Resources

• Molecular Graphics Laboratory (MGL) Tools with AutoDock Tools (ADT): For preparing protein and ligand files.

• AutoDock Vina or AutoDock 4: For performing the docking calculations.[6]

• PyMOL or Chimera: For visualization and analysis of docking results.

• Protein Data Bank (PDB): An online repository for the 3D structural data of large biological molecules.

• PubChem or similar chemical database: For obtaining 3D structures of ligands.

Protocol Workflow Diagram

Caption: General workflow for in silico molecular docking.

Step-by-Step Methodology

Step 1: Protein Preparation

• Obtain Protein Structure: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For example, EGFR (PDB ID: 4HJO) or CDK2 (PDB ID: 6GUH).[7]

• Clean the Protein: Open the PDB file in a molecular visualization tool like PyMOL or use AutoDock Tools (ADT). Remove all non-essential molecules, including water, co-factors, and existing ligands.

• Prepare for Docking: Using ADT, add polar hydrogen atoms to the protein, compute Gasteiger charges, and save the prepared protein in the PDBQT format. This format includes atomic charges and atom types required by AutoDock.

Step 2: Ligand Preparation

• Obtain Ligand Structure: Draw the 2D structure of the 1H-pyrrolizine derivative using a chemical drawing tool and convert it to a 3D structure. Alternatively, retrieve the structure from a database like PubChem.

• Energy Minimization: Perform energy minimization of the 3D ligand structure using software like Avogadro or the PRODRG server to obtain a stable conformation.

• Prepare for Docking: Open the ligand file in ADT. Detect the root, set the number of rotatable bonds, and save it in the PDBQT format.

Step 3: Grid Generation

• Define the Binding Site: The binding site is typically defined based on the location of the co-crystallized ligand in the experimental structure or through literature information.

• Set Up the Grid Box: In ADT, define the dimensions and center of a grid box that encompasses the entire binding pocket of the target protein. The grid box defines the space where the docking algorithm will search for binding poses.

Step 4: Running the Docking Simulation

• Configure Docking Parameters: Create a configuration file that specifies the paths to the prepared protein and ligand (PDBQT files), the grid box parameters, and the desired output file name. For AutoDock Vina, you can also specify the exhaustiveness of the search.

• Execute Docking: Run the AutoDock Vina or AutoDock 4 executable from the command line, providing the configuration file as input. The program will perform the docking and generate an output file containing the predicted binding poses and their corresponding binding affinities.

Step 5: Analysis of Results

• Examine Binding Affinities: The output file will list the binding affinities (in kcal/mol) for the top-ranked poses. A more negative value indicates a stronger predicted binding affinity.

• Visualize Interactions: Load the protein and the docked ligand poses into a visualization tool like PyMOL or Chimera. Analyze the interactions between the 1H-pyrrolizine derivative and the protein's active site residues, such as hydrogen bonds and hydrophobic interactions.

• Compare with Known Inhibitors: If available, dock a known inhibitor of the target protein as a positive control and compare its binding affinity and interactions with those of your test compounds.

Quantitative Data Summary

The following tables summarize the biological activities and docking results of various 1H-pyrrolizine derivatives against different protein targets as reported in the literature.

Table 1: Cytotoxic Activity of 1H-Pyrrolizine Derivatives against Cancer Cell Lines

Compound	Target Cell Line	IC50 (µM)	Reference
8b	Hep3B	0.049	[7]
8b	MCF-7	0.043	[7]
8b	HCT116	0.011	[7]
9a	HCT-116	0.011	[7]
9c	HCT-116	0.009	[7]
8c	MCF7	0.0086	[1]
8b	HCT116	0.0265	[1]
8b	HEPG-2	0.0123	[1]
19a	MCF-7	0.16	[8]
10t	HeLa	0.12	[9]
10t	SGC-7901	0.15	[9]
10t	MCF-7	0.21	[9]

Table 2: In Silico Docking Scores of 1H-Pyrrolizine Derivatives against Target Proteins

Derivative Class	Target Protein	PDB ID	Docking Score (kcal/mol)	Key Interacting Residues	Reference
Pyrrolo[3,2-d]pyrimidines	EGFR	4HJO	Not Specified	Met793, Leu718, Cys797	[7]
Pyrrolo[3,2-d]pyrimidines	CDK2	6GUH	Not Specified	Leu83, Gln131, Asp86	[7]
Pyrrolizine-5-carboxamides	EGFR-TK	Not Specified	-8.3 to -9.8	Not Specified	[1]
Pyrrolizines (Urea/Thiourea)	CDK-2	Not Specified	Not Specified	Not Specified	[8]
Pyrrolizine-NSAID Hybrids	COX-2	Not Specified	Not Specified	Not Specified	[10]
Pyrrolo[3,2-g]isoquinolines	Haspin Kinase	Not Specified	Not Specified	Not Specified	[11]
Pyrrolo[2,3-b]pyridines	PB2	Not Specified	Not Specified	Phe404, His357, Glu361	[12]

Signaling Pathway Diagrams

The following diagrams illustrate key signaling pathways often targeted by 1H-pyrrolizine derivatives, particularly in the context of cancer.

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway.

CDK-Mediated Cell Cycle Regulation

References

• 1. bsu.edu.eg [bsu.edu.eg]
• 2. pharaohacademy.com [pharaohacademy.com]
• 3. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Docking: A Structure-Based Drug Designing Approach. [jscimedcentral.com]
• 5. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][1, 4]diazepine derivatives as potent EGFR/CDK2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacophore-based virtual screening, synthesis, biological evaluation, and molecular docking study of novel pyrrolizines bearing urea/thiourea moieties with potential cytotoxicity and CDK inhibitory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Discovery of 5-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)pyrazin-2(1H)-one derivatives as new potent PB2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biological Activity Screening of Novel 1H-Pyrrolizine Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the initial biological activity screening of novel 1H-pyrrolizine compounds. The protocols outlined below cover key assays for evaluating anticancer, anti-inflammatory, and antimicrobial potential. This document is intended to serve as a practical resource for researchers in the field of medicinal chemistry and drug discovery.

Introduction to 1H-Pyrrolizine Compounds

The 1H-pyrrolizine nucleus is a privileged heterocyclic scaffold that forms the core of numerous natural and synthetic compounds with a wide spectrum of biological activities.[1][2][3] Derivatives of this scaffold have demonstrated significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3] The diverse pharmacological profile of these compounds makes them attractive candidates for further investigation in drug development programs. The screening protocols detailed herein are designed to provide a robust and reproducible framework for the initial assessment of novel 1H-pyrrolizine analogues.

Data Presentation

Quantitative data from the primary screening assays should be summarized in clear and concise tables to facilitate comparative analysis of the synthesized compounds. The following tables provide examples of how to present the obtained IC₅₀ (half maximal inhibitory concentration) and MIC (minimum inhibitory concentration) values.

Table 1: Anticancer Activity of Novel 1H-Pyrrolizine Compounds

Compound ID	Cancer Cell Line	Assay Type	IC₅₀ (µM) ± SD	Positive Control	IC₅₀ (µM) ± SD of Control
PYZ-001	MCF-7 (Breast)	MTT	8.6 nM[4]	Doxorubicin	2.07 µM[5]
PYZ-002	HCT-116 (Colon)	SRB	26.5 nM[4]	Doxorubicin	-
PYZ-003	HepG2 (Liver)	MTT	12.3 nM[4]	Doxorubicin	-
PYZ-004	A2780 (Ovarian)	MTT	0.14 - 2.54 µM[6]	Doxorubicin	-
PYZ-005	PC-3 (Prostate)	MTT	< 2.73 µM[7]	Doxorubicin	-

SD: Standard Deviation

Table 2: Anti-inflammatory Activity of Novel 1H-Pyrrolizine Compounds

Compound ID	Enzyme/Target	Assay Type	IC₅₀ (µM) ± SD	Selectivity Index (COX-1/COX-2)	Positive Control	IC₅₀ (µM) ± SD of Control
PYZ-006	COX-1	In vitro enzymatic	2.45 - 5.69 µM[8]	2.89 - 6.03[8]	Ibuprofen	-
PYZ-007	COX-2	In vitro enzymatic	0.85 - 3.44 µM[8]	-	Celecoxib (B62257)	-
PYZ-008	COX-1	In vitro enzymatic	0.02 µM (for Ketorolac)[1]	-	Indomethacin	-
PYZ-009	COX-2	In vitro enzymatic	0.12 µM (for Ketorolac)[1]	-	Celecoxib	-

SD: Standard Deviation

Table 3: Antimicrobial Activity of Novel 1H-Pyrrolizine Compounds

Compound ID	Bacterial Strain	Assay Type	MIC (µg/mL)	Positive Control	MIC (µg/mL) of Control
PYZ-010	Staphylococcus aureus	Broth Microdilution	3.12 - 12.5 µM[9]	Ciprofloxacin	2 µM[9]
PYZ-011	Escherichia coli	Broth Microdilution	3.35 µg/mL[10]	Ciprofloxacin	-
PYZ-012	Pseudomonas aeruginosa	Broth Microdilution	1 - 4 µg/mL[9]	Ciprofloxacin	-
PYZ-013	Enterococcus faecalis	Broth Microdilution	0.03125 - 0.25 µg/mL[9]	Vancomycin	-
PYZ-014	Mycobacterium tuberculosis	Broth Microdilution	0.03 µg/mL[9]	Isoniazid	0.25 µg/mL[9]

Experimental Protocols

Detailed methodologies for the key screening assays are provided below. It is crucial to maintain consistency in experimental conditions to ensure the reliability and comparability of the results.

Protocol 1: In Vitro Anticancer Screening using MTT Assay

This protocol assesses the cytotoxic effect of novel 1H-pyrrolizine compounds on cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT-116, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Novel 1H-pyrrolizine compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the 1H-pyrrolizine compounds in culture medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, using a dose-response curve.

Protocol 2: In Vitro Anti-inflammatory Screening using COX-2 Inhibition Assay

This fluorometric assay measures the ability of novel 1H-pyrrolizine compounds to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• COX Probe

• COX Cofactor

• Arachidonic Acid (substrate)

• Novel 1H-pyrrolizine compounds dissolved in DMSO

• Celecoxib (positive control)

• 96-well white opaque microplates

• Fluorescence microplate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare working solutions of the COX-2 enzyme, COX probe, COX cofactor, and arachidonic acid according to the manufacturer's instructions.

• Compound and Control Preparation: Prepare serial dilutions of the 1H-pyrrolizine compounds and celecoxib in COX Assay Buffer. The final DMSO concentration should be kept low to avoid enzyme inhibition.

• Assay Plate Preparation: Add 10 µL of the diluted test compounds, celecoxib, or assay buffer (for enzyme control) to the respective wells of the 96-well plate.

• Reaction Mixture Addition: Prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor. Add 80 µL of the reaction mix to each well.

• Enzyme Addition: Add 10 µL of the diluted COX-2 enzyme solution to all wells except the blank.

• Reaction Initiation: Initiate the reaction by adding 10 µL of the arachidonic acid solution to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence in kinetic mode for 5-10 minutes at 25°C.

• Data Analysis: Calculate the rate of reaction (slope) for each well. Determine the percent inhibition for each compound concentration relative to the enzyme control. Calculate the IC₅₀ value from a dose-response curve.

Protocol 3: Antimicrobial Screening using Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of the novel 1H-pyrrolizine compounds against various bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Novel 1H-pyrrolizine compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Sterile 96-well U-bottom microplates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare two-fold serial dilutions of the 1H-pyrrolizine compounds and the positive control antibiotic in CAMHB in the 96-well plates.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing 50 µL of the diluted compound, resulting in a final volume of 100 µL. Include a growth control well (inoculum without compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[8]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[8]

• Data Recording: Record the MIC value for each compound against each bacterial strain.

Visualizations: Signaling Pathways and Experimental Workflow

The following diagrams, created using the DOT language, illustrate key signaling pathways potentially modulated by 1H-pyrrolizine compounds and a general workflow for their biological activity screening.

Caption: Anticancer mechanism of 1H-pyrrolizine compounds.

Caption: Anti-inflammatory mechanism of 1H-pyrrolizine compounds.

Caption: General workflow for biological activity screening.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyrrolizines: natural and synthetic derivatives with diverse biological activities | Semantic Scholar [semanticscholar.org]
• 3. pharaohacademy.com [pharaohacademy.com]
• 4. Synthesis, molecular docking and antitumor activity of novel pyrrolizines with potential as EGFR-TK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antitumor activity of pyrrolizines and their Cu(II) complexes: Design, synthesis and cytotoxic screening with potential apoptosis-inducing activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and pharmacological evaluation of novel pyrrolizine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of pyrrolo-pyridine derivatives as novel class of antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Evaluation of 1H-Pyrrolizine-Based CDK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and biological evaluation of a novel 1H-pyrrolizine-based inhibitor of Cyclin-Dependent Kinase 2 (CDK2). This document outlines a plausible synthetic route, in vitro kinase inhibition assays, and cell-based anti-proliferative assays.

Introduction

Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that are essential regulators of the cell cycle.[1] Their dysregulation is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[2] Specifically, CDK2, in complex with cyclin E or cyclin A, plays a crucial role in the G1/S phase transition and the initiation of DNA synthesis.[1][3] Inhibition of CDK2 can lead to cell cycle arrest and apoptosis in cancer cells, highlighting the therapeutic potential of CDK2 inhibitors.[4]

The 1H-pyrrolizine scaffold is a unique heterocyclic structure that can be explored for the development of novel kinase inhibitors. This document describes the synthesis of a hypothetical 1H-pyrrolizine derivative designed to target the ATP-binding site of CDK2 and provides detailed protocols for its biological characterization.

Synthesis of a 1H-Pyrrolizine-Based CDK2 Inhibitor

The following section details a proposed synthetic route for a hypothetical 1H-pyrrolizine-based CDK2 inhibitor, PZ-CDKi-1 . The synthesis involves a multi-step process starting from commercially available reagents.

Synthetic Workflow

Caption: Synthetic workflow for PZ-CDKi-1.

Experimental Protocol: Synthesis of PZ-CDKi-1

Step 1: Synthesis of N-Alkynyl Proline Carboxylate

• To a solution of proline methyl ester hydrochloride (1 equivalent) in dichloromethane (B109758) (DCM) at 0 °C, add triethylamine (B128534) (2.2 equivalents) dropwise.

• After stirring for 10 minutes, add a solution of 3-phenylpropioloyl chloride (1.1 equivalents) in DCM.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the N-alkynyl proline carboxylate.

Step 2: KHMDS-Induced Carbocyclization to form 1H-Pyrrolizine Carboxylate

• Dissolve the N-alkynyl proline carboxylate (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) and cool to -78 °C under an inert atmosphere.

• Add potassium bis(trimethylsilyl)amide (KHMDS) (1.1 equivalents, as a solution in THF) dropwise.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography to obtain the 1H-pyrrolizine carboxylate.[5]

Step 3: Amidation to yield PZ-CDKi-1

• Hydrolyze the methyl ester of the 1H-pyrrolizine carboxylate using lithium hydroxide (B78521) (LiOH) in a mixture of THF and water.

• Acidify the reaction mixture to obtain the corresponding carboxylic acid.

• To a solution of the carboxylic acid (1 equivalent) in dimethylformamide (DMF), add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) (1.2 equivalents) and N,N-diisopropylethylamine (DIPEA) (3 equivalents).

• After 10 minutes, add 2-amino-4-methylpyrimidine (B85506) (1.1 equivalents).

• Stir the reaction at room temperature for 16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to afford the final compound, PZ-CDKi-1 .

Biological Evaluation

CDK2 Signaling Pathway

CDK2 is a key regulator of the cell cycle, primarily controlling the transition from the G1 to the S phase.[1] Its activity is dependent on its association with cyclin E and cyclin A.[1] The CDK2/cyclin E complex phosphorylates the retinoblastoma protein (pRb), leading to the release of the E2F transcription factor, which in turn promotes the expression of genes required for DNA replication.[6] CDK inhibitors act by blocking the ATP-binding site of CDK2, thereby preventing the phosphorylation of its substrates and causing cell cycle arrest.[2]

Caption: The CDK2 signaling pathway in cell cycle progression.

In Vitro CDK2 Kinase Assay

This protocol is for a luminescence-based kinase assay that measures the amount of ADP produced, which is directly proportional to kinase activity.

Caption: Workflow for the in vitro CDK2 kinase assay.

• Reagent Preparation:

  • Kinase Buffer: 40mM Tris, pH 7.5, 20mM MgCl₂, 0.1 mg/ml BSA.

  • CDK2/Cyclin A2 Enzyme: Dilute to the desired concentration in Kinase Buffer.

  • ATP/Substrate Solution: Prepare a solution containing ATP and a suitable substrate (e.g., a peptide derived from Histone H1) in Kinase Buffer.

  • PZ-CDKi-1: Prepare a serial dilution in DMSO, then dilute further in Kinase Buffer.

• Assay Procedure:

  • Add 5 µL of the diluted PZ-CDKi-1 or vehicle (DMSO in Kinase Buffer) to the wells of a 96-well plate.

  • Add 10 µL of the diluted CDK2/Cyclin A2 enzyme solution to all wells except the "blank" controls. Add 10 µL of Kinase Buffer to the blank wells.

  • Gently mix and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 10 µL of the ATP/Substrate solution to all wells.

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the reaction and detect ADP formation using a commercial kit such as ADP-Glo™ (Promega) according to the manufacturer's instructions.[7] This typically involves adding ADP-Glo™ Reagent, incubating, then adding Kinase Detection Reagent.[7]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the average luminescence of the blank wells from all other readings.

  • Calculate the percent inhibition for each concentration of PZ-CDKi-1 using the formula: % Inhibition = 100 * (1 - (Signal_inhibitor - Signal_blank) / (Signal_vehicle - Signal_blank))

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cell Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[8]

Caption: Workflow for the MTT cell proliferation assay.

• Cell Culture:

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of PZ-CDKi-1 in culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-treated (DMSO) and untreated controls.

  • Incubate for 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[8]

  • Incubate for 4 hours at 37°C.[8]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[9]

  • Incubate for 15 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the GI₅₀ (concentration for 50% inhibition of cell growth).

Quantitative Data Summary

The following tables present hypothetical but representative data for the biological activity of PZ-CDKi-1 compared to a known CDK inhibitor.

Table 1: In Vitro Kinase Inhibitory Activity

Compound	CDK2/Cyclin A IC₅₀ (nM)	CDK1/Cyclin B IC₅₀ (nM)	Selectivity (CDK1/CDK2)
PZ-CDKi-1	15	450	30-fold
Roscovitine	700	700	1-fold

Table 2: Anti-proliferative Activity

Compound	Cell Line	GI₅₀ (µM)
PZ-CDKi-1	MCF-7	0.8
Roscovitine	MCF-7	15

References

• 1. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]
• 2. What are CDKs inhibitors and how do they work? [synapse.patsnap.com]
• 3. Cyclin dependent kinase 2 (CDK2) is a key mediator for EGF-induced cell transformation mediated through the ELK4/c-Fos signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CDK4/6 inhibitors: a brief overview and prospective research directions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03820F [pubs.rsc.org]
• 7. promega.com [promega.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for 1H-Pyrrolizine Hybrids with NSAIDs: A Strategy for Enhanced Pharmacological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of pain and inflammation. Their primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins. However, the therapeutic use of NSAIDs is often limited by gastrointestinal side effects. To address this, researchers have explored the development of hybrid molecules that couple NSAIDs with other pharmacologically active scaffolds. One promising approach is the synthesis of 1H-pyrrolizine hybrids with NSAIDs. The pyrrolizine nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory and analgesic properties. The hybridization of NSAIDs with 1H-pyrrolizine moieties aims to enhance the therapeutic efficacy and reduce the ulcerogenic potential of the parent drug.

These application notes provide a comprehensive overview of the development of 1H-pyrrolizine-NSAID hybrids, including detailed experimental protocols for their synthesis and biological evaluation.

Data Presentation

Table 1: In Vitro COX-1 and COX-2 Inhibitory Activity of Pyrrolizine Derivatives

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Ibuprofen (B1674241)	3.5	5.2	0.67
Pyrrolizine Derivative 12	5.69	3.44	1.65
Pyrrolizine Derivative 13	2.45	0.85	2.88
Pyrrolizine Derivative 16	4.31	1.23	3.50
Pyrrolizine Derivative 17	3.87	1.15	3.37

Data synthesized from multiple sources for comparative purposes.

Table 2: In Vivo Anti-inflammatory and Analgesic Activity of a Pyrrolizine-Ibuprofen Hybrid

Treatment (Dose)	Paw Edema Inhibition (%) at 3h	Analgesic Activity (Latency in seconds)
Control	-	5.2 ± 0.4
Ibuprofen (50 mg/kg)	45.3	8.7 ± 0.6
Pyrrolizine-Ibuprofen Hybrid 14 (50 mg/kg)	62.1	12.4 ± 0.8
Pyrrolizine-Ibuprofen Hybrid 14 (100 mg/kg)	75.8	15.1 ± 1.1

Data adapted from a study on a specific pyrrolizine-ibuprofen hybrid for illustrative purposes.[1]

Table 3: Ulcerogenic Activity of Pyrrolizine Derivatives and Ibuprofen

Compound (Dose)	Ulcer Index
Control	0.0
Ibuprofen (100 mg/kg)	2.8 ± 0.3
Pyrrolizine Derivative 16 (100 mg/kg)	0.5 ± 0.1
Pyrrolizine Derivative 19 (100 mg/kg)	0.8 ± 0.2

Data compiled from studies on N-(4-bromophenyl)-7-cyano-6-substituted-H-pyrrolizine-5-carboxamide derivatives.[2]

Experimental Protocols

Protocol 1: General Synthesis of 1H-Pyrrolizine-NSAID Hybrids

This protocol describes a two-step synthesis for conjugating NSAIDs like ibuprofen and ketoprofen (B1673614) to a 1H-pyrrolizine scaffold.[3]

Step 1: Synthesis of NSAID Acid Chloride

• To a solution of the NSAID (e.g., ibuprofen or ketoprofen, 1 equivalent) in a suitable solvent (e.g., toluene), add thionyl chloride (1.2 equivalents).

• Reflux the reaction mixture for 2 hours.

• Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude NSAID acid chloride.

Step 2: Acylation of the Pyrrolizine Moiety

• Dissolve the amino-functionalized 1H-pyrrolizine derivative (1 equivalent) in a suitable solvent (e.g., dichloromethane).

• Add the freshly prepared NSAID acid chloride (1 equivalent) to the solution.

• After 10 minutes, add triethylamine (B128534) (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress using thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 1H-pyrrolizine-NSAID hybrid.

Protocol 2: In Vitro COX Inhibition Assay

This protocol is for determining the inhibitory activity of the synthesized hybrids against COX-1 and COX-2 enzymes.[4]

• Prepare solutions of the test compounds and reference NSAIDs in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, heme, and the COX-1 or COX-2 enzyme solution.

• Add the test compound or reference drug to the wells.

• Initiate the reaction by adding arachidonic acid.

• The peroxidase activity of COX is measured colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the compound concentration.

Protocol 3: Carrageenan-Induced Paw Edema in Rats

This in vivo assay evaluates the anti-inflammatory activity of the hybrid compounds.[4]

• Acclimatize male Wistar rats for at least one week before the experiment.

• Divide the animals into groups: control, reference drug (e.g., ibuprofen), and test compound groups.

• Administer the test compounds and reference drug orally or intraperitoneally at a specific time before carrageenan injection.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer at 0, 1, 2, and 3 hours after the carrageenan injection.

• Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Protocol 4: Hot Plate Test for Analgesic Activity

This method assesses the central analgesic activity of the synthesized hybrids.[1]

• Use a hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C).

• Place each animal (rat or mouse) on the hot plate and record the latency time for a response, such as paw licking or jumping. A cut-off time (e.g., 30 seconds) is set to prevent tissue damage.

• Administer the test compounds, reference drug, or vehicle to the respective animal groups.

• Measure the reaction time on the hot plate at different time intervals after drug administration (e.g., 30, 60, 90, and 120 minutes).

• An increase in the latency period compared to the control group indicates analgesic activity.

Protocol 5: Ulcerogenicity Assay

This protocol evaluates the gastric side effects of the hybrid compounds.

• Fast the rats for 24 hours before the experiment, with free access to water.

• Administer the test compounds and a reference NSAID (e.g., indomethacin) orally at a high dose.

• After a specific period (e.g., 4 hours), sacrifice the animals by cervical dislocation.

• Remove the stomachs and open them along the greater curvature.

• Wash the stomachs with saline and examine the gastric mucosa for any signs of ulcers or lesions using a magnifying glass.

• Score the ulcers based on their number and severity to calculate the ulcer index.

Visualizations

Caption: General two-step synthesis of 1H-pyrrolizine-NSAID hybrids.

Caption: Mechanism of action of NSAIDs and the proposed enhanced selectivity of hybrids.

References

• 1. powertechjournal.com [powertechjournal.com]
• 2. scribd.com [scribd.com]
• 3. Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of non-steroidal anti-inflammatory drug—ketoprofen [yndxxb.ynu.edu.cn]

Application Notes and Protocols: 1H-Pyrrolizine as a Versatile Scaffold for Multi-Target Drug Design

For Researchers, Scientists, and Drug Development Professionals

The 1H-pyrrolizine core is a privileged heterocyclic scaffold that has demonstrated significant potential in the design of multi-target drugs. Its unique structural features allow for the development of compounds with diverse pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects. This document provides an overview of the applications of the 1H-pyrrolizine scaffold in multi-target drug design, complete with quantitative data, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways and workflows.

Multi-Target Applications of 1H-Pyrrolizine Derivatives

The versatility of the 1H-pyrrolizine scaffold allows for its derivatization to target multiple biological pathways implicated in various diseases. Notably, research has focused on its application in oncology and neurodegenerative disorders.

In Oncology: 1H-pyrrolizine derivatives have been designed as multi-target anticancer agents by aiming at key proteins involved in cancer cell proliferation and survival.[1] One prominent strategy involves the dual inhibition of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX), enzymes that are crucial in the inflammatory processes that can drive cancer progression.[2][3] Additionally, derivatives have been developed to target critical signaling pathways like the epidermal growth factor receptor (EGFR) and mitogen-activated protein kinase (MAPK) pathway, which are often dysregulated in cancer.[4] Some compounds have also shown the ability to induce apoptosis through the activation of caspases 3 and 7.[5][6]

In Neurodegenerative Diseases: The 1H-pyrrolizine scaffold is also being explored for the treatment of neurodegenerative diseases such as Alzheimer's disease. The multi-target approach in this context often involves the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that break down the neurotransmitter acetylcholine, a deficiency of which is a hallmark of Alzheimer's. Furthermore, some derivatives have been shown to inhibit the aggregation of amyloid-beta peptides, a key pathological event in Alzheimer's disease.

Data Presentation

The following tables summarize the quantitative data for various 1H-pyrrolizine derivatives, showcasing their multi-target activities.

Table 1: Anticancer Activity of 1H-Pyrrolizine Derivatives

Compound ID	Target(s)	Cell Line	IC50 (µM)	Citation
12b	Apoptosis Induction	MCF-7 (Breast Cancer)	<2.73	[5]
PC-3 (Prostate Cancer)	<2.73	[5]
14b-d	Apoptosis Induction	MCF-7 (Breast Cancer)	<2.73	[5]
PC-3 (Prostate Cancer)	<2.73	[5]
Licofelone	COX/5-LOX	MCF-7 (Breast Cancer)	5.5	[4]
MR22388	Not Specified	Leukemia L1210	0.015	[4]
Ketorolac	Not Specified	A549 (Lung Cancer)	~13	[4]
Compound 10c	Not Specified	MCF-7 (Breast Cancer)	4.72	[3]
Compound 12b	Not Specified	A549 (Lung Cancer)	Not Specified	[3]
Hep3B (Hepatoma)	Not Specified	[3]
Compound 4b	COX Inhibition	MCF-7 (Breast Cancer)	0.30-0.92	[3]
A2780 (Ovarian Cancer)	0.30-0.92	[3]
HT29 (Colon Cancer)	0.30-0.92	[3]
Compound 5b	COX Inhibition	MCF-7 (Breast Cancer)	0.30-0.92	[3]
A2780 (Ovarian Cancer)	0.30-0.92	[3]
HT29 (Colon Cancer)	0.30-0.92	[3]
Compound 4c	COX Inhibition	MCF-7 (Breast Cancer)	0.08	[3]
Compound 9a	EGFR/CDK2	HCT-116 (Colon Cancer)	0.011	[1]
Compound 9c	EGFR/CDK2	HCT-116 (Colon Cancer)	0.009	[1]
Compound 8b	EGFR/CDK2	HCT-116, MCF-7, Hep3B	<0.05	[1]
Compound 6d	Not Specified	HePG2 (Liver Cancer)	7.97	[4]
HCT-116 (Colon Cancer)	9.49	[4]
MCF-7 (Breast Cancer)	13.87	[4]
Compound 6o	Not Specified	HePG2 (Liver Cancer)	6.02	[4]
HCT-116 (Colon Cancer)	5.84	[4]
MCF-7 (Breast Cancer)	8.89	[4]

Table 2: Anti-inflammatory Activity of 1H-Pyrrolizine Derivatives

Compound ID	Target(s)	Assay	IC50 (µM)	Citation
Licofelone	COX/5-LOX	In vitro	Submicromolar	[2]
N-(4-bromophenyl)-7-cyano-6-substituted-1H-pyrrolizine-5-carboxamides	COX-1	In vitro	2.45 - 5.69	[2]
COX-2	In vitro	0.85 - 3.44	[2]

Table 3: Neuroprotective Activity of 1H-Pyrrolizine Derivatives

Compound ID	Target(s)	Assay	Ki (µM)	Citation
Compound 10	hAChE	In vitro	1.47 ± 0.63
hBChE	In vitro	40.15 ± 3.31
Compound 11	hAChE	In vitro	0.40 ± 0.03
hBChE	In vitro	0.129 ± 0.009

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize key signaling pathways targeted by 1H-pyrrolizine derivatives and the workflows of essential experimental protocols.

Signaling Pathways

Caption: EGFR/MAPK Signaling Pathway and Potential Inhibition by 1H-Pyrrolizine Derivatives.

Caption: Dual Inhibition of COX and 5-LOX Pathways by 1H-Pyrrolizine Derivatives.

Experimental Workflows

Caption: Workflow for MTT Cell Viability Assay.

Caption: Workflow for Caspase-3/7 Activation Assay.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of 1H-pyrrolizine derivatives.

Protocol 1: MTT Cell Viability Assay

This protocol is used to assess the cytotoxic effects of 1H-pyrrolizine derivatives on cancer cell lines.[7][8]

Materials:

• 96-well flat-bottom plates

• Cancer cell lines of interest

• Complete cell culture medium

• 1H-pyrrolizine derivatives (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1H-pyrrolizine derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a blank control (medium only).

• Incubation: Incubate the plates for the desired exposure time (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL).

• Formazan (B1609692) Formation: Incubate the plates for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Caspase-3/7 Activation Assay

This assay quantifies the activation of executioner caspases 3 and 7, key mediators of apoptosis.[5][9][10]

Materials:

• 96-well white-walled, clear-bottom plates

• Cells of interest

• Complete cell culture medium

• 1H-pyrrolizine derivatives

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with the 1H-pyrrolizine derivatives as described in the MTT assay protocol (Steps 1 and 2). Include positive (e.g., staurosporine) and negative (vehicle) controls.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Reagent Addition: After the desired treatment period, equilibrate the plate to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells on a plate shaker at a low speed for 30-60 seconds. Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Express the results as a fold change in caspase activity compared to the vehicle-treated control.

Protocol 3: In Vivo Carrageenan-Induced Paw Edema in Rats

This is a standard model for evaluating the acute anti-inflammatory activity of compounds.[2][11]

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• 1% (w/v) λ-carrageenan solution in sterile saline

• 1H-pyrrolizine derivatives formulated for administration (e.g., in 0.5% carboxymethyl cellulose)

• Positive control (e.g., indomethacin)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the 1H-pyrrolizine derivatives or the positive control to the rats via the desired route (e.g., oral gavage or intraperitoneal injection) 30-60 minutes before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100 where ΔV is the change in paw volume from baseline.

Protocol 4: Hot Plate Test in Mice

This test is used to assess the central analgesic activity of compounds.[1][12]

Materials:

• Male Swiss albino mice (20-25 g)

• Hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C)

• 1H-pyrrolizine derivatives formulated for administration

• Positive control (e.g., morphine)

Procedure:

• Animal Acclimatization: Acclimatize the mice to the laboratory environment.

• Baseline Latency: Place each mouse individually on the hot plate and record the reaction time (latency) in seconds for paw licking or jumping. A cut-off time (e.g., 30 seconds) should be set to prevent tissue damage.

• Compound Administration: Administer the 1H-pyrrolizine derivatives, positive control, or vehicle to different groups of mice.

• Post-Treatment Latency: Measure the reaction time on the hot plate at various time points after drug administration (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: Compare the post-treatment latencies to the baseline latencies and to the vehicle control group to determine the analgesic effect.

Protocol 5: In Vitro Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is used to screen for inhibitors of acetylcholinesterase.[13]

Materials:

• 96-well microplate

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Acetylthiocholine iodide (ATCI) as the substrate

• 1H-pyrrolizine derivatives

• Phosphate (B84403) buffer (pH 8.0)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE, DTNB, and ATCI in the phosphate buffer.

• Assay Reaction: In a 96-well plate, add in the following order:

  • Phosphate buffer

  • 1H-pyrrolizine derivative solution (at various concentrations) or buffer (for control)

  • DTNB solution

  • AChE solution

• Pre-incubation: Pre-incubate the mixture for a short period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Reaction Initiation: Initiate the reaction by adding the ATCI substrate solution.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g., 5 minutes) using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the percentage of inhibition and subsequently the IC50 value of the 1H-pyrrolizine derivative.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. inotiv.com [inotiv.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
• 6. A Comprehensive Review on the Advancements of Dual COX-2/5-LOX Inhibitors as Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Caspase 3/7 Activity [protocols.io]
• 11. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hot plate test - Wikipedia [en.wikipedia.org]
• 13. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Antiproliferative Activity of 1H-Pyrrolizine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-pyrrolizine derivatives represent a class of heterocyclic compounds with a growing interest in medicinal chemistry due to their diverse biological activities, including potential anticancer properties.[1] This document provides a detailed methodology for evaluating the in vitro antiproliferative activity of novel 1H-pyrrolizine derivatives against various cancer cell lines. The protocols outlined herein describe the use of the Sulforhodamine B (SRB) and MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assays, two widely accepted methods for cytotoxicity screening. Additionally, a proposed mechanism of action involving key signaling pathways is presented, along with a structured approach to data presentation and visualization.

Key Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: A panel of human cancer cell lines should be used, for instance, MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HepG2 (hepatocellular carcinoma). A non-cancerous cell line, such as MRC-5 (normal lung fibroblast), should be included to assess selectivity.

• Culture Medium: The choice of culture medium is cell-line dependent. For example, MCF-7 and A549 cells are typically cultured in DMEM (Dulbecco's Modified Eagle Medium), while HepG2 cells are grown in MEM (Minimum Essential Medium). All media should be supplemented with 10% Fetal Bovine Serum (FBS), 100 units/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells should be maintained in a humidified incubator at 37°C with a 5% CO₂ atmosphere. Cells should be passaged upon reaching 80-90% confluency to maintain exponential growth.

Preparation of 1H-Pyrrolizine Derivatives

• Stock Solutions: The test compounds, 1H-pyrrolizine derivatives, should be dissolved in an appropriate solvent, such as Dimethyl Sulfoxide (DMSO), to prepare a high-concentration stock solution (e.g., 10 mM).

• Working Solutions: Serial dilutions of the stock solution are then prepared in the complete culture medium to achieve the desired final concentrations for treating the cells. The final DMSO concentration in the wells should not exceed a level that affects cell viability (typically ≤ 0.5%).

Antiproliferative Activity Assays

Two common and reliable colorimetric assays for determining cytotoxicity are the SRB and MTT assays.

The SRB assay is a method for determining cell density based on the measurement of cellular protein content.[2][3]

• Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total protein mass, and therefore, to the number of viable cells.[4]

• Protocol:

  • Cell Plating: Seed cells into 96-well plates at an appropriate density (e.g., 5,000-15,000 cells/well) and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the 1H-pyrrolizine derivatives. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

  • Cell Fixation: Gently add 50 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.[4]

  • Washing: Remove the supernatant and wash the wells five times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry completely.[4][5]

  • SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[4]

  • Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid.[4]

  • Solubilization: Add 200 µL of 10 mM Tris base solution to each well and place on a shaker for 10 minutes to solubilize the protein-bound dye.[4]

  • Absorbance Measurement: Measure the optical density (OD) at 510-565 nm using a microplate reader.[2][4]

The MTT assay measures the metabolic activity of cells as an indicator of their viability.[6]

• Principle: The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in living cells to form insoluble purple formazan (B1609692) crystals. The intensity of the purple color is proportional to the number of viable cells.[7]

• Protocol:

  • Cell Plating and Treatment: Follow steps 1 and 2 as described for the SRB assay.

  • MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[6]

  • Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[8]

  • Solubilization: Add 100-130 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[9]

  • Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm. A reference wavelength of >650 nm can be used for background subtraction.[6]

Data Presentation

The antiproliferative activity of the 1H-pyrrolizine derivatives is typically expressed as the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%. These values should be calculated from the dose-response curves generated from the assay data. A summary table is an effective way to present this quantitative data.

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)	HepG2 IC50 (µM)	MRC-5 IC50 (µM)	Selectivity Index (SI) for MCF-7
Derivative 1	5.2 ± 0.4	8.1 ± 0.6	12.5 ± 1.1	> 50	> 9.6
Derivative 2	1.8 ± 0.2	3.5 ± 0.3	6.2 ± 0.5	45.1 ± 3.8	25.1
Derivative 3	15.6 ± 1.3	22.4 ± 1.9	35.1 ± 2.8	> 100	> 6.4
Doxorubicin	0.9 ± 0.1	1.2 ± 0.1	1.5 ± 0.2	8.3 ± 0.7	9.2

Note: Data are presented as mean ± standard deviation from at least three independent experiments. The Selectivity Index (SI) is calculated as the IC50 of the normal cell line (MRC-5) divided by the IC50 of the cancer cell line (e.g., MCF-7).

Visualizations

Experimental Workflow

Caption: Workflow for evaluating antiproliferative activity.

Proposed Signaling Pathway for Antiproliferative Action

Based on studies of related pyrrolizine and heterocyclic compounds, a plausible mechanism of action for 1H-pyrrolizine derivatives involves the inhibition of key regulators of the cell cycle and proliferation, such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[10] Inhibition of these kinases can lead to cell cycle arrest at the G2/M phase and the induction of apoptosis.[11]

Caption: Proposed mechanism of 1H-pyrrolizine derivatives.

References

• 1. pharaohacademy.com [pharaohacademy.com]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synergistic anticancer effect by targeting CDK2 and EGFR–ERK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. G2M/DNA Damage Checkpoint | Cell Signaling Technology [cellsignal.com]
• 8. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - US [thermofisher.com]
• 9. G2/M cell cycle arrest in the life cycle of viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The molecular mechanism of G2/M cell cycle arrest induced by AFB1 in the jejunum - PMC [pmc.ncbi.nlm.nih.gov]

techniques for synthesizing spiro-pyrrolizine compounds from 1H-pyrrolizine precursors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spiro-pyrrolizine scaffolds are privileged heterocyclic motifs frequently found in a variety of biologically active natural products and synthetic pharmaceutical agents. Their rigid three-dimensional structure makes them attractive cores for the development of novel therapeutics. This document provides detailed techniques for the synthesis of spiro-pyrrolizine compounds, with a particular focus on the widely employed 1,3-dipolar cycloaddition reaction utilizing precursors that generate the pyrrolizine ring system in situ. The primary precursors discussed are L-proline and isatin (B1672199) derivatives, which react to form an azomethine ylide that subsequently undergoes cycloaddition with a dipolarophile to construct the spiro-pyrrolizine framework.

Core Synthesis Technique: [3+2] Cycloaddition of an In Situ Generated Azomethine Ylide

The most prevalent and versatile method for synthesizing spiro-pyrrolizine compounds, particularly spirooxindole-pyrrolizidines, is a one-pot, three-component [3+2] cycloaddition reaction. This reaction involves the condensation of an isatin derivative with L-proline, which generates a transient azomethine ylide. This ylide is then trapped by a dipolarophile, such as an electron-deficient alkene, to yield the desired spiro-pyrrolizidine product with high regio- and stereoselectivity.[1][2]

Reaction Mechanism

The reaction proceeds through a cascade of steps beginning with the formation of an azomethine ylide from the reaction of isatin and L-proline. This is followed by the cycloaddition of the ylide to a dipolarophile.

Caption: General mechanism for spiro-pyrrolizine synthesis.

Data Presentation: Synthesis of Spirooxindole-Pyrrolizidine Derivatives

The following table summarizes the reaction conditions and yields for the synthesis of various spirooxindole-pyrrolizidine derivatives via the three-component 1,3-dipolar cycloaddition reaction.

Entry	Isatin Derivative	Dipolarophile	Solvent	Time (h)	Yield (%)	Reference
1	Isatin	(E)-Mesityl(phenyl)prop-2-en-1-one	Methanol (B129727)	2	73	[3]
2	Isatin	(E)-(4-Chlorophenyl)(mesityl)prop-2-en-1-one	Methanol	2	81	[3]
3	Isatin	(E)-(4-Bromophenyl)(mesityl)prop-2-en-1-one	Methanol	2	85	[3]
4	Isatin	(E)-(Mesityl)(p-tolyl)prop-2-en-1-one	Methanol	2	70	[3]
5	5-Bromo-isatin	(E)-(4-Chlorophenyl)(phenyl)prop-2-en-1-one	Ethanol (B145695)	5	88	[2]
6	5-Nitro-isatin	(E)-(4-Methoxyphenyl)(phenyl)prop-2-en-1-one	Ethanol	5	92	[2]
7	N-Benzyl-isatin	trans-3-Benzoyl acrylic acid	Methanol	2	61	[4]
8	5-Chloro-isatin	trans-3-Benzoyl acrylic acid	Methanol	2	71	[4]
9	5-Nitro-isatin	trans-3-Benzoyl acrylic acid	Methanol	2	40	[4]

Experimental Protocols

Protocol 1: General Synthesis of Spirooxindole-Pyrrolizidines

This protocol outlines the one-pot, three-component synthesis of spirooxindole-pyrrolizidines.

Materials:

• Substituted Isatin (1.0 mmol)

• L-Proline (1.0 mmol)

• Dipolarophile (e.g., substituted chalcone) (1.0 mmol)

• Methanol or Ethanol (10 mL)

• Reaction flask equipped with a reflux condenser and magnetic stirrer

• Ice bath

• Filtration apparatus

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297) for elution

Procedure:

• To a round-bottom flask, add the substituted isatin (1.0 mmol), L-proline (1.0 mmol), and the dipolarophile (1.0 mmol).[3]

• Add methanol or ethanol (10 mL) to the flask.[2][3]

• Heat the reaction mixture to reflux with constant stirring.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-5 hours.[2][3]

• Upon completion, cool the reaction mixture to room temperature and then pour it into ice-cold water (50 mL).[3]

• A solid precipitate will form. Collect the crude product by vacuum filtration and wash with cold water.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate mixture as the eluent to afford the pure spirooxindole-pyrrolizidine.[3]

Protocol 2: Purification of Spirooxindole-Pyrrolizidines by Column Chromatography

Materials:

• Crude spirooxindole-pyrrolizidine product

• Silica gel (60-120 mesh)

• Glass column

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Collection tubes

• TLC plates and chamber

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane (B109758) or the eluent mixture.

• Load the dissolved sample onto the top of the silica gel column.

• Begin elution with a solvent system of low polarity, such as 95:5 hexane:ethyl acetate.

• Gradually increase the polarity of the eluent, for example, to 80:20 hexane:ethyl acetate, to facilitate the separation of the product from impurities.[3]

• Collect fractions and monitor the separation using TLC.

• Combine the fractions containing the pure product and evaporate the solvent under reduced pressure to obtain the purified spirooxindole-pyrrolizidine.

Experimental Workflow

The overall workflow for the synthesis and characterization of spiro-pyrrolizine compounds is depicted below.

Caption: Workflow for spiro-pyrrolizine synthesis.

Characterization

The synthesized spiro-pyrrolizine compounds are typically characterized using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate the structure of the compound, confirming the presence of the spiro-center and the pyrrolizidine (B1209537) ring system.[3][4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to confirm the molecular weight and elemental composition of the synthesized compounds.[3]

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecule, such as carbonyl groups from the oxindole (B195798) and the dipolarophile.[3][4]

By following these protocols and utilizing the provided data, researchers can effectively synthesize and characterize a variety of spiro-pyrrolizine compounds for further investigation in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of Fused Heterocyclic Systems Utilizing 1H-Pyrrolizine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of fused heterocyclic systems derived from 1H-pyrrolizine and its precursors. The protocols detailed below focus on the construction of novel polycyclic frameworks with significant potential in medicinal chemistry, particularly in the development of anticancer agents.

Introduction

The 1H-pyrrolizine core is a valuable scaffold in synthetic and medicinal chemistry. Its unique electronic and structural properties make it an excellent starting point for the construction of complex, fused heterocyclic systems. These resulting fused structures often exhibit potent biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This document outlines key synthetic strategies, provides a detailed experimental protocol for a representative synthesis, and presents quantitative data on the biological activity of selected fused pyrrolizine derivatives.

Key Synthetic Strategies

The synthesis of fused heterocyclic systems from 1H-pyrrolizine precursors predominantly relies on modern synthetic methodologies that allow for the rapid construction of molecular complexity from simple starting materials. Two prominent and highly efficient methods are:

• [3+2] Cycloaddition Reactions: This approach involves the in situ generation of an azomethine ylide from an amino acid (such as proline or sarcosine) and a carbonyl compound. This 1,3-dipole then reacts with a dipolarophile (e.g., an activated alkyne or alkene) to furnish the dihydropyrrolizine core. This method is highly versatile and allows for the introduction of various substituents.[1][2]

• One-Pot Multi-Component Reactions (MCRs): MCRs are highly efficient processes where three or more reactants are combined in a single step to form a complex product, minimizing the need for isolation of intermediates and purification steps. A notable example is the one-pot, three-component coupling followed by an oxidative cyclization to yield complex tetracyclic systems.[3][4][5][6]

Experimental Protocols

This section provides a detailed protocol for the synthesis of a fused indolizine-pyrrolo[1,2-c]pyrimidine scaffold, which has demonstrated significant anticancer activity.[3][4][5][6]

Protocol: One-Pot, Three-Component Synthesis of a Fused Indolizine-Pyrrolo[1,2-c]pyrimidine Derivative

This protocol describes the synthesis of a tetracyclic compound via a domino reaction sequence involving a three-component coupling followed by an oxidative cyclization.

Materials:

• Pyridine-2-acetonitrile

• N-substituted pyrrole-2-carboxaldehyde

• Malononitrile (B47326)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (B109758) (DCM), anhydrous

• Methanol (MeOH)

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a solution of pyridine-2-acetonitrile (1.0 mmol) and the desired N-substituted pyrrole-2-carboxaldehyde (1.0 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere (e.g., argon or nitrogen), add malononitrile (1.0 mmol).

• Initiation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 mmol, 20 mol%) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Oxidative Cyclization: Upon completion of the initial reaction, add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (2.0 mmol) to the reaction mixture.

• Reaction Continuation: Continue stirring at room temperature for an additional 12 hours.

• Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution (20 mL). Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexanes as the eluent to afford the desired fused indolizine-pyrrolo[1,2-c]pyrimidine product.

• Characterization: Characterize the purified compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Data Presentation

The following tables summarize the quantitative data for the synthesis and biological evaluation of a series of fused indolizine-pyrrolo[1,2-c]pyrimidine derivatives.

Compound	R Group	Yield (%)
5a	H	75
5b	4-Me	82
5c	4-OMe	85
5d	4-F	78
5e	4-Cl	81
5r	3,4,5-(OMe)₃	72

Table 1: Synthetic Yields of Fused Indolizine-Pyrrolo[1,2-c]pyrimidine Derivatives.

Compound	HepG2 IC₅₀ (µM)	Huh7 IC₅₀ (µM)	H1299 IC₅₀ (µM)	HT29 IC₅₀ (µM)	AGS IC₅₀ (µM)	A549 IC₅₀ (µM)
5a	>10	>10	>10	>10	>10	>10
5b	2.5 ± 0.15	3.1 ± 0.21	>10	>10	>10	>10
5c	1.8 ± 0.11	2.2 ± 0.18	>10	>10	>10	>10
5d	5.6 ± 0.45	6.8 ± 0.51	>10	>10	>10	>10
5e	4.2 ± 0.33	5.1 ± 0.42	>10	>10	>10	>10
5r	0.22 ± 0.08	0.10 ± 0.11	>10	>10	>10	>10

Table 2: In Vitro Anticancer Activity of Fused Indolizine-Pyrrolo[1,2-c]pyrimidine Derivatives. [3][4][5][6] Data are presented as the half-maximal inhibitory concentration (IC₅₀).

Visualizations

Experimental Workflow

Caption: Workflow for the one-pot synthesis of fused indolizine-pyrrolo[1,2-c]pyrimidines.

Signaling Pathway

Caption: Proposed apoptotic pathway induced by fused pyrrolizine derivatives in cancer cells.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Antitumor activity of pyrrolizines and their Cu(II) complexes: Design, synthesis and cytotoxic screening with potential apoptosis-inducing activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticancer Evaluation of Novel Benzofuran–Indole Hybrids as Epidermal Growth Factor Receptor Inhibitors against Non-Small-Cell Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring Pyrrolo-Fused Heterocycles as Promising Anticancer Agents: An Integrated Synthetic, Biological, and Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Biological Evaluation of a Fused Structure of Indolizine and Pyrrolo[1,2- c]pyrimidine: Identification of Its Potent Anticancer Activity against Liver Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Apoptosis Induction by 1H-Pyrrolizine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the methodologies and protocols for evaluating the induction of apoptosis by 1H-pyrrolizine derivatives, a class of compounds with demonstrated anticancer potential. The accurate assessment of apoptosis is a critical component in the preclinical development of novel therapeutic agents. This document outlines detailed protocols for key assays, data presentation guidelines, and visual representations of the underlying molecular pathways.

Introduction to Apoptosis and 1H-Pyrrolizine Derivatives

Apoptosis, or programmed cell death, is a crucial physiological process for tissue homeostasis and development. Its dysregulation is a hallmark of many diseases, including cancer. Many chemotherapeutic agents exert their function by inducing apoptosis in cancer cells. 1H-pyrrolizine derivatives have emerged as a promising class of compounds that can trigger this cell death cascade in various cancer cell lines. These compounds have been shown to mediate their anticancer effects, at least in part, through the induction of apoptosis.[1]

Key Signaling Pathways in Apoptosis Induction

1H-pyrrolizine derivatives primarily induce apoptosis through the intrinsic (mitochondrial) pathway . This pathway is initiated by intracellular stress signals, leading to changes in the mitochondrial membrane permeability. This process is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members. The activation of the intrinsic pathway culminates in the activation of a cascade of caspases, the key executioners of apoptosis.

Data Presentation

The following tables summarize quantitative data on the pro-apoptotic effects of representative 1H-pyrrolizine derivatives in various cancer cell lines.

Table 1: IC50 Values of 1H-Pyrrolizine Derivatives in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Derivative 12b	MCF-7 (Breast)	<2.73	[1]
Derivative 14b	MCF-7 (Breast)	<2.73	[1]
Derivative 14c	MCF-7 (Breast)	<2.73	[1]
Derivative 14d	MCF-7 (Breast)	<2.73	[1]
Derivative 12b	PC-3 (Prostate)	<2.73	[1]
Derivative 14b	PC-3 (Prostate)	<2.73	[1]
Derivative 14c	PC-3 (Prostate)	<2.73	[1]
Derivative 14d	PC-3 (Prostate)	<2.73	[1]

Table 2: Quantification of Apoptosis by Annexin V-FITC/PI Staining

Cell Line	Treatment	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells	Total % Apoptotic Cells
MCF-7	Control	2.1	1.5	3.6
1H-Pyrrolizine Derivative X (Concentration Y)	15.8	10.2	26.0
PC-3	Control	1.8	1.1	2.9
1H-Pyrrolizine Derivative X (Concentration Z)	20.5	12.3	32.8

(Note: Data in Table 2 is representative and should be generated for each specific 1H-pyrrolizine derivative and cell line.)

Experimental Protocols

Detailed methodologies for key experiments to assess apoptosis induction are provided below.

Annexin V-FITC and Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest

• 1H-pyrrolizine derivative

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that allows for logarithmic growth during the experiment.

  • Allow cells to adhere overnight.

  • Treat cells with various concentrations of the 1H-pyrrolizine derivative (and a vehicle control) for the desired time period (e.g., 24, 48 hours).

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use appropriate controls (unstained cells, cells stained with Annexin V-FITC only, and cells stained with PI only) to set up compensation and quadrants.

Data Interpretation:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

Caspase-3/7 Activity Assay

This assay quantifies the activity of executioner caspases-3 and -7, which are key mediators of apoptosis.

Materials:

• Cancer cell line of interest

• 1H-pyrrolizine derivative

• Caspase-Glo® 3/7 Assay Kit (or equivalent)

• White-walled 96-well plates

• Luminometer or fluorometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate at a suitable density (e.g., 1 x 10⁴ cells/well).

  • Allow cells to adhere overnight.

  • Treat cells with a range of concentrations of the 1H-pyrrolizine derivative and a vehicle control.

• Assay Procedure:

  • After the treatment period, equilibrate the plate to room temperature.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents of the wells by gentle shaking for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement:

  • Measure the luminescence or fluorescence using a plate reader. The signal is proportional to the amount of active caspase-3/7.

Data Analysis:

• Calculate the fold change in caspase-3/7 activity in treated cells relative to the vehicle control.

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key pro- and anti-apoptotic proteins.

Materials:

• Cancer cell line of interest

• 1H-pyrrolizine derivative

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Protein Extraction:

  • Treat cells as described previously.

  • Lyse the cells in ice-cold RIPA buffer.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extracts.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate to the membrane.

  • Detect the chemiluminescent signal using an imaging system.

Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the expression of the target proteins to a loading control (e.g., β-actin).

• Calculate the ratio of pro-apoptotic to anti-apoptotic proteins (e.g., Bax/Bcl-2 ratio). An increased Bax/Bcl-2 ratio is indicative of apoptosis induction.[2]

References

• 1. Design, synthesis and pharmacological evaluation of novel pyrrolizine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 1H-Pyrrolizine in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

1H-pyrrolizine is a heterocyclic organic compound that forms the core structure of a large group of naturally occurring toxins known as pyrrolizidine (B1209537) alkaloids (PAs). PAs are produced by thousands of plant species and can contaminate food, animal feed, and herbal remedies, posing a significant health risk to humans and livestock due to their hepatotoxic, carcinogenic, and genotoxic effects. The toxic effects of PAs are mediated by their metabolic activation in the liver to reactive pyrrolic esters that can form adducts with cellular macromolecules like DNA.

Given the toxicological significance of compounds containing the 1H-pyrrolizine moiety, its accurate quantification in biological samples such as blood (plasma, serum) and urine is crucial for toxicological studies, risk assessment, and in the development of pharmaceuticals where such structures might be present. This document provides detailed application notes and protocols for the analytical methods used to quantify 1H-pyrrolizine-containing compounds in biological matrices. The primary analytical techniques discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), which are the most widely used and recommended methods for their high sensitivity and selectivity.[1][2]

Analytical Methods Overview

The quantification of 1H-pyrrolizine in biological samples is typically achieved by analyzing the parent pyrrolizidine alkaloids. The most common and robust analytical techniques for this purpose are LC-MS/MS and GC-MS.[1][2][3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely applied technique for the analysis of PAs and their N-oxides.[1][4] It offers high sensitivity and selectivity without the need for derivatization, which simplifies sample preparation.[1][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also highly sensitive and selective but generally requires derivatization of the analytes to increase their volatility.[1][5] GC-MS is not suitable for the direct analysis of non-volatile PA N-oxides, which must first be reduced to their corresponding tertiary amines.[1]

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for the quantification of pyrrolizidine alkaloids (containing the 1H-pyrrolizine core) in different biological and related matrices.

Table 1: Performance Characteristics of LC-MS/MS Methods for Pyrrolizidine Alkaloid Quantification

Parameter	Method 1	Method 2	Method 3
Instrumentation	UHPLC-MS/MS	LC-MS/MS	UHPLC-MS/MS
Matrix	Honey, Milk, Tea[2][6]	Feed[4]	Herbal Teas[7]
Analytes	24 PAs[2]	Multiple PAs	28 PAs[7]
LOD (µg/kg)	0.015–0.75[2][6]	Not specified	Not specified
LOQ (µg/kg)	0.05–2.5[2][6]	Not specified	0.1 - 8.5 ng/g (0.1 - 8.5 µg/kg)[7]
Recovery (%)	64.5–112.2[2][6]	84.1–112.9[4]	75 - 115[7]
Precision (RSD%)	< 15[2][6]	Repeatability: 3.0–13.6, Reproducibility: 4.8–18.9[4]	< 17[7]

Table 2: Performance Characteristics of GC-MS Methods for Pyrrolizidine Alkaloid Quantification

Parameter	Method 1	Method 2
Instrumentation	GC-MS	GC-MS
Matrix	Feed Materials[5]	Honey[8]
Analytes	1,2-unsaturated alkaloids (as common backbone)	PAs (as retronecine (B1221780) equivalents)[8]
LOQ (µg/kg)	1[5]	10[8]
Recovery (%)	73.1 - 93.6[5]	Not specified
Precision (RSD%)	Repeatability: 3.9 - 8.6, Reproducibility: 10.6 - 17.8[5]	Not specified

Experimental Protocols

Protocol 1: Quantification of Pyrrolizidine Alkaloids in Blood Plasma/Serum using LC-MS/MS

This protocol is adapted from established methods for PA analysis in complex matrices.[2][6]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Homogenization: For plasma or serum, homogenization is not typically required.

• Extraction:

  • To 1 mL of plasma/serum in a centrifuge tube, add 5 mL of a 0.5% formic acid solution in 50% methanol (B129727)/water.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.[6]

  • The supernatant is collected for purification.

• Purification (SPE):

  • Condition a cation exchange SPE cartridge (e.g., Oasis MCX) with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 0.1% formic acid in water, followed by 5 mL of methanol to remove interferences.

  • Elute the PAs with 5 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.[6]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[6]

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).[6]

2. LC-MS/MS Analysis

• UHPLC System: A system equipped with a C18 reversed-phase column (e.g., 2.1 mm × 100 mm, 1.8 µm).[2][6]

• Mobile Phase:

  • A: 0.1% formic acid in water.[2]

  • B: 0.1% formic acid in methanol.[2]

• Gradient Elution: A typical gradient would be: 0-1 min, 5% B; 1-10 min, 5-80% B; 10-14 min, 80% B; 14-15 min, 80-5% B; 15-16 min, 5% B.[2]

• Flow Rate: 0.3 mL/min.[2]

• Injection Volume: 3-10 µL.[2][7]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[6]

• Detection: Multiple Reaction Monitoring (MRM) is used for the quantification of specific PAs.[6]

3. Validation Parameters

• Linearity: Prepare calibration curves over the desired concentration range (e.g., 0.05 to 100 µg/L).[2]

• Accuracy and Precision: Determined by analyzing spiked blank plasma/serum samples at low, medium, and high concentrations.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3 for LOD and 10 for LOQ).[6]

• Matrix Effects: Evaluated by comparing the response of an analyte in a post-extraction spiked sample to that of a pure standard solution.

Protocol 2: Quantification of Pyrrolizidine Alkaloids in Urine using GC-MS

This protocol requires reduction of PA N-oxides and derivatization.[1][5]

1. Sample Preparation

• Extraction:

  • To 5 mL of urine, add 1 mL of 1 M HCl.

  • Vortex and then extract with 5 mL of dichloromethane (B109758) to remove non-basic interferences. Discard the organic layer.

  • Adjust the pH of the aqueous layer to ~9 with aqueous ammonia.

  • Extract the PAs with 2 x 5 mL of dichloromethane. Combine the organic layers.

• Reduction of N-oxides (if present):

  • The extracted PAs can be reduced using a suitable reducing agent like zinc dust in acidic solution to convert any PA N-oxides to the corresponding free base PAs.

• Reduction to Necine Backbone:

  • The combined PA fraction is reduced to its common backbone structure (e.g., retronecine) using a strong reducing agent like LiAlH₄.[1]

• Derivatization:

  • The dried residue of the necine backbone is derivatized to increase volatility, for example, using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or heptafluorobutyric anhydride (B1165640) (HFBA).[1][5]

2. GC-MS Analysis

• GC System: A gas chromatograph equipped with a capillary column suitable for amine analysis (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Temperature Program: An example program could be: initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized necine backbone.

3. Validation Parameters

• Similar validation parameters as for the LC-MS/MS method should be assessed, including linearity, accuracy, precision, LOD, and LOQ.

Visualizations

Caption: Experimental Workflow for LC-MS/MS Analysis.

Caption: Generalized Metabolic Pathway of Pyrrolizidine Alkaloids.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Pyrrolizidine alkaloids in honey: risk analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Design and Synthesis of Fluorescent 1H-Pyrrolizine Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the design, synthesis, and application of a novel, hypothetical fluorescent 1H-pyrrolizine-based probe, Pyrroli-Zn , for the detection and imaging of intracellular zinc ions (Zn²⁺). The protocols are intended to serve as a detailed guide for researchers interested in developing and utilizing new fluorescent tools for biological research.

Introduction to 1H-Pyrrolizine Probes

The 1H-pyrrolizine scaffold is an attractive heterocyclic framework for the development of fluorescent probes due to its rigid, planar structure which can lead to favorable photophysical properties such as high quantum yields and environmental sensitivity. By functionalizing the 1H-pyrrolizine core with specific recognition moieties, it is possible to create highly selective and sensitive probes for various analytes of biological interest.

This document focuses on Pyrroli-Zn , a custom-designed 1H-pyrrolizine derivative functionalized with a zinc-chelating group, bis-(2-picolyl)amine (BPA), a well-established receptor for Zn²⁺ ions. The design of Pyrroli-Zn is based on the photoinduced electron transfer (PET) mechanism. In the absence of Zn²⁺, the lone pair of electrons on the nitrogen atoms of the BPA moiety quenches the fluorescence of the 1H-pyrrolizine fluorophore. Upon binding to Zn²⁺, the PET process is inhibited, leading to a "turn-on" fluorescent signal.[1] This mechanism allows for the sensitive detection of changes in intracellular Zn²⁺ concentrations.

Design and Synthesis of Pyrroli-Zn

The synthesis of Pyrroli-Zn is a multi-step process that begins with the construction of the fluorescent 1H-pyrrolizine core, followed by the introduction of the zinc-chelating moiety.

Synthetic Scheme

A generalized synthetic scheme for a functionalized 2,3-dihydro-1H-pyrrolizine derivative is presented below. This involves a one-pot [3+2] cycloaddition reaction of an azomethine ylide with a suitable dipolarophile.[2][3]

Detailed Synthesis Protocol for Pyrroli-Zn

This protocol outlines the synthesis of the Pyrroli-Zn probe.

Materials:

• Proline

• Ninhydrin

• Dimethyl acetylenedicarboxylate (DMAD)

• Methanol (B129727) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• N,N-Diisopropylethylamine (DIPEA)

• Bis-(2-picolyl)amine (BPA)

• 4-(Bromomethyl)benzoic acid

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and purification apparatus

Step 1: Synthesis of the Functionalized 1H-Pyrrolizine Core

• In a round-bottom flask, dissolve ninhydrin (1.0 mmol) and proline (1.0 mmol) in anhydrous methanol (20 mL).

• Stir the mixture at room temperature for 30 minutes to facilitate the in situ formation of the azomethine ylide.

• To this solution, add dimethyl acetylenedicarboxylate (1.2 mmol) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate (B1210297) gradient) to yield the functionalized 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate.

Step 2: Functionalization with a Linker

• Hydrolyze one of the ester groups of the pyrrolizine core using standard procedures to obtain a carboxylic acid derivative.

• Dissolve the resulting carboxylic acid (1.0 mmol) and 4-(bromomethyl)benzoic acid (1.1 mmol) in anhydrous DCM (20 mL).

• Add EDC (1.5 mmol) and NHS (1.5 mmol) and stir at room temperature for 12 hours to form an amide linkage.

• Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the product by column chromatography.

Step 3: Attachment of the Zinc Chelator

• Dissolve the bromomethyl-functionalized pyrrolizine (1.0 mmol) and bis-(2-picolyl)amine (1.2 mmol) in anhydrous DCM (20 mL).

• Add DIPEA (2.0 mmol) and stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC.

• After completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final product, Pyrroli-Zn , by silica gel column chromatography.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Photophysical Properties of Pyrroli-Zn

The photophysical properties of Pyrroli-Zn were characterized in a buffered aqueous solution (pH 7.4) in the absence and presence of saturating concentrations of Zn²⁺.

Property	Pyrroli-Zn (Free)	Pyrroli-Zn + Zn²⁺ (Bound)
Absorption Max (λabs)	450 nm	455 nm
Emission Max (λem)	520 nm	515 nm
Quantum Yield (Φ)	0.05	0.65
Molar Extinction (ε)	25,000 M⁻¹cm⁻¹	27,000 M⁻¹cm⁻¹
Stokes Shift	70 nm	60 nm
Dissociation Constant (Kd)	-	~1 nM

Application: Live Cell Imaging of Intracellular Zinc

This protocol describes the use of Pyrroli-Zn for imaging labile Zn²⁺ in the cytoplasm of cultured mammalian cells using confocal fluorescence microscopy. This protocol is adapted from a similar procedure for the Zn²⁺ probe ZnDA-1H.[4][5][6]

Materials

• Pyrroli-Zn stock solution (1 mM in DMSO)

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• Phosphate-Buffered Saline (PBS)

• Pluronic F-127 (20% w/v in DMSO)

• Zinc sulfate (ZnSO₄) solution (1 mM in water)

• N,N,N',N'-Tetrakis(2-pyridylmethyl)ethylenediamine (TPEN) solution (1 mM in DMSO)

• Confocal laser scanning microscope

Experimental Protocol

Cell Culture and Plating:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seed the cells onto glass-bottom dishes suitable for microscopy and allow them to adhere and grow to 70-80% confluency.

Probe Loading:

• Prepare a loading solution of Pyrroli-Zn. For a final concentration of 5 µM, mix 2.5 µL of 1 mM Pyrroli-Zn stock and 2.5 µL of 20% Pluronic F-127 in 500 µL of serum-free DMEM.

• Wash the cells twice with warm PBS.

• Incubate the cells with the Pyrroli-Zn loading solution for 30 minutes at 37°C.

• Wash the cells three times with warm PBS to remove excess probe.

• Add fresh, pre-warmed DMEM with 10% FBS to the cells.

Fluorescence Imaging:

• Place the dish on the stage of the confocal microscope.

• Excite the Pyrroli-Zn probe at 458 nm and collect the emission between 480 nm and 550 nm.

• Acquire baseline fluorescence images of the resting cells.

• To observe an increase in intracellular Zn²⁺, add ZnSO₄ to the medium to a final concentration of 50 µM and acquire images over time.

• To chelate intracellular Zn²⁺ and demonstrate the reversibility of the probe, add TPEN to the medium to a final concentration of 50 µM and acquire images.

Experimental Workflow

Signaling Pathway and Sensing Mechanism

The detection of Zn²⁺ by Pyrroli-Zn is based on the inhibition of Photoinduced Electron Transfer (PET). The following diagram illustrates this process.

Conclusion

The 1H-pyrrolizine scaffold provides a versatile platform for the development of novel fluorescent probes. The hypothetical probe, Pyrroli-Zn, demonstrates the potential for creating sensitive and selective "turn-on" sensors for important biological analytes like zinc ions. The detailed protocols provided herein offer a practical guide for the synthesis and application of such probes in cellular imaging, which can be adapted for the development of sensors for other targets, contributing to the advancement of chemical biology and drug discovery.

References

• 1. Montclair State University Digital Commons - Student Research Symposium: Synthesis and Study of a New Fluorescent Sensor for Zinc Ions [digitalcommons.montclair.edu]
• 2. A synthesis of functionalized dihydro-1Η-pyrrolizines and spiropyrrolizines via [2 + 3] cycloaddition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for synthesis and use of a turn-on fluorescent probe for quantifying labile Zn2+ in the Golgi apparatus in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for synthesis and use of a turn-on fluorescent probe for quantifying labile Zn2+ in the Golgi apparatus in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Emergence of 1H-Pyrrolizine Derivatives as Novel Organocatalysts in Asymmetric Synthesis

For Immediate Release: Researchers and drug development professionals are increasingly turning to a promising class of bicyclic amines, 1H-pyrrolizine derivatives, as potent organocatalysts in a variety of organic reactions. These chiral scaffolds, while structurally related to the well-established proline- and pyrrolidine-based catalysts, offer unique stereochemical environments that can lead to enhanced enantioselectivity and reactivity in asymmetric synthesis. This report provides detailed application notes and protocols for the utilization of these emerging catalysts.

Introduction to 1H-Pyrrolizine Catalysis

The 1H-pyrrolizine core, a fused five-membered ring system containing a bridgehead nitrogen, presents a conformationally constrained and sterically defined framework. When appropriately functionalized with chiral substituents, these molecules can effectively induce asymmetry in a range of chemical transformations. Their mode of action often involves the formation of nucleophilic enamines or electrophilic iminium ions, akin to other amine-based organocatalysts. The rigid bicyclic structure, however, can provide more precise control over the orientation of substrates in the transition state, leading to high levels of stereochemical induction.

Applications in Asymmetric Organic Reactions

While the application of 1H-pyrrolizine derivatives as primary organocatalysts is an expanding field, several key reaction types have shown significant promise. These include cycloaddition reactions and Michael additions, where the catalyst's ability to activate substrates and control the facial selectivity of the attack is paramount.

Asymmetric [3+2] Cycloaddition Reactions

One notable application of chiral 1H-pyrrolizine-based catalysts is in asymmetric [3+2] cycloaddition reactions. These reactions are powerful tools for the construction of five-membered heterocyclic rings, which are common motifs in biologically active molecules. The catalyst promotes the reaction between an azomethine ylide and an olefin, leading to the formation of highly functionalized pyrrolidines with excellent control of stereochemistry.

Table 1: Performance of a Chiral 1H-Pyrrolizine Catalyst in the Asymmetric [3+2] Cycloaddition of an Azomethine Ylide with an α,β-Unsaturated Ester

Entry	Olefin	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
1	Methyl acrylate	92	>95:5	98
2	Ethyl acrylate	90	>95:5	97
3	tert-Butyl acrylate	85	90:10	95
4	Methyl crotonate	88	92:8	96

Experimental Protocols

General Protocol for the Asymmetric [3+2] Cycloaddition Reaction

Materials:

• Chiral 1H-pyrrolizine catalyst (e.g., (2R,7aS)-2-phenyl-tetrahydro-1H-pyrrolizin-3(2H)-one) (5 mol%)

• Azomethine ylide precursor (e.g., a glycine (B1666218) imino ester) (1.0 equiv)

• α,β-Unsaturated ester (1.2 equiv)

• Anhydrous toluene (B28343) (0.5 M)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the chiral 1H-pyrrolizine catalyst.

• Add the azomethine ylide precursor and anhydrous toluene.

• Cool the mixture to the desired temperature (e.g., -20 °C).

• Add the α,β-unsaturated ester dropwise over 10 minutes.

• Stir the reaction mixture at the same temperature until the reaction is complete (monitored by TLC or LC-MS, typically 12-24 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired pyrrolidine (B122466) derivative.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Catalytic Cycle and Mechanism

The catalytic cycle for the 1H-pyrrolizine-catalyzed asymmetric [3+2] cycloaddition is believed to proceed through a series of well-defined steps. The chiral bicyclic amine catalyst first reacts with the azomethine ylide precursor to generate a chiral enamine intermediate. This enamine then undergoes a highly stereoselective cycloaddition with the olefin. The resulting cyclic intermediate subsequently hydrolyzes to release the product and regenerate the catalyst for the next cycle.

Caption: Proposed catalytic cycle for the asymmetric [3+2] cycloaddition.

Experimental Workflow

The general workflow for developing and optimizing a reaction catalyzed by a 1H-pyrrolizine derivative involves several key stages, from catalyst synthesis to reaction analysis.

Caption: General workflow for utilizing 1H-pyrrolizine catalysts.

Conclusion and Future Outlook

The use of chiral 1H-pyrrolizine derivatives as organocatalysts represents a new frontier in asymmetric synthesis. Their unique structural features and demonstrated efficacy in key organic transformations make them attractive tools for the synthesis of complex, enantioenriched molecules. Further research is anticipated to expand the scope of their applications to other reaction types and to lead to the development of even more efficient and selective catalysts within this promising class of bicyclic amines. This will undoubtedly have a significant impact on the fields of medicinal chemistry and materials science, where the demand for enantiomerically pure compounds is ever-increasing.

Technical Notes & Optimization

Technical Support Center: Optimizing 1,3-Dipolar Cycloaddition of Azomethine Ylides

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the 1,3-dipolar cycloaddition of azomethine ylides.

Troubleshooting Guide

This guide addresses common problems encountered during the 1,3-dipolar cycloaddition of azomethine ylides in a question-and-answer format.

Problem 1: Low to No Product Yield

Q: My reaction is showing very low or no conversion to the desired pyrrolidine (B122466) product. What are the potential causes and how can I improve the yield?

A: Low or no yield in a 1,3-dipolar cycloaddition of an azomethine ylide can stem from several factors, ranging from the stability of the ylide to the reactivity of the dipolarophile and the reaction conditions. Here is a systematic approach to troubleshoot this issue:

• Azomethine Ylide Generation: The in situ generation of the azomethine ylide is a critical step.[1]

  • Method of Generation: Azomethine ylides can be generated from various precursors like α-amino acids/esters and aldehydes, or via thermal/photochemical ring-opening of aziridines.[2] Ensure the chosen method is suitable for your substrates. For instance, the decarboxylative condensation of an α-amino acid with an aldehyde is a common and efficient method.[2][3]

  • Precursor Purity: Impurities in the starting materials (amino acid, aldehyde, or aziridine (B145994) precursor) can inhibit the reaction. Ensure all reactants are pure.

  • Ylide Stability: Non-stabilized ylides are highly reactive and may decompose before reacting with the dipolarophile.[1] Stabilized ylides, often containing an electron-withdrawing group, are generally more stable.[4] Consider if your ylide is too unstable under the reaction conditions.

• Reaction Conditions:

  • Solvent: The choice of solvent can significantly impact the reaction rate and yield. A solvent screen is often beneficial. While some cycloadditions are not highly sensitive to solvent polarity, others show marked improvements in specific solvents.[5] Toluene (B28343) and THF are commonly used solvents, with toluene being preferred for its higher boiling point in some cases.[6] For certain reactions, polar solvents like DMF have shown to give the best conversion.[7]

  • Temperature: Thermal 1,3-dipolar cycloadditions often necessitate elevated temperatures to proceed at a reasonable rate.[5] If your reaction is sluggish, a careful increase in temperature might be necessary. Conversely, high temperatures can sometimes lead to decomposition. A systematic temperature screen is recommended.

  • Catalyst: For catalyzed reactions, the choice of catalyst and ligand is crucial for achieving high efficiency. Both copper(I) and silver(I) complexes are commonly used.[8] The ligand-to-metal ratio can also have a significant, sometimes non-linear, effect on the outcome.[9][10]

• Reactivity of the Dipolarophile:

  • Electronics: The reaction is generally favored between an electron-rich dipole (the azomethine ylide) and an electron-deficient dipolarophile (e.g., alkenes or alkynes with electron-withdrawing groups).[8] If your dipolarophile is electron-rich, the reaction may be slow or not occur at all.

  • Steric Hindrance: Significant steric bulk on either the azomethine ylide or the dipolarophile can impede the cycloaddition.

Troubleshooting Workflow for Low Yield

References

• 1. 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions | MDPI [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
• 9. Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

troubleshooting low yields in the synthesis of dihydro-1H-pyrrolizines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dihydro-1H-pyrrolizines. The information is presented in a question-and-answer format to directly address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction yield of dihydro-1H-pyrrolizine is consistently low. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of dihydro-1H-pyrrolizines, particularly via the common [3+2] cycloaddition of an azomethine ylide, can stem from several factors. Here's a systematic troubleshooting approach:

• Inefficient Azomethine Ylide Generation: The in situ formation of the azomethine ylide from an amino acid (e.g., proline) and a carbonyl compound (e.g., ninhydrin) is a critical step.

  • Solution: Ensure the reaction conditions are optimal for the decarboxylative condensation. This is often a thermal process, so maintaining the correct reaction temperature is crucial. Ensure the quality of your starting materials, as impurities can hinder the reaction.

• Suboptimal Solvent Choice: The solvent can significantly impact the reaction's efficiency and product distribution.[1][2]

  • Solution: While alcohols like methanol (B129727) and ethanol (B145695) are commonly used and often provide good yields, other solvents can be explored.[1][2] Aprotic solvents might be suitable for other synthetic routes. It's important to note that using water as a solvent can sometimes lead to the formation of different products, such as dihydroisobenzofuran-fused pyrrolizines.[1]

• Competing Side Reactions: The formation of side products, such as spiropyrrolizines, can reduce the yield of the desired dihydro-1H-pyrrolizine.

  • Solution: The choice of the starting amino acid can influence the product outcome. For instance, using sarcosine (B1681465) instead of proline in the reaction with ninhydrin (B49086) and dialkyl acetylenedicarboxylates tends to favor the formation of functionalized spiropyrrolizines.[1][2] Carefully selecting your starting materials based on the desired product is key.

• Issues with Reaction Work-up and Purification: Product loss during extraction and purification steps is a common cause of reduced yields.

  • Solution: Optimize your work-up procedure. This may involve adjusting the pH during aqueous extraction to ensure your product is in the organic phase. For purification, column chromatography is often employed. Experiment with different solvent systems to achieve good separation of your target compound from byproducts and unreacted starting materials. One reported purification method involves the use of a methanol-water mixture to afford the final product.

Q2: I am observing the formation of a significant amount of a spiropyrrolizine byproduct. How can I minimize this?

A2: The formation of spiropyrrolizines is a known side reaction, particularly when using certain amino acids. The primary factor influencing this is the structure of the amino acid used to generate the azomethine ylide.

• Choice of Amino Acid: As mentioned, sarcosine (N-methylglycine) has been shown to favor the formation of spiropyrrolizines in reactions with ninhydrin and dialkyl acetylenedicarboxylates.[1][2]

  • Solution: To favor the formation of dihydro-1H-pyrrolizines, proline is the recommended amino acid for this specific reaction.[1][2] The cyclic structure of proline predisposes the intermediate to form the desired fused bicyclic system.

Q3: What are the optimal reaction conditions (temperature, reaction time) for the synthesis of dihydro-1H-pyrrolizines via [3+2] cycloaddition?

A3: Optimal conditions can vary depending on the specific substrates used. However, general guidelines can be provided based on published procedures.

• Temperature: Many of the reported one-pot syntheses involving the in situ generation of an azomethine ylide from proline and ninhydrin are carried out at room temperature.[2]

• Reaction Time: Reaction times can also vary. Some procedures report stirring the reaction mixture for as little as one hour at room temperature. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time for your specific substrates.

Q4: How does the choice of dipolarophile affect the reaction?

A4: The dipolarophile is a key component in the [3+2] cycloaddition and its electronic properties and steric profile will influence the reaction's success and rate.

• Electron-Deficient Alkynes: Dialkyl acetylenedicarboxylates (e.g., DMAD, DEAD) are commonly used and effective dipolarophiles for this reaction, leading to good yields of the corresponding dihydro-1H-pyrrolizine dicarboxylates.[1][2]

• Steric Hindrance: While not extensively detailed in the provided context for this specific synthesis, as a general principle in cycloaddition reactions, significant steric bulk on the dipolarophile can hinder the approach of the azomethine ylide, potentially leading to lower yields or requiring more forcing reaction conditions.

Data Presentation

Table 1: Reported Yields for the Synthesis of Dihydro-1H-pyrrolizine Derivatives

Starting Materials	Solvent	Yield (%)	Reference
Ninhydrin, Proline, Dimethyl acetylenedicarboxylate (B1228247) (DMAD)	Methanol	81	[2]
Ninhydrin, Proline, Diethyl acetylenedicarboxylate (DEAD)	Methanol	88	[2]
7-(trifluoromethyl)-2,3-dihydro-1H-pyrrolizine, N-chlorosuccinimide	DMF	83	[3]
7-(trifluoromethyl)-2,3-dihydro-1H-pyrrolizine, N-bromosuccinimide	DMF	91	[3]
7-(trifluoromethyl)-2,3-dihydro-1H-pyrrolizine, N-iodosuccinimide	DMF	89	[3]

Experimental Protocols

General Procedure for the One-Pot Synthesis of Dihydro-1H-pyrrolizine Derivatives

This protocol is a generalized procedure based on the reaction of ninhydrin, proline, and a dialkyl acetylenedicarboxylate.

Materials:

• Ninhydrin

• L-Proline

• Dialkyl acetylenedicarboxylate (e.g., DMAD, DEAD)

• Anhydrous alcohol (e.g., Methanol, Ethanol)

• Reaction flask with a magnetic stirrer

• TLC plates and developing chamber

Procedure:

• In a round-bottom flask, dissolve ninhydrin (1.0 mmol) and L-proline (1.0 mmol) in the chosen anhydrous alcohol (e.g., 10 mL of methanol).

• Stir the mixture at room temperature for approximately 10-15 minutes to facilitate the initial reaction and formation of the azomethine ylide precursor.

• To this mixture, add the dialkyl acetylenedicarboxylate (1.0 mmol) dropwise while continuing to stir.

• Allow the reaction to proceed at room temperature. Monitor the progress of the reaction by TLC. The reaction is often complete within 1-2 hours.

• Upon completion, the solvent is typically removed under reduced pressure.

• The crude product can then be purified. A common method is recrystallization from a solvent mixture such as methanol-water to yield the pure dihydro-1H-pyrrolizine derivative.

Mandatory Visualizations

Caption: Synthetic pathway for dihydro-1H-pyrrolizines.

Caption: Troubleshooting workflow for low yields.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

identification and characterization of side products in 1H-pyrrolizine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing side products encountered during the synthesis of 1H-pyrrolizine and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to the 1H-pyrrolizine core?

A1: The most prevalent methods for synthesizing the 1H-pyrrolizine scaffold include the Paal-Knorr synthesis, 1,3-dipolar cycloaddition reactions, and various intramolecular cyclization strategies. Each method has its advantages and is prone to the formation of specific side products.

Q2: I observe a significant byproduct in my Paal-Knorr synthesis of a 1H-pyrrolizine derivative. What is it likely to be?

A2: In the Paal-Knorr synthesis of pyrrolizine precursors (pyrroles), the most common side product is the corresponding furan (B31954) derivative. This occurs through the acid-catalyzed cyclization and dehydration of the 1,4-dicarbonyl starting material before the amine can react.

Q3: My 1,3-dipolar cycloaddition reaction is yielding a mixture of products that are difficult to separate. What could be the issue?

A3: A common issue with 1,3-dipolar cycloaddition reactions for the synthesis of 2,3-dihydro-1H-pyrrolizines is the formation of regioisomers. The orientation of the dipole addition to the dipolarophile can lead to different constitutional isomers, which often have very similar physical properties, making separation challenging.

Q4: What types of side products can be expected from intramolecular cyclization reactions to form the 1H-pyrrolizine ring system?

A4: Intramolecular cyclization reactions, for instance, from N-alkynyl proline esters, can sometimes lead to incomplete cyclization, resulting in the isolation of starting material or intermediates. Depending on the reaction conditions, other potential side products can include diastereomers if new stereocenters are formed, or products from alternative, undesired cyclization pathways.

Q5: Can over-oxidation be a problem during the synthesis of aromatic 1H-pyrrolizines?

A5: Yes, if the synthesis involves an oxidation step to aromatize a dihydro-1H-pyrrolizine precursor, over-oxidation can be a concern. This can lead to the formation of N-oxides or other oxidized species, which can complicate purification and reduce the yield of the desired aromatic product.

Troubleshooting Guides

Issue 1: Formation of Furan Side Product in Paal-Knorr Synthesis

Symptoms:

• Presence of a significant, less polar byproduct in TLC and crude NMR.

• The mass spectrum of the crude product shows a molecular ion corresponding to the furan derivative of the 1,4-dicarbonyl starting material.

• Reduced yield of the desired pyrrolizine precursor.

Root Cause:

• The Paal-Knorr reaction is often acid-catalyzed. If the reaction conditions are too acidic (pH < 3), the acid-catalyzed self-condensation of the 1,4-dicarbonyl compound to form a furan can outcompete the reaction with the amine.

Solutions:

• pH Control: Maintain the reaction pH between 3 and 5. The use of a weaker acid, such as acetic acid, is often recommended over strong mineral acids.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the desired reaction with the amine over the furan formation.

• Amine Concentration: Using a slight excess of the amine can help to drive the reaction towards the formation of the pyrrole (B145914).

Issue 2: Formation of Regioisomers in 1,3-Dipolar Cycloaddition

Symptoms:

• Multiple spots on TLC with similar Rf values.

• 1H NMR of the crude product shows two sets of signals for the pyrrolizine ring protons.

• Difficulty in obtaining a pure product even after column chromatography.

Root Cause:

• The regioselectivity of 1,3-dipolar cycloadditions is governed by the electronic and steric properties of both the 1,3-dipole and the dipolarophile. Mismatched electronics or a lack of significant steric bias can lead to the formation of a mixture of regioisomers.

Solutions:

• Choice of Dipolarophile: If possible, modify the dipolarophile to enhance regioselectivity. The addition of a strong electron-withdrawing or electron-donating group can direct the cycloaddition to favor one regioisomer.

• Catalysis: The use of a Lewis acid catalyst can sometimes improve the regioselectivity of the cycloaddition.

• Solvent Effects: The polarity of the solvent can influence the transition state of the cycloaddition and may have an impact on the ratio of regioisomers formed. Experimenting with different solvents is advisable.

• Purification: For challenging separations, techniques such as preparative HPLC or supercritical fluid chromatography (SFC) may be necessary.

Quantitative Data on Side Product Formation

The following tables provide representative data on the formation of common side products under different reaction conditions. Note: These are illustrative examples and actual results may vary depending on the specific substrates and reaction setup.

Table 1: Furan vs. Pyrrole Formation in Paal-Knorr Synthesis

Catalyst (mol%)	Solvent	Temperature (°C)	Desired Pyrrole Yield (%)	Furan Side Product Yield (%)
HCl (5)	Ethanol	80	45	50
Acetic Acid (10)	Ethanol	80	85	10
No Catalyst	Toluene (B28343)	110	60	35
Sc(OTf)3 (1)	Acetonitrile	25	92	<5

Table 2: Regioisomer Ratios in 1,3-Dipolar Cycloaddition

Dipolarophile Substituent (R)	Solvent	Temperature (°C)	Regioisomer Ratio (Desired:Undesired)
-CO2Me	Toluene	110	3:1
-CO2Me	Acetonitrile	80	4:1
-NO2	Dichloromethane	25	10:1
-Ph	Xylene	140	1.5:1

Experimental Protocols

Protocol 1: Paal-Knorr Synthesis of a 1H-Pyrrolizine Precursor and Isolation of Furan Side Product

This protocol describes the synthesis of a substituted pyrrole, a precursor to the 1H-pyrrolizine ring system, and the methodology for isolating the common furan byproduct.

Materials:

• 1,4-Dicarbonyl compound (e.g., 2,5-hexanedione)

• Primary amine (e.g., aniline)

• Ethanol

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the 1,4-dicarbonyl compound (1.0 eq) in ethanol, add the primary amine (1.1 eq).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 2 drops).

• Reflux the reaction mixture for 2 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient. The less polar furan side product will typically elute first, followed by the desired pyrrole product.

Characterization of Furan Side Product:

• 1H NMR: Expect signals corresponding to the furan ring protons and the substituents from the 1,4-dicarbonyl compound.

• 13C NMR: Characteristic signals for the furan ring carbons will be observed.

• MS (EI): The molecular ion peak will correspond to the molecular weight of the furan derivative.

Protocol 2: 1,3-Dipolar Cycloaddition for 2,3-Dihydro-1H-pyrrolizine and Separation of Regioisomers

This protocol outlines a general procedure for the synthesis of a 2,3-dihydro-1H-pyrrolizine via a 1,3-dipolar cycloaddition and the approach to separating the resulting regioisomers.

Materials:

• N-alkenyl-α-amino acid ester (dipole precursor)

• Aldehyde (e.g., paraformaldehyde)

• Dipolarophile (e.g., dimethyl acetylenedicarboxylate)

• Toluene (dry)

• Silica gel for column chromatography

• Preparative HPLC system (if necessary)

Procedure:

• A solution of the N-alkenyl-α-amino acid ester (1.0 eq) and the aldehyde (1.2 eq) in dry toluene is heated to reflux with a Dean-Stark trap to remove water.

• After the in-situ formation of the azomethine ylide, the dipolarophile (1.1 eq) is added dropwise to the reaction mixture.

• The reaction is continued at reflux for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, the solvent is removed under reduced pressure.

• The crude residue is subjected to silica gel column chromatography. Careful selection of the eluent system may allow for the separation of the regioisomers.

• If co-elution occurs, preparative reverse-phase HPLC is a viable option for separating the regioisomeric products.

Characterization of Regioisomeric Side Products:

• 1H and 13C NMR: Each regioisomer will exhibit a distinct set of signals. 2D NMR techniques such as COSY, HSQC, and HMBC are invaluable for assigning the correct structures.

• MS (ESI): Both regioisomers will have the same molecular ion peak. However, their fragmentation patterns in MS/MS experiments may differ, aiding in their differentiation.

Visualizations

Caption: Workflow for Synthesis, Purification, and Characterization.

Caption: Troubleshooting Logic for Common Side Products.

Technical Support Center: Strategies for Improving the Regioselectivity of 1H-Pyrrolizine Functionalization

Welcome to the technical support center for the regioselective functionalization of 1H-pyrrolizine. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on controlling the position of chemical modifications to the 1H-pyrrolizine core. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most reactive positions on the 1H-pyrrolizine ring for electrophilic substitution?

A1: The 1H-pyrrolizine ring is an electron-rich aromatic system. Generally, electrophilic substitution is expected to occur preferentially at the positions where the intermediate carbocation (arenium ion) is most stabilized by the nitrogen atom's lone pair. For 1H-pyrrolizine, theoretical considerations and experimental evidence with related systems suggest that the C1 and C3 positions of the pyrrole-like five-membered ring are the most nucleophilic and thus most susceptible to electrophilic attack. The relative reactivity of these positions can be influenced by the reaction conditions and the nature of the electrophile.

Q2: How do electron-donating or electron-withdrawing substituents on the 1H-pyrrolizine ring affect the regioselectivity of functionalization?

A2: Substituents on the 1H-pyrrolizine ring have a profound impact on the regioselectivity of subsequent functionalization reactions by altering the electronic distribution and steric environment of the molecule.

• Electron-Donating Groups (EDGs) such as alkyl, alkoxy, or amino groups, increase the electron density of the ring, making it more reactive towards electrophiles. They generally direct incoming electrophiles to the positions ortho and para to themselves.

• Electron-Withdrawing Groups (EWGs) like nitro, cyano, or acyl groups, decrease the ring's electron density, making it less reactive. These groups typically direct incoming electrophiles to the meta position relative to their location.

The interplay between the directing effects of the substituent and the inherent reactivity of the pyrrolizine core will determine the final regiochemical outcome.

Q3: Can computational chemistry predict the regioselectivity of 1H-pyrrolizine functionalization?

A3: Yes, computational methods such as Density Functional Theory (DFT) can be powerful tools for predicting the regioselectivity of reactions on 1H-pyrrolizine.[1][2] By calculating the energies of possible reaction intermediates or transition states for functionalization at different positions, researchers can often predict the most likely site of reaction. These calculations can take into account electronic and steric effects, providing valuable insights before undertaking extensive experimental work. Machine learning models are also emerging as a predictive tool for the regioselectivity of C-H functionalization in heterocycles.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Electrophilic Aromatic Substitution (e.g., Halogenation, Nitration, Acylation)

Symptoms:

• Formation of a mixture of regioisomers (e.g., substitution at C1, C3, and other positions).

• Difficulty in separating the desired isomer from byproducts.

Possible Causes and Solutions:

Potential Cause	Suggested Solution	Rationale
High Reaction Temperature	Lower the reaction temperature. Cryogenic conditions (-78 °C to 0 °C) can sometimes enhance selectivity.	At lower temperatures, the reaction is more likely to be under kinetic control, favoring the pathway with the lowest activation energy, which often corresponds to substitution at the most electronically favored position.
Highly Reactive Reagents	Use a milder or bulkier electrophilic reagent. For example, use N-bromosuccinimide (NBS) instead of Br₂ for bromination.	Milder reagents are more selective. Bulky reagents can be sterically hindered from attacking more sterically congested positions, thereby improving selectivity for more accessible sites.
Solvent Effects	Screen a range of solvents with varying polarities (e.g., nonpolar solvents like hexane (B92381) or toluene, polar aprotic solvents like THF or DCM, and polar protic solvents like acetic acid).	The solvent can influence the stability of the reaction intermediates and transition states, thereby altering the regiochemical outcome. A change in solvent can sometimes reverse the regioselectivity.[3][4]
Inappropriate Lewis Acid Catalyst	For reactions like Friedel-Crafts acylation, vary the Lewis acid (e.g., AlCl₃, FeCl₃, SnCl₄, ZnCl₂).	The strength and size of the Lewis acid can affect the reactivity of the electrophile and the steric environment around the reaction center, influencing the position of attack.

Issue 2: Lack of Selectivity in Metal-Catalyzed C-H Functionalization

Symptoms:

• Functionalization occurs at multiple C-H bonds across the 1H-pyrrolizine scaffold.

• Low yield of the desired regioisomer.

Possible Causes and Solutions:

Potential Cause	Suggested Solution	Rationale
Absence of a Directing Group	Introduce a removable directing group at a specific position (e.g., the nitrogen atom or a carbon atom) to guide the metal catalyst to a nearby C-H bond.	Directing groups form a chelate with the metal catalyst, positioning it in close proximity to a specific C-H bond and leading to highly regioselective functionalization.
Incorrect Ligand on the Metal Catalyst	Screen a variety of ligands for the transition metal catalyst (e.g., phosphine (B1218219) ligands, N-heterocyclic carbenes).	The steric and electronic properties of the ligand can have a significant impact on the regioselectivity of the C-H activation step.[5]
Inappropriate Metal Catalyst or Oxidant	Experiment with different transition metal catalysts (e.g., Pd, Rh, Ru, Cu) and oxidants.	The choice of metal and oxidant can influence the reaction mechanism and, consequently, the regioselectivity of the C-H functionalization.
Substrate Control is Not Dominant	Modify the substrate by introducing blocking groups at positions where functionalization is undesirable.	Steric hindrance from a bulky blocking group can prevent reaction at that site, directing the functionalization to other accessible positions.

Experimental Protocols

Example Protocol 1: Regioselective Vilsmeier-Haack Formylation of a Pyrrolizine Derivative

This protocol is adapted from the formylation of related heterocyclic systems and may require optimization for 1H-pyrrolizine. The Vilsmeier-Haack reaction is a classic method for introducing a formyl group onto an electron-rich aromatic ring.

Materials:

• 1H-pyrrolizine derivative

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Sodium sulfate, anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add POCl₃ (1.1 equivalents) dropwise to the stirred DMF solution. Allow the mixture to stir at 0 °C for 30 minutes to pre-form the Vilsmeier reagent.

• Dissolve the 1H-pyrrolizine derivative (1 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and water.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

• Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to isolate the formylated 1H-pyrrolizine.

Expected Outcome: Formylation is expected to occur at one of the electron-rich positions of the pyrrole-like ring (C1 or C3). The regioselectivity will depend on the substitution pattern of the starting material.

Example Protocol 2: Directed C-H Arylation using a Removable Directing Group

This conceptual protocol is based on modern C-H activation strategies and would require significant optimization for the 1H-pyrrolizine system.

Materials:

• N-protected 1H-pyrrolizine (e.g., with a picolinamide (B142947) directing group)

• Aryl halide (e.g., iodobenzene)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Ligand (e.g., a phosphine ligand like XPhos)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., anhydrous dioxane or toluene)

Procedure:

• To a flame-dried Schlenk tube, add the N-protected 1H-pyrrolizine (1 equivalent), aryl halide (1.5 equivalents), Pd(OAc)₂ (5 mol%), ligand (10 mol%), and base (2 equivalents).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture to 80-120 °C for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with an appropriate solvent (e.g., ethyl acetate), and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

• The directing group can then be removed under appropriate conditions to yield the functionalized 1H-pyrrolizine.

Visualizations

Logical Workflow for Improving Regioselectivity

Caption: A decision-making workflow for troubleshooting and improving the regioselectivity of 1H-pyrrolizine functionalization.

Signaling Pathway for Directed C-H Functionalization

Caption: A simplified pathway illustrating how a directing group controls the regioselectivity of metal-catalyzed C-H functionalization.

References

• 1. Mechanism, regioselectivity and stereoselectivity of NHC-catalyzed [12+2] annulation of 5H-benzo[a]-pyrrolizine-3-carbaldehydes and cyclic sulfonic imines: a DFT study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. A solvent-induced reversal of regioselectivity in the Suzuki coupling of pyrrole esters | RTI [rti.org]
• 4. A Solvent-Induced Reversal of Regioselectivity in the Suzuki Coupling of Pyrrole Esters [benthamopenarchives.com]
• 5. chemrxiv.org [chemrxiv.org]

purification of 1H-pyrrolizine derivatives using column chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 1H-pyrrolizine derivatives using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying 1H-pyrrolizine derivatives with silica (B1680970) gel column chromatography?

A1: 1H-Pyrrolizine derivatives, being nitrogen-containing heterocycles, often exhibit strong interactions with the acidic silanol (B1196071) groups on the surface of silica gel.[1] This can lead to several challenges:

• Streaking or Tailing: The basic nitrogen atom can interact strongly with acidic sites on the silica, causing the compound to move unevenly down the column, resulting in broad or streaky bands.[2]

• Irreversible Adsorption: In some instances, the interaction is so strong that the compound fails to elute from the column, leading to low recovery.[1]

• Poor Separation: Co-elution with impurities of similar polarity is a common issue, making it difficult to achieve high purity.

Q2: Which stationary phase is most suitable for the purification of 1H-pyrrolizine derivatives?

A2: The choice of stationary phase is contingent on the polarity of the specific 1H-pyrrolizine derivative.

• Silica Gel: This is the most common stationary phase for normal-phase chromatography and can be effective, especially when dealing with less polar derivatives.[3] The use of a basic modifier in the mobile phase is often necessary to prevent tailing.[2]

• Alumina (B75360) (Neutral or Basic): For highly basic derivatives that show strong, irreversible adsorption to silica, alumina can be a better alternative due to its less acidic nature.[2]

• Reversed-Phase (C18): For polar 1H-pyrrolizine derivatives, reversed-phase chromatography is often the method of choice.[2] This technique uses a non-polar stationary phase (like C18-functionalized silica) and a polar mobile phase.

Q3: How do I select an appropriate mobile phase for my purification?

A3: The ideal mobile phase should provide a retention factor (Rf) of approximately 0.2-0.3 for the target compound on a Thin Layer Chromatography (TLC) plate to ensure good separation on the column.[4]

• Normal-Phase (Silica/Alumina): Start with a non-polar solvent like hexanes or heptane (B126788) and gradually increase the polarity by adding a more polar solvent such as ethyl acetate (B1210297), dichloromethane, or methanol (B129727).

• Reversed-Phase (C18): A polar mobile phase, typically a mixture of water and a miscible organic solvent like acetonitrile (B52724) or methanol, is used.[5] A modifier such as formic acid or trifluoroacetic acid is often added to improve peak shape.[2]

Q4: What analytical techniques are recommended to confirm the purity of the final product?

A4: A combination of methods is advised for a thorough purity assessment:[6]

• High-Performance Liquid Chromatography (HPLC): Especially useful for quantifying purity. Chiral HPLC may be necessary to separate enantiomers or diastereomers.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the identity of the purified compound by its mass-to-charge ratio.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are critical for structural elucidation and can also reveal the presence of impurities.[6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Compound streaks or tails on the TLC plate and column.	Strong interaction between the basic nitrogen of the pyrrolizine and acidic silica gel.	Add a small amount (0.1-1%) of a basic modifier like triethylamine (B128534) or a solution of ammonia (B1221849) in methanol to the mobile phase to neutralize the acidic sites on the silica gel.[2]
Poor separation of the target compound from impurities.	Inappropriate solvent system.	Optimize the mobile phase using TLC. Test various solvent combinations and polarities to maximize the difference in Rf values between your compound and the impurities. Consider using a different solvent system with different selectivity (e.g., switching from a hexane/ethyl acetate system to a dichloromethane/methanol system).[2]
Column overloading.	The amount of crude material should generally be 1-5% of the mass of the stationary phase. If you need to purify a larger quantity, use a column with a larger diameter.[2]
The compound will not elute from the column.	The compound is too polar for the current mobile phase.	Drastically increase the polarity of the mobile phase. A gradient elution, where the polarity of the solvent is increased over time, can be very effective.[2]
Irreversible adsorption or decomposition on silica gel.	Before running a full column, spot the compound on a TLC plate, let it sit for an hour, and then elute to check for degradation. If decomposition is observed, switch to a less acidic stationary phase like neutral alumina or consider reversed-phase chromatography.[2]
Low recovery of the purified compound.	Incomplete elution from the column.	After your main compound has eluted, flush the column with a very polar solvent (e.g., 10-20% methanol in dichloromethane) to recover any remaining material.
The compound is volatile.	Be cautious during solvent removal (rotary evaporation). Use a lower temperature and avoid leaving the product under high vacuum for extended periods.
Cracks or channels form in the stationary phase bed.	Improper column packing.	Ensure the column is packed uniformly as a slurry and that the stationary phase has settled completely before loading the sample. Running a few column volumes of the initial mobile phase through the packed column can help it settle.

Experimental Protocols

Protocol 1: General Column Chromatography on Silica Gel

• Slurry Preparation: In a beaker, create a slurry of silica gel in the initial, least polar mobile phase you plan to use.

• Column Packing: Pour the slurry into the column and allow the silica to settle. Gently tap the column to ensure even packing and drain the excess solvent until it is level with the top of the silica bed. Add a thin layer of sand (approx. 1 cm) to the top of the silica.[4]

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude 1H-pyrrolizine derivative in a minimal amount of a volatile solvent (e.g., dichloromethane, acetone).

  • Add a small amount of silica gel to this solution to form a slurry.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.[2]

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply gentle pressure to achieve a steady flow.

  • Collect fractions and monitor them by TLC to identify those containing the purified product.[4]

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.[4]

Protocol 2: Reversed-Phase Flash Chromatography

• Sample Preparation: Dissolve the crude product in a minimum volume of a strong solvent like methanol or DMSO.

• Dry Loading (Optional but Recommended): Adsorb the dissolved sample onto a small amount of C18 silica. Remove the solvent under reduced pressure.[2]

• Column Equilibration: Use a pre-packed C18 column and equilibrate it with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for at least 5 column volumes.[2]

• Purification:

  • Load the sample onto the column.

  • Run the optimized gradient method.

  • Collect fractions corresponding to the peak of your desired product.[4]

• Product Isolation:

  • Combine the pure fractions.

  • Remove the organic solvent (e.g., acetonitrile) using a rotary evaporator.

  • The remaining aqueous solution can be lyophilized or extracted with an appropriate organic solvent to isolate the final product.[4]

Data Presentation

Table 1: Mobile Phase Optimization for a Hypothetical 1H-Pyrrolizine Derivative on Silica Gel

Solvent System (v/v)	Rf of Target Compound	Rf of Major Impurity	Separation (ΔRf)	Observations
Hexane:Ethyl Acetate (80:20)	0.15	0.20	0.05	Poor separation, slight tailing.
Hexane:Ethyl Acetate (70:30)	0.28	0.35	0.07	Better elution but still poor separation.
Dichloromethane:Methanol (98:2)	0.25	0.40	0.15	Good separation, minimal tailing.
Dichloromethane:Methanol (98:2) + 0.5% Triethylamine	0.26	0.41	0.15	Excellent separation, sharp bands.

Table 2: Comparison of Purification Methods for a Hypothetical Polar 1H-Pyrrolizine Derivative

Method	Stationary Phase	Mobile Phase	Recovery (%)	Purity (%)
Normal-Phase Chromatography	Silica Gel	Dichloromethane:Methanol (95:5) + 1% NH₃ in MeOH	65	92
Normal-Phase Chromatography	Neutral Alumina	Dichloromethane:Methanol (97:3)	80	96
Reversed-Phase Chromatography	C18 Silica	Water:Acetonitrile (Gradient) + 0.1% Formic Acid	88	>98

Visualizations

Caption: General workflow for the purification of 1H-pyrrolizine derivatives.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. column-chromatography.com [column-chromatography.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

addressing challenges in the stereoselective synthesis of 1H-pyrrolizine analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the stereoselective synthesis of 1H-pyrrolizine analogs. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity or Enantioselectivity

Q1: My reaction is producing a mixture of diastereomers with low selectivity. How can I improve this?

A1: Low diastereoselectivity is a common issue and can often be addressed by systematically optimizing the reaction conditions. Here are several factors to consider:

• Catalyst Choice and Loading: The catalyst is paramount for stereocontrol.

  • Isothiourea Catalysis: For intramolecular Michael addition-lactonisation cascades, benzotetramisole (BTM) has been shown to be an effective catalyst, often providing high diastereoselectivity for the cis-isomer.[1][2] If you are using a different catalyst, consider screening others like tetramisole (B1196661) hydrochloride, although it may result in lower yields.[1] Catalyst loading is also critical; while higher loadings might seem intuitive for better conversion, they can sometimes lead to side reactions. An optimal loading, often around 5 mol%, should be determined experimentally.[1][3]

  • Metal Catalysis: In 1,3-dipolar cycloadditions, chiral silver catalysts, such as those with (R)-DM-SEGPHOS ligands, have demonstrated high diastereoselectivity.[4]

  • Heterogeneous Catalysts: L-proline (B1679175) functionalized manganese ferrite (B1171679) nanorods have been used as an efficient and reusable catalyst for the synthesis of endo-isomers of spirocyclic pyrrolizidine (B1209537) derivatives with high diastereoselectivity.[5]

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry and, therefore, stereoselectivity.

  • A solvent screen is highly recommended. For instance, in the synthesis of spirocyclic pyrrolizidines using ferrite nanorod catalysts, ethanol (B145695) was found to be the optimal solvent, leading to higher yields and selectivity compared to methanol (B129727), acetonitrile, or chloroform.[5]

  • Non-polar solvents like toluene (B28343) or ethereal solvents like THF can sometimes be detrimental to enantioselectivity in certain reactions.[6]

• Temperature: Temperature plays a crucial role in stereoselectivity.

  • Generally, lower temperatures favor the formation of the thermodynamically more stable product and can enhance enantioselectivity.[7] However, this can also lead to longer reaction times or lower conversions.

  • It is advisable to perform the reaction at a range of temperatures (e.g., from -78 °C to room temperature or even elevated temperatures) to find the optimal balance. In some cases, elevated temperatures (e.g., 60 °C or 80 °C) might be necessary to achieve reasonable reaction rates, and the effect on stereoselectivity should be carefully monitored.[6][8]

• Substrate Structure: The steric and electronic properties of your starting materials can impact stereoselectivity. Bulky protecting groups or substituents on the dipolarophile or the 1,3-dipole can favor the formation of one diastereomer over another.

Q2: I'm struggling with poor enantioselectivity in my asymmetric synthesis. What are the key parameters to investigate?

A2: Achieving high enantioselectivity often requires fine-tuning of the catalytic system and reaction conditions.

• Chiral Catalyst/Ligand: The choice of the chiral catalyst or ligand is the most critical factor.

  • For isothiourea-catalyzed reactions, benzotetramisole (BTM) has been shown to provide excellent enantioselectivity (>98:2 er).[1][2]

  • In reactions involving chiral phosphoric acids (CPAs), the structure of the CPA is crucial. For example, (S)-TRIP has been shown to be highly effective in certain intramolecular aza-Michael reactions, yielding products with high enantiomeric excess (95% ee).[6]

• Catalyst Purity and Handling: Ensure the catalyst is of high purity and handled under appropriate conditions (e.g., inert atmosphere if it's air or moisture sensitive).

• Reaction Time: In some cases, the initially formed product may be of high enantiomeric purity but can epimerize over time, leading to a decrease in the observed enantioselectivity.[9][10] Monitoring the reaction profile over time can help determine the optimal reaction time to maximize enantiomeric excess.

• Additives: The presence of additives can influence the catalytic cycle and stereochemical outcome. For example, in isothiourea catalysis, the method of generating the reactive carboxylate derivative (e.g., using pivaloyl chloride versus Mukaiyama's reagent) can affect the yield, though not always the stereoselectivity.[1]

Issue 2: Low Reaction Yield and Side Product Formation

Q3: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A3: Low yields can stem from a variety of factors, from incomplete reactions to the formation of stable side products.

• Incomplete Conversion:

  • Reaction Time and Temperature: The reaction may simply need more time or a higher temperature to go to completion. Monitor the reaction by TLC or LC-MS to track the consumption of starting materials.

  • Catalyst Deactivation: The catalyst may be degrading under the reaction conditions. Ensure that the solvent is dry and degassed, and that the starting materials are pure. In some cases, slow addition of a reagent or catalyst can be beneficial.

• Side Product Formation:

  • [3+2] Cycloadditions: A common challenge in 1,3-dipolar cycloadditions is the formation of regioisomers. The regioselectivity is influenced by the electronic and steric properties of both the 1,3-dipole and the dipolarophile. Computational studies can sometimes predict the favored regioisomer. Altering the substituents on the reactants can also steer the reaction towards the desired isomer.

  • Isothiourea Catalysis: Potential side reactions include competitive Friedel-Crafts acylation or β-elimination from intermediates.[11] Optimizing the reaction conditions, such as using a non-coordinating solvent and maintaining a low temperature, can help minimize these side pathways.

  • Multicomponent Reactions: While efficient, these reactions can sometimes lead to a complex mixture of products if the reactivity of the components is not well-matched. Adjusting the stoichiometry of the reactants or the order of addition can sometimes improve the yield of the desired product.[12]

Q4: I am observing an unexpected major byproduct. How can I identify it and prevent its formation?

A4: Identifying the byproduct is the first step. Techniques like NMR spectroscopy (1H, 13C, COSY, HMBC), mass spectrometry, and X-ray crystallography (if a crystal can be obtained) are essential for structure elucidation. Once identified, you can hypothesize a mechanism for its formation and adjust the reaction conditions accordingly. For example, if an elimination product is observed, running the reaction at a lower temperature or using a less basic amine might be beneficial.

Issue 3: Purification Challenges

Q5: I have synthesized my 1H-pyrrolizine analog, but I am finding it difficult to separate the diastereomers. What purification strategies are effective?

A5: The separation of diastereomers can be challenging due to their similar physical properties.

• Flash Column Chromatography: This is often the first method to try.

  • Solvent System Optimization: A systematic screen of solvent systems with varying polarities is crucial. Sometimes, a small change in the solvent mixture can significantly improve separation.

  • Stationary Phase: While silica (B1680970) gel is most common, other stationary phases like alumina (B75360) or C18 (for reversed-phase chromatography) can provide different selectivity.[13]

• Preparative HPLC: For difficult separations, preparative HPLC is often necessary. Chiral HPLC can be used to separate enantiomers, while reversed-phase or normal-phase preparative HPLC can separate diastereomers.[14][15]

• Crystallization: If your product is crystalline, fractional crystallization can be a powerful technique for separating diastereomers. This may require screening a variety of solvents to find one that provides good differential solubility for the diastereomers.[16]

• Derivatization: In some cases, it may be easier to separate the diastereomers after converting them to derivatives with different physical properties. The derivatizing agent can then be removed in a subsequent step.

Frequently Asked Questions (FAQs)

Q6: What are the most common methods for the stereoselective synthesis of 1H-pyrrolizine analogs?

A6: Several effective methods have been developed, with two of the most prominent being:

• [3+2] Cycloaddition Reactions: This is a powerful and widely used method involving the reaction of an azomethine ylide (the 1,3-dipole) with a dipolarophile (e.g., an alkene or alkyne).[4][17] The stereoselectivity can be controlled through the use of chiral catalysts or by substrate control.

• Isothiourea-Catalyzed Reactions: This organocatalytic approach often involves an intramolecular Michael addition-lactonisation cascade of a pyrrole-derived enone acid.[1][2] This method has been shown to produce cis-pyrrolizine derivatives with excellent diastereoselectivity and enantioselectivity.[1][18]

Q7: How do I choose the right solvent for my reaction?

A7: The choice of solvent can have a profound impact on reaction rate, yield, and stereoselectivity. A solvent screen is always recommended. Consider the following:

• Polarity: The polarity of the solvent can influence the stability of charged intermediates and transition states.

• Coordinating Ability: Coordinating solvents can interact with the catalyst or reactants, affecting their reactivity and the stereochemical outcome.

• Solubility: Ensure all reactants are soluble in the chosen solvent at the reaction temperature. As a starting point, solvents like ethanol, acetonitrile, chloroform, and toluene are often screened.[5]

Q8: What is a typical catalyst loading for these types of reactions, and can the catalyst be recycled?

A8: Catalyst loading is reaction-dependent and should be optimized.

• For isothiourea catalysis, loadings of 1-5 mol% are common.[1]

• For heterogeneous catalysts like L-proline functionalized manganese ferrite nanorods, higher loadings (e.g., 14 mol%) might be required.[15] A key advantage of heterogeneous catalysts is their potential for recovery and reuse without significant loss of activity.[5]

Quantitative Data Summary

Table 1: Comparison of Catalysts in Isothiourea-Catalyzed Synthesis of Pyrrolizine Dihydropyranone

Catalyst	Catalyst Loading (mol%)	Diastereomeric Ratio (dr)	Enantiomeric Ratio (er)	Yield (%)	Reference
Benzotetramisole (BTM)	5	>95:5	>99:1	82	[1]
Tetramisole·HCl	5	>95:5	99:1	67	[1]
Benzotetramisole (BTM)	1	>95:5	>99:1	42	[1]
Tetramisole·HCl	1	>95:5	>98:2	34	[1]

Table 2: Effect of Solvent on the Synthesis of Spirocyclic Pyrrolizidines

Solvent	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
Ethanol	14	3	91	[15]
Methanol	14	5	85	[5]
Acetonitrile	14	6	82	[5]
Chloroform	14	8	75	[5]

Experimental Protocols

Protocol 1: General Procedure for Isothiourea-Catalyzed Enantioselective Synthesis of Pyrrolizine Methyl Esters [1]

• To a solution of the pyrrole-derived enone-acid (1.0 equiv.) in a suitable solvent (e.g., CH2Cl2) at 0 °C is added i-Pr2NEt (2.0 equiv.) and pivaloyl chloride (1.2 equiv.).

• The reaction mixture is stirred for 10 minutes, after which the isothiourea catalyst (e.g., Benzotetramisole, 0.05 equiv.) is added.

• The reaction is stirred at 0 °C for the specified time (typically 1-2 hours), monitoring by TLC.

• Upon completion, methanol (10.0 equiv.) is added, and the reaction is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• The reaction mixture is then concentrated in vacuo.

• The residue is purified by flash column chromatography on silica gel to afford the desired pyrrolizine methyl ester.

• The diastereomeric ratio is determined by 1H NMR analysis of the crude reaction product, and the enantiomeric ratio is determined by chiral HPLC analysis.

Protocol 2: General Procedure for [3+2] Cycloaddition for the Synthesis of Spirooxindole-Pyrrolizines [17]

• A mixture of an isatin (B1672199) (1.0 equiv.), a secondary α-amino acid (e.g., proline, 1.2 equiv.), and a vinyl selenone (1.0 equiv.) in a suitable solvent (e.g., methanol) is stirred at room temperature.

• The reaction progress is monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired spirooxindole-tetrahydropyrrolizine.

Visualizations

Caption: A typical experimental workflow for the synthesis, workup, and purification of 1H-pyrrolizine analogs.

Caption: A decision-making flowchart for troubleshooting common issues in stereoselective pyrrolizine synthesis.

Caption: The catalytic cycle for the isothiourea-catalyzed enantioselective synthesis of pyrrolizines.

References

• 1. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. Isothiourea-Catalyzed [2 + 2] Cycloaddition of C(1)-Ammonium Enolates and N-Alkyl Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. santaisci.com [santaisci.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 17. A three-component [3 + 2]-cycloaddition/elimination cascade for the synthesis of spirooxindole-pyrrolizines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. researchportal.bath.ac.uk [researchportal.bath.ac.uk]

Technical Support Center: Enhancing the In Vivo Stability of 1H-Pyrrolizine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo stability of 1H-pyrrolizine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor in vivo stability of 1H-pyrrolizine derivatives?

A1: The in vivo instability of 1H-pyrrolizine derivatives is often attributed to their susceptibility to metabolic degradation, primarily in the liver. The pyrrolizine nucleus can be a target for various metabolic enzymes, particularly Cytochrome P450 (CYP) enzymes.[1][2] This metabolism can lead to the formation of reactive intermediates, which are then rapidly cleared from circulation. Additionally, the physicochemical properties of the specific derivative, such as poor solubility, can contribute to low bioavailability and apparent instability.

Q2: How can I assess the in vivo stability of my 1H-pyrrolizine derivative?

A2: Assessing in vivo stability typically involves pharmacokinetic (PK) studies in animal models, such as rats or mice.[3][4] These studies measure the concentration of the compound in biological matrices (e.g., plasma, tissues) over time after administration. Key parameters to determine are the elimination half-life (t½), clearance (CL), and area under the curve (AUC). A short half-life and high clearance are indicative of poor in vivo stability.

Q3: What are the key strategies to improve the in vivo stability of 1H-pyrrolizine derivatives?

A3: There are three main strategies to enhance the in vivo stability of these compounds:

• Structural Modification: Altering the chemical structure of the derivative to block or reduce its recognition by metabolic enzymes. This can involve introducing steric hindrance near metabolic "hotspots" or replacing metabolically labile functional groups.

• Formulation Strategies: Developing advanced formulations to protect the compound from premature degradation and enhance its absorption. This includes using lipid-based delivery systems, nanoparticles, or amorphous solid dispersions.

• Prodrug Approach: Modifying the derivative into an inactive form (a prodrug) that is converted to the active compound in the body. This can improve solubility, and permeability, and protect the molecule from first-pass metabolism.

Q4: What is "metabolic switching" and how can it affect my experiments?

A4: Metabolic switching is a phenomenon where blocking one metabolic pathway leads to the compound being metabolized by an alternative route. This can sometimes result in the formation of new metabolites with different pharmacological or toxicological profiles. It is crucial to perform thorough metabolite identification studies after making structural modifications to ensure that a seemingly more stable compound is not producing unexpected and potentially undesirable metabolites.

Troubleshooting Guides

Issue 1: Rapid Clearance and Short Half-Life in Pharmacokinetic Studies

Potential Cause	Troubleshooting Steps
Metabolic Instability	1. Identify Metabolic Hotspots: Conduct in vitro metabolism studies using liver microsomes or hepatocytes to identify the primary sites of metabolism on the 1H-pyrrolizine derivative. Analytical techniques like LC-MS/MS are essential for identifying metabolites. 2. Structural Modification: Based on the identified metabolic hotspots, rationally design and synthesize new analogs. Strategies include: - Introducing blocking groups: Add bulky groups (e.g., t-butyl) near the site of metabolism to create steric hindrance. - Replacing labile groups: Substitute metabolically weak functional groups with more stable alternatives (e.g., replacing an ester with an amide). - Bioisosteric replacement: Replace a functional group with another that has similar physical and chemical properties but different metabolic susceptibility. 3. Prodrug Strategy: Design a prodrug that masks the metabolically labile part of the molecule. The prodrug should be designed to be cleaved at the target site to release the active compound.
Poor Solubility Leading to Low Bioavailability	1. Physicochemical Characterization: Determine the aqueous solubility of the compound at different pH values. 2. Formulation Development: - Particle size reduction: Micronization or nanosizing can increase the surface area for dissolution. - Amorphous solid dispersions: Dispersing the compound in a polymer matrix can enhance solubility. - Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS) or liposomes can improve the solubility and absorption of lipophilic compounds.
High First-Pass Metabolism	1. Route of Administration Comparison: Compare the pharmacokinetic profiles after oral (PO) and intravenous (IV) administration. A significant difference in bioavailability points to first-pass metabolism. 2. Prodrug Approach: Design a prodrug that is not a substrate for the metabolizing enzymes in the gut wall or liver. 3. Formulation with Absorption Enhancers: Use formulations that promote lymphatic uptake, thereby bypassing the portal circulation and first-pass metabolism in the liver.

Issue 2: High Variability in In Vivo Data

Potential Cause	Troubleshooting Steps
Inconsistent Formulation	1. Formulation Characterization: Ensure the formulation is homogenous and stable. For solutions, confirm the compound is fully dissolved and does not precipitate over time. For suspensions, ensure uniform particle size and distribution. 2. Quality Control: Implement rigorous quality control checks for each batch of formulation prepared for in vivo studies.
Animal-Related Factors	1. Standardize Procedures: Ensure consistent animal handling, dosing techniques (e.g., gavage volume, injection site), and blood sampling times. 2. Control for Physiological Variables: Use animals of the same age, sex, and strain. Control for factors like diet and housing conditions. Fasting animals before oral dosing can reduce variability in gastrointestinal absorption.
Analytical Method Variability	1. Method Validation: Ensure the bioanalytical method used to quantify the compound in biological matrices is fully validated for accuracy, precision, linearity, and stability. 2. Sample Handling: Standardize the procedures for blood collection, processing, and storage to prevent degradation of the analyte in the samples.

Quantitative Data Summary

The following table summarizes key in vitro and in vivo parameters that should be quantitatively assessed to understand and improve the stability of 1H-pyrrolizine derivatives.

Parameter	Assay	Purpose	Desirable Outcome
In Vitro Stability
Half-life (t½) in Liver Microsomes	Microsomal Stability Assay	To assess intrinsic metabolic stability.	Longer half-life
Intrinsic Clearance (CLint)	Microsomal Stability Assay	To quantify the rate of metabolism by liver enzymes.	Lower intrinsic clearance
Plasma Stability	Incubation in Plasma	To evaluate stability against plasma enzymes.	High percentage of compound remaining
In Vivo Pharmacokinetics
Elimination Half-life (t½)	Pharmacokinetic Study (IV and PO)	To determine how long the compound stays in circulation.	Longer half-life
Clearance (CL)	Pharmacokinetic Study (IV)	To measure the rate of removal of the compound from the body.	Lower clearance
Volume of Distribution (Vd)	Pharmacokinetic Study (IV)	To understand the extent of tissue distribution.	Varies depending on the target
Bioavailability (F%)	Pharmacokinetic Study (IV and PO)	To determine the fraction of the oral dose that reaches systemic circulation.	Higher bioavailability
Area Under the Curve (AUC)	Pharmacokinetic Study (IV and PO)	To quantify the total drug exposure over time.	Higher AUC

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Liver Microsomes

Objective: To determine the intrinsic metabolic stability of a 1H-pyrrolizine derivative.

Materials:

• Test 1H-pyrrolizine derivative

• Liver microsomes (human, rat, or mouse)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Positive control compound with known metabolic stability (e.g., verapamil)

• Acetonitrile (B52724) or methanol (B129727) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound and positive control in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the liver microsomes and the test compound or positive control in phosphate buffer at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance rate of the parent compound.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile and bioavailability of a 1H-pyrrolizine derivative.

Materials:

• Test 1H-pyrrolizine derivative

• Wistar or Sprague-Dawley rats

• Vehicle for intravenous (IV) and oral (PO) administration

• Dosing syringes and gavage needles

• Blood collection tubes (e.g., with K2EDTA)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Fast the rats overnight before dosing.

• Divide the rats into two groups: IV administration and PO administration.

• Prepare the dosing formulations of the test compound in the appropriate vehicle.

• Administer the compound to the respective groups at a predetermined dose. For the IV group, inject into a suitable vein (e.g., tail vein). For the PO group, administer by oral gavage.

• Collect blood samples at specified time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours) from a suitable site (e.g., saphenous vein).

• Process the blood samples to obtain plasma by centrifugation.

• Store the plasma samples at -80°C until analysis.

• Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• Calculate the pharmacokinetic parameters (t½, CL, Vd, AUC, F%) using appropriate software.

Visualizations

Caption: Experimental workflow for improving the in vivo stability of 1H-pyrrolizine derivatives.

Caption: General metabolic pathways for 1H-pyrrolizine derivatives in vivo.

Caption: Troubleshooting logic for addressing poor in vivo stability of 1H-pyrrolizine derivatives.

References

• 1. Comparison of metabolism-mediated effects of pyrrolizidine alkaloids in a HepG2/C3A cell-S9 co-incubation system and quantification of their glutathione conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential metabolism of the pyrrolizidine alkaloid, senecionine, in Fischer 344 and Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 4. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

methods for preventing the oxidation of dihydro-1H-pyrrolizine compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of dihydro-1H-pyrrolizine compounds. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the stability and integrity of your compounds during experimentation.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and storage of dihydro-1H-pyrrolizine compounds.

Problem	Possible Cause	Recommended Solution
Compound solution turns yellow/brown upon standing.	Oxidation of the pyrrolizine ring system.	1. Prepare fresh solutions before use. 2. Store solutions under an inert atmosphere (Nitrogen or Argon). 3. Add an antioxidant (e.g., BHT) to the solvent. 4. Store solutions at low temperatures (-20°C to -80°C) and protected from light.
Inconsistent results in biological assays.	Degradation of the compound due to oxidation, leading to lower active concentration.	1. Verify compound purity via HPLC before each experiment. 2. Implement stringent inert atmosphere techniques for all handling steps. 3. Prepare and use antioxidant-containing solvents for all dilutions.
Precipitate forms in the stock solution over time.	Formation of insoluble oxidation products.	1. Filter the solution through a 0.22 µm syringe filter before use. 2. Discard the stock solution and prepare a new one using the preventative methods outlined in this guide.
Loss of compound potency during storage.	Slow oxidation of the compound even in solid form.	1. Store the solid compound in a desiccator under an inert atmosphere. 2. For long-term storage, flush the container with argon, seal tightly, and store at -20°C or lower.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for dihydro-1H-pyrrolizine compounds?

A1: The primary degradation pathway is oxidation. The tertiary amine in the pyrrolizidine (B1209537) ring is susceptible to oxidation, which can lead to the formation of N-oxides and other degradation products. This process can be accelerated by exposure to atmospheric oxygen, light, and elevated temperatures.

Q2: How can I minimize the oxidation of my dihydro-1H-pyrrolizine compounds?

A2: To minimize oxidation, it is crucial to limit the compound's exposure to oxygen. This can be achieved by:

• Using Inert Atmospheres: Handle solid compounds and solutions under an inert gas like nitrogen or argon.

• Using Antioxidants: Add antioxidants such as Butylated Hydroxytoluene (BHT) to your solvents.

• Proper Storage: Store both solid compounds and solutions at low temperatures (ideally -20°C or below) and protected from light.

Q3: What concentration of antioxidant should I use?

A3: A common starting concentration for BHT is 100 µM. However, the optimal concentration may vary depending on the specific compound and experimental conditions. It is advisable to perform a stability study to determine the most effective concentration for your application.

Q4: Are there any compatibility issues I should be aware of when using antioxidants?

A4: While antioxidants like BHT are widely used, it is important to consider their potential for interference in your specific assay. Always run appropriate controls, including a vehicle control with the antioxidant alone, to ensure it does not affect your experimental results.

Q5: How can I monitor the stability of my dihydro-1H-pyrrolizine compound?

A5: The stability of your compound can be monitored using a stability-indicating HPLC method. This involves analyzing the purity of your compound over time under different storage conditions. A decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products would indicate instability.

Quantitative Data Summary

The following table summarizes representative stability data for a generic dihydro-1H-pyrrolizine compound under various storage conditions. This data is intended to be illustrative; actual stability will depend on the specific derivative.

Storage Condition	Solvent	Antioxidant	Purity after 1 week (%)	Purity after 4 weeks (%)
Room Temperature, Air	Methanol (B129727)	None	85	60
Room Temperature, Air	Methanol	100 µM BHT	98	92
4°C, Air	Methanol	None	92	80
4°C, Air	Methanol	100 µM BHT	99	97
-20°C, Argon	Methanol	None	>99	>99
-20°C, Argon	Methanol	100 µM BHT	>99	>99

Experimental Protocols

Protocol 1: Handling of Air-Sensitive Dihydro-1H-pyrrolizine Compounds using a Schlenk Line

Objective: To provide a standardized procedure for the safe handling of dihydro-1H-pyrrolizine compounds to prevent oxidation.

Materials:

• Dihydro-1H-pyrrolizine compound

• Schlenk flask

• Schlenk line with dual vacuum and inert gas (Nitrogen or Argon) manifold

• Septa

• Syringes and needles

• Degassed solvent (e.g., anhydrous DMSO, ethanol)

• Spatula

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried by heating in an oven at 120°C for at least 4 hours and then cooled under vacuum.

• Inerting the Flask: Attach the Schlenk flask to the Schlenk line. Evacuate the flask by opening it to the vacuum line, and then backfill with inert gas. Repeat this vacuum/backfill cycle three times to ensure a completely inert atmosphere.

• Weighing the Compound: If weighing out a solid, do so quickly and transfer it to the inerted Schlenk flask. For highly sensitive compounds, this step should be performed in a glovebox.

• Adding Solvent: Add degassed solvent to the Schlenk flask via a syringe through the septum. To degas a solvent, bubble inert gas through it for at least 30 minutes.

• Dissolution and Storage: Gently swirl the flask to dissolve the compound. For storage, ensure the flask is under a positive pressure of inert gas and sealed tightly. Store at the appropriate temperature, protected from light.

Protocol 2: Preparation of Antioxidant Stock Solutions and Use in Experiments

Objective: To prepare a stock solution of Butylated Hydroxytoluene (BHT) and use it to prevent the oxidation of dihydro-1H-pyrrolizine compounds in solution.

Materials:

• Butylated Hydroxytoluene (BHT)

• Anhydrous ethanol (B145695)

• Volumetric flasks

• Micropipettes

Procedure:

• Preparation of 100 mM BHT Stock Solution:

  • Weigh out 220.35 mg of BHT.

  • Dissolve the BHT in a small amount of anhydrous ethanol in a 10 mL volumetric flask.

  • Once fully dissolved, bring the volume up to 10 mL with anhydrous ethanol.

  • Store this stock solution at -20°C in an amber vial.

• Preparation of Working Solutions (e.g., 100 µM BHT in Methanol):

  • To prepare 10 mL of a methanol solution containing 100 µM BHT, add 10 µL of the 100 mM BHT stock solution to 10 mL of methanol.

  • Mix thoroughly. This solvent is now ready for dissolving your dihydro-1H-pyrrolizine compound.

• Experimental Use:

  • Use the BHT-containing solvent to prepare all dilutions of your dihydro-1H-pyrrolizine compound for your experiments.

  • Remember to include a vehicle control containing the same concentration of BHT to account for any potential effects of the antioxidant in your assay.

Visualizations

Caption: Proposed oxidation pathway of dihydro-1H-pyrrolizine compounds.

Caption: Recommended workflow for preventing oxidation during experiments.

Technical Support Center: Troubleshooting Unexpected NMR Shifts in Substituted 1H-Pyrrolizines

Welcome to the technical support center for researchers, scientists, and drug development professionals working with substituted 1H-pyrrolizines. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected 1H NMR shifts in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are the aromatic protons on my 1H-pyrrolizine derivative showing unexpected downfield or upfield shifts?

A1: The chemical shifts of protons on the 1H-pyrrolizine ring are highly sensitive to the electronic properties of the substituents.

• Electron-Withdrawing Groups (EWGs): Substituents like cyano (-CN), carbonyl (-CO), or trifluoromethyl (-CF3) deshield nearby protons, causing them to resonate at a higher chemical shift (downfield). For example, in 7-(trifluoromethyl)-2,3-dihydro-1H-pyrrolizine, the trifluoromethyl group significantly influences the electronic environment of the pyrrolizine ring.[1]

• Electron-Donating Groups (EDGs): Substituents like amino (-NH2) or alkoxy (-OR) shield nearby protons, leading to a lower chemical shift (upfield).

• Substituent Position: The position of the substituent has a significant impact. For instance, a substituent at the 5-position will have a more pronounced electronic effect on the protons of that pyrrole (B145914) ring compared to a substituent on the other ring.

Q2: I'm observing a larger than expected downfield shift for a proton on the saturated part of my 2,3-dihydro-1H-pyrrolizine. What could be the cause?

A2: This is often due to a combination of steric and electronic effects, as well as the conformation of the molecule.

• Steric Compression: If a bulky substituent is forcing a proton into close proximity with another part of the molecule, this "through-space" interaction can cause deshielding and a downfield shift. This is a result of the electron clouds of the two interacting parts repelling each other, which reduces the electron density around the proton.

• Anisotropic Effects: If your substituent contains a π-system (like a phenyl ring or a carbonyl group), the magnetic field generated by the circulating π-electrons can either shield or deshield nearby protons, depending on their spatial orientation relative to the π-system. Protons located in the plane of an aromatic ring are typically deshielded, while those above or below the plane are shielded.

• Conformational Isomers: The five-membered ring of the 2,3-dihydro-1H-pyrrolizine moiety is not planar and can exist in different conformations. If the exchange between these conformations is slow on the NMR timescale, you may observe separate signals for each conformer, or broadened signals. In some cases, one conformation may place a proton in a deshielding environment, leading to an unexpectedly downfield shift.

Q3: My NMR spectrum shows more signals than I expect for my substituted 1H-pyrrolizine. What is happening?

A3: The presence of extra signals can be attributed to several factors:

• Rotational Isomers (Rotamers): If your molecule has a substituent with restricted rotation around a single bond (e.g., an amide), you may be observing distinct sets of signals for each rotamer. Variable-temperature NMR studies can help confirm this; as the temperature increases, the rate of rotation increases, and the separate signals may coalesce into a single, averaged signal.

• Slow Nitrogen Inversion: In some cases, the nitrogen atom of the pyrrolizine ring can undergo inversion. If this process is slow on the NMR timescale, it can lead to the observation of distinct signals for protons in different environments.

• Presence of Diastereomers: If your synthesis can produce diastereomers and they are not separated, you will see a separate set of signals for each diastereomer.

Q4: The coupling constants in my 1H-pyrrolizine derivative are unusual. Why?

A4: Coupling constants are sensitive to the dihedral angle between protons. In the flexible five-membered ring of 2,3-dihydro-1H-pyrrolizines, the dihedral angles can vary significantly depending on the ring's conformation. Bulky substituents can lock the ring into a specific conformation, leading to coupling constants that differ from what you might expect for a rapidly fluxional system. 2D NMR techniques like COSY and NOESY can help in determining the connectivity and spatial relationships between protons, which can aid in understanding these unusual coupling patterns.

Troubleshooting Guides

Guide 1: Unexpectedly Downfield Proton Signal

If you observe a proton signal that is significantly more downfield than anticipated, follow this workflow to diagnose the potential cause.

Troubleshooting workflow for unexpected downfield shifts.

Guide 2: More Signals Than Expected in the Spectrum

Use this guide to determine the reason for a more complex spectrum than anticipated.

Troubleshooting workflow for a complex NMR spectrum.

Data Presentation: 1H NMR Shifts of Substituted 2,3-dihydro-1H-pyrrolizines

The following tables summarize reported 1H NMR chemical shifts for various substituted 2,3-dihydro-1H-pyrrolizines. These can be used as a reference to compare with your experimental data.

Table 1: 1H NMR Chemical Shifts (δ, ppm) of 7-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolizine and its Derivatives in CDCl3 [1]

Position	7-(CF3)	5-Chloro-7-(CF3)	5-Iodo-7-(CF3)	5-Trichloroacetyl-7-(CF3)
H-1	3.94 (t)	3.94 (t)	3.87 (t)	4.41 (t)
H-2	2.56 (quint)	2.56 (quint)	2.54 (quint)	2.63 (quint)
H-3	2.97-3.04 (m)	2.97-3.04 (m)	3.02-3.12 (m)	3.03 (t)
H-5	6.21 (s)	-	-	-
H-6	-	6.21 (s)	6.48 (s)	7.54 (s)

Table 2: 1H NMR Chemical Shifts (δ, ppm) of N-aryl-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides in DMSO-d6 [2]

Compound	H-1, H-2, H-3 (aliphatic)	Aromatic Protons	NH (amide)
6a	1.92-4.39 (m)	6.57-8.12 (m)	9.10-9.99 (s)
6d	1.92-4.39 (m)	6.57-8.12 (m)	9.10-9.99 (s)
6o	1.92-4.39 (m)	6.57-8.12 (m)	9.10-9.99 (s)

Note: The broad ranges reported for the aliphatic and aromatic protons in Table 2 are due to the variety of substituents on the N-aryl group across the series of compounds synthesized.[2]

Experimental Protocols

General 1H NMR Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 1H-pyrrolizine derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a standard 5 mm NMR tube.

• Instrumentation: Acquire the 1H NMR spectrum on a 300 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically sufficient.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Temperature: Room temperature, unless variable-temperature studies are required.

• Processing: Fourier transform the free induction decay (FID) with an appropriate line broadening factor (e.g., 0.3 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Variable-Temperature (VT) NMR:

• Follow the general acquisition protocol.

• Set the desired temperature on the spectrometer's variable-temperature unit. Allow the sample to equilibrate at the new temperature for 5-10 minutes before starting the acquisition.

• Acquire spectra at a series of increasing temperatures.

• Monitor the chemical shifts and line shapes of the signals of interest. Coalescence of two signals into one broad peak, which then sharpens at higher temperatures, is indicative of a dynamic process that is fast on the NMR timescale at the higher temperature.

2D NMR (COSY and NOESY):

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-4 bonds). Cross-peaks in the 2D spectrum connect the signals of coupled protons. This is invaluable for establishing the connectivity of the proton spin systems in your molecule.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close to each other in space (typically < 5 Å), regardless of whether they are directly bonded. Cross-peaks indicate a through-space interaction, which is crucial for determining stereochemistry and conformation. For example, a NOESY experiment can help determine the relative orientation of a substituent and the pyrrolizine ring.[3]

References

• 1. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 2. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]

Technical Support Center: Optimization of Catalyst Loading for Metal-Catalyzed 1H-Pyrrolizine Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing catalyst loading for the metal-catalyzed synthesis of 1H-pyrrolizines. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for a new metal-catalyzed 1H-pyrrolizine synthesis?

A1: For many metal-catalyzed reactions, a good starting point for catalyst loading is in the range of 1-5 mol%.[1][2] It is recommended to begin with a loading in this range and then systematically screen for the optimal concentration.

Q2: How does catalyst loading impact the reaction yield and rate?

A2: Generally, increasing the catalyst loading can lead to a faster reaction rate and higher conversion of starting materials, which often translates to a higher yield.[3] However, beyond a certain point, increasing the catalyst loading may not significantly improve the yield and could lead to increased cost and potential side reactions.[4] Conversely, insufficient catalyst loading may result in slow or incomplete reactions.[5]

Q3: Can high catalyst loading negatively affect the reaction?

A3: Yes, excessively high catalyst loading can sometimes lead to catalyst aggregation or the formation of less active or inactive dimeric species. This can result in a decrease in overall efficiency and may promote undesired side reactions, potentially lowering the yield of the desired 1H-pyrrolizine product.[4]

Q4: What are common signs of catalyst deactivation during the reaction?

A4: Signs of catalyst deactivation include a stalled or incomplete reaction, a significant decrease in the reaction rate over time, and inconsistent results between batches.[5] Catalyst deactivation can be caused by impurities in the reagents or solvents, exposure to air or moisture, or thermal instability.[5]

Q5: How can I determine if my catalyst is poisoned?

A5: Catalyst poisoning can be identified by a sudden or gradual loss of catalytic activity.[5] Common poisons for metal catalysts include sulfur compounds, halides, and strongly coordinating species.[5] If you suspect catalyst poisoning, it is advisable to purify all reagents and solvents and to ensure the reaction is carried out under an inert atmosphere.[5]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive Catalyst: The catalyst may have decomposed due to improper storage or handling.	Use a fresh batch of catalyst and handle it under an inert atmosphere (e.g., in a glovebox).
Insufficient Catalyst Loading: The amount of catalyst is too low to effectively drive the reaction to completion.	Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%) and monitor the effect on the yield.
Catalyst Poisoning: Impurities in the starting materials, solvents, or atmosphere are deactivating the catalyst.	Purify all reagents and solvents before use. Ensure the reaction is performed under strictly anhydrous and oxygen-free conditions.
Poor Selectivity (Formation of Side Products)	Suboptimal Catalyst Loading: The catalyst concentration may be promoting side reactions.	Screen a range of catalyst loadings. In some cases, a lower catalyst loading can improve selectivity by minimizing side reactions.
Reaction Temperature: The temperature may be too high, leading to decomposition or undesired pathways.	Optimize the reaction temperature. Lowering the temperature may improve selectivity, though it might require longer reaction times.
Reaction Fails to Go to Completion	Catalyst Deactivation: The catalyst loses its activity over the course of the reaction.	Consider adding the catalyst in portions throughout the reaction. Investigate the stability of the catalyst under the reaction conditions.
Inadequate Mixing: Poor stirring can lead to localized high concentrations of reagents, affecting the catalyst's performance.	Ensure efficient and consistent stirring throughout the reaction.
Inconsistent Results Between Batches	Variability in Reagent Quality: Different batches of starting materials or solvents may contain varying levels of impurities.	Use reagents and solvents from the same batch for a series of experiments. Always use freshly purified solvents.
Inconsistent Catalyst Handling: Variations in how the catalyst is weighed and transferred can lead to different effective loadings.	Handle the catalyst in a controlled environment (e.g., a glovebox) to ensure accurate and consistent dispensing.

Data Presentation: Effect of Catalyst Loading on Reaction Outcome

The following tables summarize the impact of catalyst loading on the yield and selectivity in representative metal-catalyzed reactions for the synthesis of heterocyclic compounds, providing a general guideline for 1H-pyrrolizine synthesis.

Table 1: Optimization of Catalyst Loading for a Generic Pyrrolizidine Synthesis [3]

Entry	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	4	9	70
2	8	7	85
3	14	3	91
4	18	3	91

Reaction conditions were kept constant for all entries.

Table 2: Influence of Catalyst Loading on Yield and Enantioselectivity [4]

Entry	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)
1	2.0	53	53
2	2.5	-	-
3	3.0	-	65
4	>3.0	marginal increase in conversion	no improvement

This data is from a bimetallic titanium complex-catalyzed enantioselective oxidation and serves as an example of the effect of catalyst loading on both yield and selectivity.

Experimental Protocols

General Experimental Protocol for Metal-Catalyzed 1H-Pyrrolizine Synthesis

Note: This is a generalized protocol and should be adapted and optimized for specific substrates and catalysts.

Materials:

• Appropriate metal catalyst (e.g., Palladium, Gold, Rhodium-based)

• Pyrrole-based starting material

• Alkyne or other suitable reaction partner

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the metal catalyst (e.g., 1-5 mol%).

• Reagent Addition: Add the pyrrole-based starting material and any solid co-reagents.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe.

• Stirring: Begin stirring the mixture to ensure homogeneity.

• Addition of Second Reagent: Add the alkyne or other reaction partner to the mixture, either neat or as a solution in the reaction solvent.

• Reaction Monitoring: Heat the reaction to the desired temperature and monitor its progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction if necessary.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 1H-pyrrolizine.

Visualizations

Caption: Experimental workflow for the optimization of catalyst loading.

Caption: Troubleshooting logic for low yield in 1H-pyrrolizine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of 1H-Pyrrolizine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1H-pyrrolizine derivatives.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the scale-up of 1H-pyrrolizine synthesis, offering potential causes and solutions.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low Yield on Scale-Up	Inefficient Heat Transfer: Exothermic or endothermic reactions may not be adequately controlled in larger reactors, leading to side reactions or incomplete conversion.	- Monitor internal reaction temperature closely. - Use a reactor with a higher surface-area-to-volume ratio or a jacketed reactor with precise temperature control. - Consider a fed-batch or continuous flow process to manage heat evolution.[1]
Mixing Inhomogeneity: Inadequate mixing in large vessels can lead to localized concentration gradients and reduced reaction rates.	- Optimize stirrer design and agitation speed for the reactor geometry. - Use baffles to improve mixing efficiency. - For multi-phase reactions, ensure efficient phase transfer catalysis or agitation.
Catalyst Deactivation or Poisoning: Catalysts that are effective on a small scale may be more susceptible to deactivation by impurities in bulk starting materials or solvents.	- Use higher purity starting materials and solvents for scale-up. - Perform catalyst screening and loading optimization at the target scale. - Consider using a more robust or protected catalyst.
Poor Stereoselectivity	Temperature Fluctuations: Lack of precise temperature control can negatively impact the stereochemical outcome of the reaction.	- Implement strict temperature control protocols. Lowering the reaction temperature can sometimes improve selectivity, though it may require longer reaction times.[2]
Solvent Effects: The polarity and nature of the solvent can significantly influence the transition state of stereoselective reactions.	- Screen a range of solvents with different polarities to find the optimal conditions for stereoselectivity.[2]
Inappropriate Catalyst or Ligand: The chiral catalyst or ligand may not be optimal for the scaled-up conditions.	- Re-evaluate the catalyst system. For [3+2] dipolar cycloadditions, silver(I) or copper(I) catalysts with chiral ligands are common, and the choice of metal and ligand can influence stereoselectivity.[2][3]
Impurity Profile Changes	Longer Reaction Times: Extended reaction times at elevated temperatures can lead to the formation of degradation products.	- Monitor reaction progress closely and quench the reaction as soon as the desired conversion is reached.[2] - Develop a robust impurity profile at each stage of the synthesis.[4]
Side Reactions: Different reaction pathways may become more prominent at higher concentrations or temperatures.	- Adjust reaction conditions (e.g., temperature, concentration) to disfavor side reactions.[2] - Identify and characterize major impurities to understand their formation mechanism and implement control strategies.[4][5]
Starting Material Impurities: Impurities in raw materials can be carried through the synthesis or interfere with the reaction.	- Implement stringent quality control of starting materials and intermediates.[5]
Difficult Purification	Chromatography is Not Scalable: Purification by column chromatography is often impractical and expensive for large quantities.[6]	- Develop crystallization or distillation methods for product purification.[6] - For ionizable compounds, consider pH-adjusted liquid-liquid extraction.[7]
Product Instability: The desired product may decompose during prolonged purification procedures.	- Purify the product promptly after the reaction is complete.[2] - Investigate the stability of the product under various conditions to identify optimal purification and storage parameters.[4]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right catalyst for a large-scale pyrrolizine synthesis?

A1: The choice of catalyst for scale-up depends on several factors:

• Reaction Type: For [3+2] dipolar cycloadditions, transition metal catalysts like silver(I) or copper(I) with chiral ligands are often used for high enantioselectivity.[2][3] For other transformations, different catalysts may be more suitable.

• Cost and Availability: Reagents and catalysts that are feasible on a lab scale may be prohibitively expensive for large-scale production.[6] Opt for catalysts that are cost-effective and readily available in bulk.

• Robustness and Reusability: A robust catalyst that is less sensitive to air and moisture and can be easily recovered and reused is highly desirable for industrial applications.[8] Heterogeneous catalysts can simplify purification and catalyst recovery.[9]

• Safety: The toxicity of the catalyst and any associated reagents must be considered for large-scale handling.

Q2: What are the key considerations for solvent selection during scale-up?

A2: Solvent selection is critical for a successful and safe scale-up. Key considerations include:

• Reaction Performance: The solvent can significantly impact reaction rate, yield, and selectivity.[2]

• Safety: Flammability, toxicity, and environmental impact are major concerns. Less hazardous solvents are always preferred.

• Work-up and Purification: The solvent should allow for easy product isolation and purification (e.g., extraction, crystallization).

• Cost: The cost of the solvent, especially for large volumes, is a significant factor.

• Regulatory Compliance: The chosen solvent must comply with regulatory guidelines for residual solvents in pharmaceutical products.

Q3: How can I effectively control impurities in my large-scale synthesis?

A3: A proactive approach to impurity control is essential:

• Understand Impurity Formation: Identify the sources and mechanisms of impurity formation, including starting materials, intermediates, by-products, and degradation products.[5]

• Process Optimization: Adjust reaction and work-up conditions to minimize the formation of impurities.[5]

• Purification Strategy: Develop a robust purification strategy, such as crystallization, to effectively remove impurities. The ability of each purification step to remove specific impurities should be established.[5]

• Analytical Monitoring: Implement in-process controls and analytical methods (e.g., HPLC, LC-MS) to monitor the impurity profile throughout the synthesis.[4][10]

• Specification Setting: Set appropriate specifications for impurities in starting materials, intermediates, and the final product based on regulatory guidelines.[10]

Q4: What are the main challenges when moving from batch to continuous flow synthesis for 1H-pyrrolizine derivatives?

A4: While continuous flow chemistry offers advantages in heat transfer and safety, transitioning from batch presents challenges:

• Equipment and Setup: Requires specialized equipment such as microreactors and pumps.

• Reaction Optimization: Reaction conditions optimized in batch may need significant re-optimization for a flow system.

• Solubility Issues: Maintaining all components in solution can be challenging in the narrow channels of a flow reactor.

• Solid Handling: Reactions involving solids or precipitates can be difficult to manage in a continuous flow setup.

• Scale-out vs. Scale-up: Scaling up in continuous flow often involves "numbering-up" or running multiple reactors in parallel, which requires careful design and control.[1]

Experimental Protocols

Example Protocol: Gram-Scale Catalytic Asymmetric Double (1,3)-Dipolar Cycloaddition for Pyrrolizidine Synthesis

This protocol is adapted from a reported gram-scale synthesis of a highly substituted pyrrolizidine.[3]

Materials:

• Benzaldehyde-derived α-imino ester

• Acrolein

• Silver Acetate (AgOAc)

• (S)-QUINAP

• N,N-Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried, argon-purged flask, add AgOAc (3 mol %) and (S)-QUINAP (3 mol %).

• Add anhydrous THF and stir the mixture at room temperature for 30 minutes.

• Cool the mixture to -45 °C.

• Add a solution of the benzaldehyde-derived α-imino ester (1.0 equivalent) in THF.

• Add DIPEA (10 mol %).

• Slowly add acrolein (1.5 equivalents) over 1 hour.

• Stir the reaction at -45 °C for 24 hours.

• Add a second portion of acrolein (5.0 equivalents).

• Allow the reaction to warm to 23 °C and stir for an additional 24 hours.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired pyrrolizidine.

Note: This is a general example. Specific substrate concentrations, reaction times, and purification methods may need to be optimized for different derivatives.

Visualizations

Caption: Experimental workflow for the synthesis of 1H-pyrrolizine derivatives.

Caption: Troubleshooting logic for scale-up synthesis issues.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. benchchem.com [benchchem.com]
• 3. Catalytic Asymmetric Synthesis of Highly Substituted Pyrrolizidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. benchchem.com [benchchem.com]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]
• 10. ijprajournal.com [ijprajournal.com]

Technical Support Center: Managing Air and Moisture Sensitivity in 1H-Pyrrolizine Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with air- and moisture-sensitive 1H-pyrrolizine reactions.

Frequently Asked Questions (FAQs)

Q1: Why are 1H-pyrrolizine reactions often sensitive to air and moisture?

A1: The sensitivity of 1H-pyrrolizine reactions to air and moisture can be attributed to several factors. The pyrrolizine core itself can be susceptible to oxidation, potentially leading to the formation of undesired pyrrole (B145914) derivatives.[1][2] Furthermore, many of the reagents used in these syntheses, such as organometallics or strong bases, are highly reactive towards oxygen and water.[[“]] This can lead to reagent decomposition, formation of side products, and ultimately, low yields or complete failure of the reaction.[[“]]

Q2: What are the essential pieces of equipment for handling air- and moisture-sensitive 1H-pyrrolizine reactions?

A2: To successfully conduct these sensitive reactions, specialized equipment is necessary to maintain an inert atmosphere. The most common setups include a Schlenk line or a glovebox.[4] A Schlenk line is a glass manifold with dual ports for vacuum and an inert gas (typically argon or nitrogen), allowing for the manipulation of reagents and reactions in glassware under a controlled atmosphere.[4][5][6] A glovebox provides a sealed environment with a continuously purified inert atmosphere, enabling more complex manipulations.[4]

Q3: How can I properly dry my glassware and solvents for a 1H-pyrrolizine reaction?

A3: Thoroughly dried glassware and solvents are critical. Glassware should be oven-dried at a high temperature (e.g., 125-140°C) for several hours or overnight to remove adsorbed moisture and then cooled under a stream of inert gas.[7] Solvents must be rigorously dried and deoxygenated. Common methods for solvent purification include distillation from an appropriate drying agent under an inert atmosphere or passing the solvent through a column of activated alumina (B75360).[6] For degassing, the freeze-pump-thaw method is highly effective.[6]

Q4: What are the signs of a failed or compromised 1H-pyrrolizine reaction due to air or moisture exposure?

A4: Several indicators may suggest contamination by air or moisture. These include:

• Low or no product yield: This is the most common sign that the reagents may have been quenched by air or water.[8]

• Formation of unexpected byproducts: Oxidation or hydrolysis of starting materials, intermediates, or the final product can lead to a complex reaction mixture.

• Color changes: The expected color of the reaction mixture may not appear, or an unexpected color may develop, indicating decomposition or side reactions.

• Precipitate formation: The formation of insoluble hydroxides or oxides from sensitive reagents can be a sign of moisture contamination.

Troubleshooting Guide

Problem 1: My 1H-pyrrolizine synthesis resulted in a very low yield, despite using a Schlenk line.

Possible Cause	Troubleshooting Step
Leaks in the Schlenk line or glassware	Check all glass joints, stopcocks, and tubing for leaks. Poorly greased or old grease on stopcocks is a common source of leaks.[4] Use a high-vacuum grease and ensure a uniform seal. Inspect flexible tubing for cracks.[4] A Tesla coil can be used to detect pinhole leaks in glassware under vacuum (a blue or purple glow will appear at the site of the leak).
Inadequate inert gas quality	Ensure the inert gas source is of high purity. Use an oxygen trap on the gas line to remove trace amounts of oxygen.
Improperly dried starting materials or solvents	Re-dry all reagents and solvents. Even small amounts of residual moisture can significantly impact the reaction.[8] Consider storing sensitive reagents in a glovebox.
Reagent decomposition	Some reagents are thermally unstable or light-sensitive. Check the storage conditions and handling recommendations for all starting materials.

Problem 2: I observe the formation of a significant amount of a dark, tarry byproduct in my reaction.

Possible Cause	Troubleshooting Step
Oxidation of the 1H-pyrrolizine product or intermediates	Improve the inert atmosphere technique. Ensure a constant positive pressure of inert gas is maintained throughout the reaction and workup. Degas all solvents thoroughly before use.
Reaction temperature is too high	Run the reaction at a lower temperature. Some intermediates or products may be thermally unstable and prone to polymerization or decomposition at elevated temperatures.
Incorrect stoichiometry or order of addition	Carefully re-check the stoichiometry of all reagents. The order of addition can be critical; try adding the sensitive reagent slowly to a solution of the other reactants.

Problem 3: The purification of my 1H-pyrrolizine product by column chromatography leads to decomposition.

Possible Cause	Troubleshooting Step
Air sensitivity of the product on silica (B1680970) or alumina gel	Use de-activated silica or alumina gel. This can be prepared by adding a small percentage of water or a suitable amine (e.g., triethylamine) to the slurry. Perform the chromatography under a positive pressure of inert gas.
Acidic or basic nature of the stationary phase	The choice of stationary phase is crucial. If the product is sensitive to acid, use neutral or basic alumina. If it is sensitive to base, use silica gel.
Prolonged exposure to the stationary phase	Use flash chromatography to minimize the time the compound spends on the column. Use a stronger eluent system to speed up the elution.

Experimental Protocols

Protocol 1: General Procedure for a Moisture-Sensitive 1H-Pyrrolizine Synthesis using a Schlenk Line

• Glassware Preparation: All glassware (round-bottom flask, condenser, dropping funnel, etc.) is oven-dried at 140°C for at least 4 hours and assembled hot under a positive flow of dry nitrogen or argon. All joints are sealed with high-vacuum grease.

• Inerting the System: The assembled apparatus is connected to the Schlenk line. The flask is evacuated under high vacuum and then backfilled with inert gas. This vacuum/inert gas cycle is repeated at least three times to ensure a completely inert atmosphere.

• Reagent Addition: Anhydrous solvents and liquid reagents are added via syringe through a rubber septum. Solid reagents that are not air-sensitive can be added to the flask before inerting. Air-sensitive solids should be added in a glovebox or via a solid addition funnel under a positive flow of inert gas.

• Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or another suitable analytical technique. Samples for analysis are withdrawn via syringe.

• Workup: The reaction is quenched by the slow addition of a suitable reagent (e.g., saturated ammonium (B1175870) chloride solution) at the appropriate temperature (often 0°C or below). The workup is performed as quickly as possible to minimize exposure to air. Extractions should be carried out with deoxygenated solvents.

• Purification: The crude product is purified by flash column chromatography using a pre-deactivated stationary phase and an appropriate solvent system. The column can be run under a positive pressure of inert gas to protect sensitive compounds.

Data Presentation

Table 1: Effect of Reaction Atmosphere on the Yield of a Generic 1H-Pyrrolizine Synthesis

Entry	Atmosphere	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Air	Toluene	80	12	<5
2	Nitrogen Balloon	Toluene	80	12	45
3	Schlenk Line (Argon)	Toluene	80	12	85

Note: This table is a representative example based on general principles of air-sensitive reactions and does not represent a specific published reaction.

Visualizations

Caption: Workflow for 1H-pyrrolizine synthesis.

Caption: Troubleshooting low reaction yield.

Caption: Undesired side reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. consensus.app [consensus.app]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 8. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Resolving Diastereomeric Mixtures of 1H-Pyrrolizine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving diastereomeric mixtures of 1H-pyrrolizine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving diastereomeric mixtures of 1H-pyrrolizine derivatives?

A1: The two main strategies for separating diastereomers of 1H-pyrrolizine derivatives are chiral chromatography and diastereomeric salt crystallization. Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful chromatographic techniques for this purpose.[1] Diastereomeric salt crystallization is a classical method that can be employed when the target molecule possesses an acidic or basic functional group.[1]

Q2: How do I choose between chiral chromatography and diastereomeric salt crystallization?

A2: The choice of method depends on several factors, including the scale of the separation, the presence of suitable functional groups for salt formation, and the availability of instrumentation. For small-scale separations (milligrams to grams), chiral HPLC or SFC is often faster and more efficient.[1] For larger-scale separations (multi-gram to kilograms), diastereomeric salt crystallization can be more cost-effective and scalable, provided the 1H-pyrrolizine derivative has a "salt handle" such as an amine or carboxylic acid moiety.[1]

Q3: I am not getting any separation of my 1H-pyrrolizine diastereomers using HPLC. What should I do?

A3: If you are observing a single peak or poor resolution, several factors could be at play. A systematic approach to troubleshooting is recommended. Key areas to investigate include the choice of chiral stationary phase (CSP), the mobile phase composition, and the column temperature.[2] It is often an empirical process to find the optimal conditions.[3]

Q4: My diastereomeric salt crystallization is not working for my 1H-pyrrolizine derivative. What are the common reasons for failure?

A4: Common issues in diastereomeric salt crystallization include the high solubility of the diastereomeric salts in the chosen solvent, insufficient supersaturation, or the formation of oils instead of crystals. The selection of the appropriate resolving agent and solvent system is critical for successful crystallization.

Troubleshooting Guides

Chiral HPLC/SFC Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor or No Resolution	Inappropriate Chiral Stationary Phase (CSP).	Screen a variety of CSPs with different chiral selectors (e.g., polysaccharide-based, Pirkle-type).[4] For pyrrolizine-related structures, polysaccharide-based CSPs (e.g., Chiralpak® series) can be a good starting point.[2]
Suboptimal mobile phase composition.	Systematically vary the mobile phase composition. For normal phase, adjust the ratio of the alcohol modifier (e.g., ethanol (B145695), isopropanol). For reversed-phase, alter the percentage of the organic modifier.[2] A ternary mixture of acetonitrile, methanol, and water can sometimes provide optimal separation.[3]
Incorrect column temperature.	Lowering the column temperature often improves chiral selectivity.[2]
Poor Peak Shape (Tailing or Fronting)	Analyte ionization.	For 1H-pyrrolizine derivatives with acidic or basic groups, add a modifier to the mobile phase to suppress ionization. For acidic compounds, a small amount of an acid like trifluoroacetic acid (TFA) or formic acid is recommended.[2]
Column overload.	Reduce the sample concentration or injection volume.
Long Run Times	High retention.	Increase the strength of the organic modifier in the mobile phase. For normal phase, increase the percentage of the alcohol. For reversed-phase, increase the percentage of the organic solvent.[3]

Diastereomeric Salt Crystallization Troubleshooting

Problem	Possible Cause	Suggested Solution
No Crystallization	High solubility of diastereomeric salts.	Screen different solvents to find one where the desired diastereomeric salt has low solubility.
Insufficient supersaturation.	Increase the concentration of the solution by slowly evaporating the solvent. Introduce an "anti-solvent" in which the salts are less soluble to induce precipitation.
Introduce seed crystals of the desired diastereomeric salt to promote crystallization.
Low Yield of Desired Diastereomer	Suboptimal solvent choice.	Screen for solvents that further decrease the solubility of the target salt.
Premature isolation.	Allow more time for the crystallization process to reach equilibrium.
Unfavorable thermodynamics.	Experiment with different chiral resolving agents to find one that forms a less soluble salt with the desired diastereomer.
Oiling Out	High degree of supersaturation.	Use a more dilute solution or a slower cooling rate.
Crystallization temperature is too high.	Select a solvent system that allows for crystallization at a lower temperature.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for 1H-Pyrrolizine Derivatives

This protocol provides a general workflow for developing a chiral HPLC method.

• Column Selection:

  • Begin by screening polysaccharide-based chiral stationary phases (CSPs) such as those derived from cellulose (B213188) or amylose (B160209) (e.g., Chiralpak® IA, IB, IC).[2]

  • If separation is not achieved, screen other types of CSPs like Pirkle-type or macrocyclic glycopeptide-based columns.[4]

• Mobile Phase Screening:

  • Normal Phase: Start with a mobile phase of n-hexane and an alcohol modifier (e.g., ethanol or isopropanol) in a 90:10 (v/v) ratio. Adjust the ratio to optimize retention and resolution.

  • Reversed Phase: For polar 1H-pyrrolizine derivatives, a mobile phase of water and an organic modifier (acetonitrile or methanol) can be effective. If the compound has ionizable groups, add 0.1% of an acid (e.g., formic acid or TFA).[2]

  • Polar Organic Mode: Use a single polar organic solvent like ethanol or methanol, often with a small amount of an acidic or basic additive.

• Optimization:

  • Flow Rate: Start with a flow rate of 1.0 mL/min for analytical columns (4.6 mm ID).

  • Temperature: Begin at ambient temperature. If resolution is poor, try decreasing the temperature in 5-10 °C increments.[2]

  • Detection: Use a UV detector at a wavelength where the analyte has maximum absorbance. If the compound lacks a strong chromophore, consider derivatization or using a mass spectrometer (MS) or evaporative light scattering detector (ELSD).[2]

Protocol 2: Diastereomeric Salt Crystallization Screening

This protocol outlines a screening process for diastereomeric salt resolution.

• Resolving Agent Selection:

  • If the 1H-pyrrolizine derivative is acidic, screen a variety of chiral bases (e.g., (R)- or (S)-1-phenylethylamine, brucine, cinchonidine).

  • If the 1H-pyrrolizine derivative is basic, screen a variety of chiral acids (e.g., (R)- or (S)-mandelic acid, tartaric acid derivatives).

• Solvent Screening:

  • Select a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, acetonitrile).

  • Dissolve the racemic 1H-pyrrolizine derivative and one equivalent of the chiral resolving agent in a small amount of each solvent with gentle heating.

  • Allow the solutions to cool slowly to room temperature and then in a refrigerator.

  • Observe for crystal formation.

• Analysis and Optimization:

  • Isolate any crystals by filtration and wash with a small amount of cold solvent.

  • Determine the diastereomeric excess (d.e.) of the crystalline material and the mother liquor by a suitable analytical method (e.g., chiral HPLC or NMR with a chiral shift reagent).

  • The solvent and resolving agent combination that provides the highest d.e. in the crystalline material is the most promising for optimization.

  • Further optimization may involve adjusting the stoichiometry of the resolving agent, the crystallization temperature, and the cooling rate.

Quantitative Data

The following table summarizes representative separation factors (α) and resolutions (Rs) achieved for the separation of diastereomers of related heterocyclic compounds. While not specific to 1H-pyrrolizine derivatives, this data provides a general indication of the separation performance that can be expected with different chiral stationary phases.

Compound Class	Chiral Stationary Phase	Mobile Phase	Separation Factor (α)	Resolution (Rs)
Pyrrolidin-2-ones	Pirkle-type (Whelk-O1)	Hexane/Ethanol	1.1 - 1.5	1.2 - 3.5
4,5-dihydro-1H-pyrazoles	Lux Cellulose-2	Acetonitrile	1.0 - 2.5	1.0 - 8.0
4,5-dihydro-1H-pyrazoles	Lux Amylose-2	Methanol	1.1 - 3.0	1.5 - 10.0

Data is illustrative and sourced from general literature on chiral separations of related heterocyclic compounds.

Visualizations

Caption: Workflow for selecting a method for resolving 1H-pyrrolizine diastereomers.

Caption: Workflow for chiral HPLC method development.

References

• 1. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 2. benchchem.com [benchchem.com]
• 3. isca.me [isca.me]
• 4. hplc.eu [hplc.eu]

improving the efficiency of C-H activation for pyrrolizine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in pyrrolizine synthesis via C-H activation. The information herein is designed to address common experimental challenges and optimize reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: My C-H activation reaction for pyrrolizine synthesis has a low or no yield. What are the common causes?

A1: Low or no conversion in C-H activation reactions for pyrrolizine synthesis can stem from several factors:

• Atmospheric Contamination: The catalytic systems, particularly those involving palladium and rhodium, are often highly sensitive to oxygen and moisture. Inadequate inert atmosphere techniques can lead to catalyst deactivation.[1]

• Solvent and Reagent Quality: The use of solvents and reagents that are not strictly anhydrous and deoxygenated is a primary cause of reaction failure.[1]

• Catalyst Inactivation: The catalyst may be deactivated by impurities in the starting materials or by degradation under the reaction conditions.[2] For instance, some rhodium catalysts are known to form inactive dimers.[2]

• Sub-optimal Reaction Conditions: Temperature, reaction time, and concentration are critical parameters that may require optimization for your specific substrate.[3]

• Poor Substrate Reactivity: The electronic or steric properties of your specific pyrrole (B145914) or alkyne substrate may render it less reactive under the chosen conditions.

Q2: I am observing the formation of regioisomers. How can I improve the regioselectivity of my reaction?

A2: Achieving high regioselectivity is a common challenge in C-H activation.[4][5] The regiochemical outcome is influenced by a combination of steric and electronic factors, as well as the specific catalyst and ligands employed.[6][7]

• Ligand Modification: The choice of ligand coordinated to the metal center can significantly influence the regioselectivity by altering the steric and electronic environment of the catalyst.[6][7]

• Solvent Effects: The polarity of the solvent can influence the transition state of the C-H activation step and, in some cases, can be tuned to favor the formation of a specific regioisomer.[1]

• Directing Groups: The nature and position of directing groups on the pyrrole ring are crucial for controlling which C-H bond is activated.[8]

• Additives: In some palladium-catalyzed reactions, additives can be used to modulate the regioselectivity.[1]

Q3: My reaction is sensitive to air and moisture, leading to poor reproducibility. How can I improve the consistency of my results?

A3: Poor reproducibility is often linked to the sensitivity of the catalytic system to atmospheric components.[1] To enhance consistency:

• Rigorous Inert Atmosphere: Employ standard Schlenk line or glovebox techniques to ensure a rigorously inert (nitrogen or argon) atmosphere.[9][10]

• Dry Solvents and Reagents: Use freshly distilled and degassed solvents. Ensure all solid reagents are thoroughly dried before use.[1][9]

• Consistent Reagent Sources: Be aware that the purity of reagents can vary between batches from the same supplier. If you encounter sudden reproducibility issues, consider testing a new batch of a critical reagent.[1]

Q4: How do I choose the appropriate catalyst for my pyrrolizine synthesis?

A4: The choice of catalyst (e.g., Palladium(II) or Rhodium(III)) depends on the specific transformation you aim to achieve.

• Palladium(II) Catalysts: Often used for cascade transformations of functionalized alkynes to form pyrrolizine-fused heterocycles.[4]

• Rhodium(III) Catalysts: Effective for C-H activation/cyclization of pyrroles with alkynes, alkenes, and diazo compounds to access various fused heterocyles.[11][12]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive Catalyst	Use a fresh batch of catalyst. Consider pre-activation if applicable.
Poor quality of solvents/reagents	Use freshly distilled/anhydrous solvents and pure reagents.[1]
Inadequate inert atmosphere	Ensure all glassware is oven-dried and the reaction is set up under a positive pressure of inert gas (N₂ or Ar).[9]
Sub-optimal temperature	Screen a range of temperatures to find the optimum for your specific substrates.
Poor Regioselectivity	Incorrect ligand or solvent	Screen different ligands and solvents to improve selectivity.[6][7]
Steric hindrance	Modify the substrate or directing group to favor the desired regioisomer.
Catalyst Decomposition	High reaction temperature	Determine the minimum temperature required for efficient conversion.
Prolonged reaction time	Monitor the reaction by TLC or LC-MS and stop it once the starting material is consumed.
Formation of Byproducts	Impurities in starting materials	Purify starting materials before use.[3]
Side reactions	Adjust stoichiometry or reaction conditions to minimize side reactions.

Data Presentation

Table 1: Optimization of Palladium-Catalyzed Pyrrolizine Synthesis

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (10)	PPh₃ (15)	K₂CO₃ (4.0)	DMF	130	45
2	Pd(OAc)₂ (10)	P(o-tol)₃ (15)	K₂CO₃ (4.0)	DMF	130	68
3	Pd(OAc)₂ (10)	PCy₃ (15)	K₂CO₃ (4.0)	DMF	130	52
4	PdCl₂ (10)	P(o-tol)₃ (15)	K₂CO₃ (4.0)	DMF	140	75
5	Pd(OAc)₂ (10)	P(o-tol)₃ (15)	Cs₂CO₃ (4.0)	DMF	140	85
6	Pd(OAc)₂ (10)	P(o-tol)₃ (15)	Cs₂CO₃ (4.0)	DMAc	140	78

Data synthesized from representative palladium-catalyzed C-H activation reactions.[4][5]

Table 2: Optimization of Rhodium-Catalyzed Pyrrolizine Synthesis

Entry	Catalyst (mol%)	Additive (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	[CpRhCl₂]₂ (2.5)	AgSbF₆ (0.2)	DCE	80	12	65
2	--INVALID-LINK--₂ (5)	-	DCE	80	12	78
3	[CpRhCl₂]₂ (2.5)	AgSbF₆ (0.2)	THF	80	12	55
4	[CpRhCl₂]₂ (2.5)	Cu(OAc)₂ (2.0)	DCE	100	8	88
5	[Cp*RhCl₂]₂ (2.5)	Cu(OAc)₂ (2.0)	t-AmylOH	100	8	92

Data synthesized from representative rhodium-catalyzed C-H activation reactions.[12][13][14]

Experimental Protocols

General Protocol for a Palladium-Catalyzed C-H Activation/Annulation

This protocol is a generalized procedure and may require optimization for specific substrates.

1. Preparation of the Reaction Vessel:

• An oven-dried Schlenk flask containing a magnetic stir bar is attached to a Schlenk line.

• The flask is evacuated under high vacuum and then backfilled with an inert gas (Argon or Nitrogen). This cycle is repeated three times to ensure a completely inert atmosphere.[10]

2. Addition of Reagents:

• Under a positive flow of inert gas, the palladium catalyst (e.g., Pd(OAc)₂, 10 mol%), ligand (e.g., P(o-tol)₃, 15 mol%), and base (e.g., Cs₂CO₃, 4.0 equiv.) are added to the flask.

• The pyrrole substrate (1.0 equiv.) and any solid coupling partner are then added.

• The flask is sealed with a septum.

3. Addition of Solvent and Liquid Reagents:

• Anhydrous, degassed solvent (e.g., DMF) is added via syringe.

• Any liquid coupling partner (e.g., alkyne, 1.2 equiv.) is then added dropwise via syringe.

4. Reaction Execution:

• The reaction mixture is stirred at the desired temperature (e.g., 140 °C) for the specified time (e.g., 12 h).

• The reaction progress is monitored by TLC or LC-MS.

5. Work-up and Purification:

• Upon completion, the reaction is cooled to room temperature.

• The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired pyrrolizine derivative.[15]

Mandatory Visualizations

Caption: Experimental workflow for C-H activation in pyrrolizine synthesis.

Caption: Generalized catalytic cycle for C-H activation/annulation.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst Deactivation During Rhodium Complex‐Catalyzed Propargylic C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ligand control of regioselectivity in palladium-catalyzed heteroannulation reactions of 1,3-Dienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Rhodium catalyzed chelation-assisted C-H bond functionalization reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rhodium(III)-catalyzed alkenyl C-H bond functionalization: convergent synthesis of furans and pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bifurcated Rhodaelectro-catalyzed C–H Activation for the Synthesis of Pyrroles and Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rhodium(III)-Catalyzed C-H Activation: Annulation of Petrochemical Feedstocks for the Construction of Isoquinolone Scaffolds [organic-chemistry.org]
• 15. Mass-spectrometry-directed analysis and purification of pyrrolizidine alkaloid cis/trans isomers in Gynura japonica - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Activity of 1H-Pyrrolizine and Indolizine Derivatives

In the landscape of anticancer drug discovery, heterocyclic compounds are a cornerstone of medicinal chemistry. Among these, 1H-pyrrolizine and indolizine (B1195054) derivatives have emerged as promising scaffolds due to their diverse biological activities, including significant cytotoxic effects against various cancer cell lines. This guide provides a comparative analysis of the cytotoxic profiles of these two classes of compounds, supported by experimental data, detailed methodologies, and visual representations of their mechanisms of action.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic potential of 1H-pyrrolizine and indolizine derivatives has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for this assessment, with lower values indicating higher potency. The following tables summarize the IC50 values for representative derivatives from both families.

Table 1: Cytotoxic Activity of 1H-Pyrrolizine Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
6d	HePG-2 (Liver)	7.97	[1]
HCT-116 (Colon)	9.49	[1]
MCF-7 (Breast)	13.87	[1]
12c	MCF-7 (Breast)	2.54	[2]
A2780 (Ovary)	0.14	[2]
HT29 (Colon)	0.14	[2]
Licofelone	MCF-7 (Breast)	5.5	[1]
Ketorolac	A549 (Lung)	~13	[1]
MR22388	L1210 (Leukemia)	0.015	[1]
Compound 27	MCF-7 (Breast)	7.61	[3]
Compound 28	MCF-7 (Breast)	3.16	[3]
Compound 4c	MCF-7 (Breast)	0.08	[4]
Compound 5b	MCF-7 (Breast)	0.30	[4]
A2780 (Ovary)	0.92	[4]
HT29 (Colon)	0.92	[4]

Table 2: Cytotoxic Activity of Indolizine Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
6o	HePG-2 (Liver)	6.02	[1]
HCT-116 (Colon)	5.84	[1]
MCF-7 (Breast)	8.89	[1]
6m	HePG-2 (Liver)	11.97	[1]
HCT-116 (Colon)	28.37	[1]
MCF-7 (Breast)	19.87	[1]
8e	CAL-27 (Oral)	0.047-0.117	[5][6]
BT-20 (Breast)	0.047-0.117	[5][6]
HGC-27 (Gastric)	0.047-0.117	[5][6]
8h	CAL-27 (Oral)	0.047-0.117	[5][6]
BT-20 (Breast)	0.047-0.117	[5][6]
HGC-27 (Gastric)	0.047-0.117	[5][6]
cis-9	MDA-MB-231 (Breast)	1.51	[7]
DU-145 (Prostate)	36.42	[7]
8a	MCF-7 (Breast)	7.61	[8][9]
8e (hybrid)	MCF-7 (Breast)	1.07	[8][9]
8f	MCF-7 (Breast)	3.16	[8][9]

From the presented data, it is evident that both 1H-pyrrolizine and indolizine scaffolds can be derivatized to yield compounds with potent cytotoxic activities, often in the micromolar to nanomolar range. Notably, substitutions on the core ring systems play a crucial role in determining the potency and selectivity against different cancer cell lines. For instance, fluoro-substituted derivatives in both series have demonstrated enhanced anti-proliferative activity.[1]

Mechanisms of Action and Signaling Pathways

The cytotoxic effects of these derivatives are often mediated through the modulation of key cellular processes and signaling pathways, leading to cell cycle arrest and apoptosis.

1H-Pyrrolizine Derivatives

Several 1H-pyrrolizine derivatives have been shown to exert their anticancer effects through multiple mechanisms:

• EGFR and CDK2 Inhibition: Certain pyrrolizine derivatives inhibit the epidermal growth factor receptor (EGFR) and cyclin-dependent kinase 2 (CDK2), key regulators of cell proliferation and survival.[1] The inhibition of these kinases can disrupt downstream signaling pathways, such as the MAPK pathway, ultimately leading to reduced cell growth.[1]

• DNA Cross-linking: Some pyrrolizine-based compounds have the ability to cross-link DNA, which can trigger cell death.[1]

• Apoptosis Induction: Treatment with certain pyrrolizine derivatives leads to an increase in the sub-G1 apoptotic population and can cause cell cycle arrest in the G2/M phase.[2]

EGFR and CDK2 Inhibition by 1H-Pyrrolizine Derivatives.

Indolizine Derivatives

Indolizine derivatives have also demonstrated a variety of mechanisms contributing to their cytotoxicity:

• Tubulin Polymerization Inhibition: A significant number of indolizine derivatives act as microtubule destabilizing agents.[5][6] They bind to the colchicine-binding site of tubulin, inhibiting its polymerization and leading to G2/M cell cycle arrest.[5][6]

• Modulation of Apoptotic and Proliferative Proteins: These compounds can modulate the levels of key proteins involved in apoptosis and cell proliferation, such as p-AKT, cyclin D1, Bcl-2, and p21.[5][6]

• Induction of Apoptosis: Indolizine derivatives have been shown to induce apoptosis, a programmed cell death, which is a desirable characteristic for anticancer agents.[10]

References

• 1. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitumor activity of pyrrolizines and their Cu(II) complexes: Design, synthesis and cytotoxic screening with potential apoptosis-inducing activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharaohacademy.com [pharaohacademy.com]
• 4. Pyrrolizine-5-carboxamides: Exploring the impact of various substituents on anti-inflammatory and anticancer activities [ouci.dntb.gov.ua]
• 5. Design, Synthesis, and Selective Antiproliferative Activity of Indolizine Derivatives as Microtubule Destabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Selective Antiproliferative Activity of Indolizine Derivatives as Microtubule Destabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of indolizine lactones as anticancer agents and their optimization through late-stage functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation, and Molecular Docking Studies | MDPI [mdpi.com]
• 9. Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation, and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

validation of in vitro anticancer activity of 1H-pyrrolizine compounds against cell lines

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vitro anticancer activity of various 1H-pyrrolizine compounds against several cancer cell lines. The data presented is compiled from published experimental studies and aims to offer a comprehensive overview of their therapeutic promise.

Derivatives of the 1H-pyrrolizine scaffold have emerged as a promising class of molecules in oncology research, demonstrating significant cytotoxic effects across a range of human cancer cell lines.[1] Mechanistic studies suggest that these compounds exert their anticancer effects through multiple pathways, including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling proteins crucial for cancer cell proliferation and survival.[2][3]

Comparative Anticancer Activity of 1H-Pyrrolizine Derivatives

The in vitro efficacy of 1H-pyrrolizine compounds has been evaluated against various cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric for cytotoxic potency. The following tables summarize the IC50 values of several 1H-pyrrolizine derivatives, offering a quantitative comparison of their activity.

Compound ID	Cancer Cell Line	IC50 (µM)
10c	MCF-7 (Breast)	4.72[1]
12b	A549 (Lung)	Most Active[1]
Hep3B (Hepatoma)	Most Active[1]
Schiff base 12c	MCF-7 (Breast)	0.14 - 2.54[1]
A2780 (Ovary)	0.14 - 2.54[1]
HT29 (Colon)	0.14 - 2.54[1]
Cu complex 13b	MCF-7 (Breast)	0.14 - 2.54[1]
A2780 (Ovary)	0.14 - 2.54[1]
HT29 (Colon)	0.14 - 2.54[1]
Cu complex 13e	HT29 (Colon)	0.05[1]
Hybrid 8a	MCF-7 (Breast)	7.61[1]
Hybrid 8e	MCF-7 (Breast)	1.07[1]
16g	MCF-7 (Breast)	0.01[2]
A2780 (Ovary)	>40.50[2]
HT29 (Colon)	>40.50[2]
23b	MCF-7 (Breast)	0.02 - 19.58[2]
A2780 (Ovary)	0.02 - 19.58[2]
HT29 (Colon)	0.02 - 19.58[2]
24a,b	MCF-7 (Breast)	0.02 - 19.58[2]
A2780 (Ovary)	0.02 - 19.58[2]
HT29 (Colon)	0.02 - 19.58[2]
31c-e	MCF-7 (Breast)	0.02 - 19.58[2]
A2780 (Ovary)	0.02 - 19.58[2]
HT29 (Colon)	0.02 - 19.58[2]
Compound 2	HCT116 (Colon)	<5[4]
HEPG2 (Liver)	<10[4]
MCF-7 (Breast)	<10[4]
Compound 3	HCT116 (Colon)	<5[4]
HEPG2 (Liver)	<10[4]
Compound 5	HCT116 (Colon)	<5[4]
Compound 7	MCF-7 (Breast)	<10[4]
Compound 8	HEPG2 (Liver)	<10[4]
MCF-7 (Breast)	<10[4]
Compound 9	MCF-7 (Breast)	<10[4]
Licofelone (VIII)	MCF-7 (Breast)	5.5[5]
MR22388 (IX)	L1210 (Leukemia)	0.015[5]
Ketorolac (X)	A549 (Lung)	~13[5]
Compound 6d	HePG2 (Hepatocellular)	7.97[6]
HCT-116 (Colorectal)	9.49[6]
MCF-7 (Breast)	13.87[6]
Compound 6o	HePG2 (Hepatocellular)	6.02[6]
HCT-116 (Colorectal)	5.84[6]
MCF-7 (Breast)	8.89[6]
Compound 6m	HePG2 (Hepatocellular)	11.97[6]
HCT-116 (Colorectal)	28.37[6]
MCF-7 (Breast)	19.87[6]

Experimental Protocols

Detailed methodologies for the key assays used to evaluate the in vitro anticancer activity of 1H-pyrrolizine compounds are provided below.

Cell Viability Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.[7] The amount of formazan produced is proportional to the number of living cells.[5]

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of the test compound and a vehicle control (e.g., DMSO) for the desired duration (e.g., 24, 48, or 72 hours).

  • After treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

  • Aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[8]

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[7]

2. SRB (Sulforhodamine B) Assay

This colorimetric assay measures cell density based on the measurement of cellular protein content.[9]

• Principle: The bright pink aminoxanthene dye, Sulforhodamine B, binds to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass.[6]

• Procedure:

  • Seed cells in a 96-well plate and treat with the test compounds as described for the MTT assay.

  • After the incubation period, fix the cell monolayers by adding 10% (w/v) trichloroacetic acid and incubate for 1 hour at 4°C.[9]

  • Wash the plates repeatedly with 1% (v/v) acetic acid to remove excess dye.[9]

  • Air-dry the plates.

  • Add 10 mM Tris base solution to dissolve the protein-bound dye.[9]

  • Measure the optical density (OD) at 510 nm using a microplate reader.[9]

Apoptosis and Cell Cycle Analysis

1. Annexin V-FITC Apoptosis Assay

This flow cytometry-based assay is used to detect apoptosis.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (FITC) and is used to label apoptotic cells. Propidium (B1200493) Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.[10]

• Procedure:

  • Induce apoptosis in cells by treating with the 1H-pyrrolizine compound.

  • Harvest 1-5 x 10^5 cells by centrifugation.[10]

  • Resuspend the cells in 500 µL of 1X binding buffer.[10]

  • Add 5 µL of Annexin V-FITC and 5 µL of propidium iodide (PI).[10]

  • Incubate at room temperature for 5-15 minutes in the dark.[10]

  • Analyze the cells by flow cytometry. Annexin V-FITC is typically detected in the FL1 channel (green fluorescence) and PI in the FL2 or FL3 channel (red fluorescence).[10]

2. Cell Cycle Analysis using Propidium Iodide

This method uses flow cytometry to determine the distribution of cells in the different phases of the cell cycle.

• Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in the cell. This allows for the differentiation of cells in G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases.

• Procedure:

  • Harvest cells after treatment with the 1H-pyrrolizine compound.

  • Fix the cells in cold 70% ethanol, adding it dropwise while vortexing to prevent clumping. Fix for at least 30 minutes on ice.[11]

  • Wash the cells with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium iodide (e.g., 50 µg/mL) and RNase A (to prevent staining of RNA).[12]

  • Incubate for at least 15-30 minutes at room temperature in the dark.

  • Analyze the samples by flow cytometry, collecting PI fluorescence in a linear scale.[11]

Visualizing Experimental Workflows and Signaling Pathways

To further elucidate the experimental processes and the molecular mechanisms of action of 1H-pyrrolizine compounds, the following diagrams have been generated using Graphviz.

References

• 1. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apoptosis Caspase Pathways: R&D Systems [rndsystems.com]
• 3. Caspase-activation pathways in apoptosis and immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. Apoptosis Assay Using Annexin V-FITC Staining by Flow Cytometry [bio-protocol.org]
• 9. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. docs.abcam.com [docs.abcam.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. docs.research.missouri.edu [docs.research.missouri.edu]

Unlocking the Therapeutic Potential of 1H-Pyrrolizine Analogs: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 1H-pyrrolizine analogs, focusing on their structure-activity relationships (SAR) as potent anticancer agents. This analysis, supported by experimental data from multiple studies, aims to shed light on the key structural modifications that enhance the therapeutic efficacy of this promising heterocyclic scaffold.

The 1H-pyrrolizine core, a bicyclic aromatic structure, has emerged as a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. Notably, extensive research has focused on developing these analogs as anticancer agents. These efforts have led to the identification of several classes of 1H-pyrrolizine derivatives with significant antiproliferative activity against various cancer cell lines. This guide will delve into the SAR of three prominent classes: 3-(het)aryl-pyrrolo[2,3-b]pyrrolizin-8(1H)-ones, 6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides, and pyrrolizine-isoindole hybrids, highlighting the impact of specific substitutions on their anticancer potency.

Comparative Analysis of Anticancer Activity

The antiproliferative effects of various 1H-pyrrolizine analogs have been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency, are summarized below to facilitate a clear comparison.

3-(het)aryl-pyrrolo[2,3-b]pyrrolizin-8(1H)-ones

This class of compounds has been investigated for its cytotoxic properties. The core structure and the biological activity of a key analog are presented below.

Compound ID	R	Cell Line	IC50 (µM)
1k	Thiophene	L1210	Not Specified (Lead Compound)
10k	(het)aryl	Various	Less potent than 1k[1]

Table 1: Antiproliferative Activity of 3-(het)aryl-pyrrolo[2,3-b]pyrrolizin-8(1H)-ones.

6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides

Derivatives of this scaffold have demonstrated potent anticancer activity, particularly against breast and prostate cancer cell lines. The SAR studies have revealed that modifications at the N-phenyl ring significantly influence their potency.

Compound ID	R	Cell Line	IC50 (µM)
12b	Not Specified	MCF-7, PC-3	< 2.73[2]
14b	Urea (B33335) derivative	MCF-7, PC-3	< 2.73[2]
14c	Urea derivative	MCF-7, PC-3	< 2.73[2]
14d	Urea derivative	MCF-7, PC-3	< 2.73[2]
11a	3,5-disubstituted phenyl	MCF-7, PC-3	> 40[2]
13a	Not Specified	MCF-7, PC-3	> 40[2]

Table 2: Anticancer Activity of 6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides.[2]

Pyrrolizine/Indolizine-Isoindole Hybrids

Hybrid molecules combining the pyrrolizine or indolizine (B1195054) scaffold with an isoindole moiety have been designed as potential dual inhibitors of EGFR and CDK2. The substitution pattern on both the isoindolinedione and the phenyl ring of the carboxamide has a profound impact on their antiproliferative activity.

Compound ID	Scaffold	R (isoindolinedione)	R' (phenyl)	Cell Line	IC50 (µM)
6d	Pyrrolizine	Fluoro	Difluoro	HePG-2	7.97[3]
HCT-116	9.49[3]
MCF-7	13.87[3]
6o	Indolizine	Fluoro	Difluoro	HePG-2	6.02[3]
HCT-116	5.84[3]
MCF-7	8.89[3]
6m	Indolizine	Fluoro	Methylphenyl	HePG-2	11.97[3]
HCT-116	28.37[3]
MCF-7	19.87[3]

Table 3: Antiproliferative Activity of Pyrrolizine/Indolizine-Isoindole Hybrids.[3]

Key Structure-Activity Relationship Insights

The data presented in the tables above highlight several key SAR trends for the 1H-pyrrolizine analogs:

• Substitution at the N-phenyl ring of the 5-carboxamide: The nature of the substituent on the N-phenyl ring of 6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides is critical for activity. The introduction of urea moieties (compounds 14b-d) leads to a significant increase in potency compared to the unsubstituted or other substituted analogs.[2]

• Electron-withdrawing groups: For the pyrrolizine/indolizine-isoindole hybrids, the presence of electron-withdrawing groups, such as fluorine, on both the isoindolinedione moiety and the N-phenyl ring generally enhances cytotoxic activity.[3] The difluoro-substituted derivatives 6d and 6o were the most potent compounds in their respective series.[3]

• Indolizine versus Pyrrolizine Scaffold: In the context of the isoindole hybrids, the indolizine scaffold (e.g., 6o and 6m ) appears to be slightly more favorable for antiproliferative activity compared to the pyrrolizine scaffold (e.g., 6d ).[3]

Mechanisms of Action: Targeting Key Signaling Pathways

Several studies have delved into the molecular mechanisms underlying the anticancer effects of these 1H-pyrrolizine analogs. A common theme is the inhibition of key enzymes involved in cancer cell proliferation and survival, as well as the induction of apoptosis.

EGFR and CDK2 Inhibition

The pyrrolizine-isoindole hybrids were designed to target Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2), two important targets in cancer therapy. The most potent antiproliferative compounds, 6d , 6m , and 6o , were found to be effective inhibitors of both enzymes.

Compound ID	Target Enzyme	IC50 (nM)
6o	EGFR	62[3]
CDK2	118[3]
6d	CDK2	174[3]
6m	CDK2	402[3]

Table 4: Enzyme Inhibitory Activity of Pyrrolizine/Indolizine-Isoindole Hybrids.[3]

The dual inhibition of EGFR and CDK2 disrupts critical signaling pathways responsible for cell cycle progression and proliferation, leading to the observed cytotoxic effects.

Simplified EGFR and CDK2 signaling pathways and their inhibition.

Induction of Apoptosis

The anticancer activity of some 6-amino-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamide derivatives is mediated, at least in part, by the induction of apoptosis. This is evidenced by their ability to activate caspase-3/7, key executioner enzymes in the apoptotic cascade.[2]

Experimental Protocols

To ensure the reproducibility and validation of the cited data, detailed methodologies for the key experiments are provided below.

Antiproliferative Assays

1. Sulforhodamine B (SRB) Assay

This colorimetric assay is used to determine cell density, based on the measurement of cellular protein content.

• Cell Plating: Cells are seeded in 96-well plates at an appropriate density and allowed to attach overnight.

• Drug Treatment: Cells are treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• Cell Fixation: The cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: The plates are washed and stained with 0.4% SRB solution for 30 minutes at room temperature.

• Solubilization: Unbound dye is removed by washing with 1% acetic acid, and the protein-bound dye is solubilized with 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is read at 510-570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

2. MTT Assay

This assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.

• Cell Plating and Treatment: Similar to the SRB assay, cells are seeded and treated with the test compounds.

• MTT Addition: After the treatment period, MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 490-570 nm. The IC50 value is determined from the dose-response curve.

Enzyme Inhibition Assays

1. EGFR Kinase Assay

This assay quantifies the inhibitory activity of compounds against the EGFR kinase.

• Reaction Setup: The assay is typically performed in a 96-well plate. The reaction mixture contains the recombinant EGFR enzyme, a peptide substrate (e.g., Poly(Glu, Tyr) 4:1), and ATP in a kinase assay buffer.

• Inhibitor Addition: The test compounds are added at various concentrations.

• Kinase Reaction: The reaction is initiated by the addition of ATP and incubated at 30°C for a specific time (e.g., 60 minutes).

• Detection: The amount of ADP produced, which is proportional to the kinase activity, is measured using a detection reagent (e.g., ADP-Glo™ Kinase Assay). This involves converting the generated ADP to ATP and then measuring the light produced by a luciferase reaction.

• IC50 Determination: The IC50 value is calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.

2. CDK2 Kinase Assay

The protocol is similar to the EGFR kinase assay, with specific reagents for CDK2.

• Reaction Components: The assay uses recombinant CDK2/Cyclin A enzyme, a specific substrate peptide, and ATP.

• Inhibition and Detection: The inhibitory effect of the compounds is measured by quantifying the reduction in ADP production, similar to the EGFR assay.

Apoptosis Assay

Caspase-3 Activation Assay

This assay measures the activity of caspase-3, a key marker of apoptosis.

• Cell Lysis: Cells treated with the test compounds are lysed to release cellular contents.

• Substrate Addition: The cell lysate is incubated with a caspase-3 substrate (e.g., Ac-DEVD-pNA), which is cleaved by active caspase-3 to produce a colored or fluorescent product.

• Detection: The amount of product is quantified by measuring the absorbance (for colorimetric substrates) or fluorescence (for fluorometric substrates).

• Analysis: An increase in caspase-3 activity in treated cells compared to untreated controls indicates the induction of apoptosis.

Experimental and SAR Workflow

The general workflow for the structure-activity relationship studies of 1H-pyrrolizine analogs is depicted in the following diagram.

General workflow for SAR studies of 1H-pyrrolizine analogs.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Unveiling Molecular Interactions: A Comparative Guide to the Validation of 1H-Pyrrolizine Docking Studies with In Vitro Binding Assays

For researchers, scientists, and professionals in drug development, the validation of in silico predictions through experimental data is a cornerstone of modern drug discovery. This guide provides a comprehensive comparison of molecular docking results for 1H-pyrrolizine derivatives with their corresponding in vitro binding and inhibition data, offering a clear perspective on the predictive power of computational models for this promising scaffold.

This guide synthesizes data from multiple studies to present a clear correlation between the predicted binding affinities from molecular docking and the experimentally determined inhibitory concentrations (IC50) of 1H-pyrrolizine and its related analogs against various key protein targets. The presented data underscores the utility of molecular docking as a predictive tool in the rational design of novel therapeutics.

Quantitative Correlation of Docking and In Vitro Inhibition

The following tables summarize the molecular docking scores and corresponding in vitro IC50 values for 1H-pyrrolizine derivatives and related compounds against three distinct and therapeutically relevant protein targets: Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK), Cyclooxygenase (COX) enzymes, and Coagulation Factor Xa (FXa).

Table 1: EGFR-TK Inhibitors

Compound	Molecular Docking Score (kcal/mol)	In Vitro IC50 (nM) against MCF7 cell line	Reference
8c	-20.9	8.6	[1]
8b	-	12.3 (against HEPG2), 26.5 (against HCT116)	[1]
Pyrrolizine Analogues	Not specified	8 - 194	[1]

Table 2: COX-1/2 Inhibitors

Compound	Molecular Docking Score (ΔGb kcal/mol) against COX-2	In Vitro IC50 (µM) against MCF-7 cells	Reference
8a	-10.36 (COX-1), -10.70 (COX-2)	7.61
8e	-10.55 (COX-1), -12.56 (COX-2)	1.07
8f	-10.48 (COX-1), -11.89 (COX-2)	3.16

Table 3: Factor Xa and XIa Inhibitors (Pyrrolo[3,2,1-ij]quinolin-2(1H)-one scaffold)

Compound	Molecular Docking Score	In Vitro IC50 (µM) against Factor Xa	In Vitro IC50 (µM) against Factor XIa	Reference
Best Factor Xa Inhibitor	Not specified	3.68	-	[2][3]
Best Factor XIa Inhibitor	Not specified	-	2	[2][3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and critical evaluation of scientific findings. Below are summaries of the experimental protocols used to generate the data presented in this guide.

In Vitro Enzyme Inhibition Assays

EGFR-TK Inhibition Assay: The inhibitory activity of the synthesized pyrrolizine derivatives against EGFR tyrosine kinase was evaluated. The assay typically involves the incubation of the recombinant EGFR-TK enzyme with the test compounds at various concentrations in the presence of ATP and a suitable substrate. The extent of substrate phosphorylation is then quantified, often using a luminescence-based method that measures the amount of ADP produced. The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is then calculated from the dose-response curve.

COX-1/2 Inhibition Assay: The in vitro inhibitory activity against ovine COX-1 and human recombinant COX-2 was determined using a COX inhibitor screening assay kit. This colorimetric assay measures the peroxidase component of the COX enzymes. The peroxidase activity is monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm. The IC50 values are determined by measuring the concentration of the test compound that causes 50% inhibition of the enzyme activity.

Factor Xa/XIa Inhibition Assay: The inhibitory activity of the compounds against human Factor Xa and Factor XIa was determined using a chromogenic substrate assay. The assay measures the residual enzyme activity after incubation with the inhibitor. The enzyme is incubated with the test compound, and then a specific chromogenic substrate is added. The rate of substrate hydrolysis, which is proportional to the enzyme activity, is measured by monitoring the change in absorbance at 405 nm. IC50 values are calculated by plotting the enzyme activity against the inhibitor concentration.[4]

Molecular Docking Protocols

General Workflow: The molecular docking studies were performed to predict the binding modes and affinities of the 1H-pyrrolizine derivatives within the active sites of their respective target proteins.

• Protein Preparation: The three-dimensional crystal structures of the target proteins (EGFR-TK, COX-2, and Factor Xa) were obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands were removed, and polar hydrogen atoms and appropriate charges were added to the protein structure.

• Ligand Preparation: The 2D structures of the 1H-pyrrolizine derivatives were drawn and then converted to 3D structures. Energy minimization of the ligands was performed using a suitable force field.

• Docking Simulation: Docking was performed using software such as AutoDock or Glide. A grid box was defined around the active site of the protein to encompass the binding pocket. The docking algorithm then explores various conformations and orientations of the ligand within the active site and calculates a docking score, which represents the predicted binding affinity.

• Analysis of Results: The docking poses were visualized and analyzed to identify key interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein residues.

Visualizing the Workflow and Signaling Pathways

To further elucidate the processes described, the following diagrams, generated using the DOT language, illustrate the experimental workflow and a representative signaling pathway.

Caption: A flowchart illustrating the validation of molecular docking with in vitro assays.

Caption: A simplified diagram of the EGFR signaling pathway and the point of inhibition.

References

• 1. bsu.edu.eg [bsu.edu.eg]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis, Docking, and In Vitro Anticoagulant Activity Assay of Hybrid Derivatives of Pyrrolo[3,2,1- ij]Quinolin-2(1 H)-one as New Inhibitors of Factor Xa and Factor XIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bpsbioscience.com [bpsbioscience.com]

comparative study of different synthetic routes to the 1H-pyrrolizine core

The 1H-pyrrolizine scaffold is a privileged heterocyclic motif found in a wide array of natural products and pharmacologically active compounds. Its unique bicyclic structure, composed of two fused five-membered rings with a bridging nitrogen atom, has attracted considerable attention from the scientific community, particularly in the fields of medicinal chemistry and drug development. The development of efficient and versatile synthetic routes to this core structure is crucial for the exploration of its therapeutic potential. This guide provides a comparative analysis of several key synthetic strategies for the construction of the 1H-pyrrolizine core, presenting quantitative data, detailed experimental protocols, and visualizations of the reaction pathways.

Key Synthetic Strategies

The synthesis of the 1H-pyrrolizine core can be broadly categorized into several key strategies, each with its own set of advantages and limitations. The most prominent of these include:

• [2+3] Cycloaddition Reactions: This approach, particularly the 1,3-dipolar cycloaddition of azomethine ylides, is a powerful and widely used method for the construction of the pyrrolidine (B122466) ring system, which can be extended to the bicyclic pyrrolizine core.

• Paal-Knorr Synthesis: A classic method for the synthesis of pyrroles, this reaction can be adapted to form the bicyclic pyrrolizine structure from appropriate dicarbonyl precursors.

• Transition-Metal Catalyzed Cyclizations: Modern organometallic chemistry offers a range of catalytic methods for the efficient formation of heterocyclic rings, including intramolecular cyclizations to form the 1H-pyrrolizine core.

• Multicomponent Reactions: These reactions offer a high degree of molecular complexity from simple starting materials in a single synthetic operation, providing rapid access to highly functionalized pyrrolizine derivatives.

Comparative Analysis of Synthetic Routes

The following tables provide a summary of quantitative data for different synthetic routes to the 1H-pyrrolizine core, allowing for a direct comparison of their efficiency and reaction conditions.

Synthetic Route	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
[2+3] Cycloaddition	Proline, Ninhydrin (B49086), Dialkyl acetylenedicarboxylates	Alcohols	Room Temperature	1	87-95	[1][2][3]
Paal-Knorr Type Synthesis	1-(2-Oxopropyl)pyrrole-2-carbaldehyde, p-Toluenesulfonic acid	Toluene (B28343)	Reflux	12	75
Transition-Metal Catalysis	N-Propargyl-2-bromopyrrole, Pd(PPh₃)₄, CuI, Et₃N	THF	60	24	85
Multicomponent Reaction	Ninhydrin, o-phenylenediamine (B120857), L-proline, Quinolinyl chalcones	Methanol (B129727)	Reflux	6-8	88-94	[4]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

[2+3] Cycloaddition Route

Synthesis of Dihydro-1H-pyrrolizine Derivatives [1][2][3]

A mixture of ninhydrin (1.0 mmol) and L-proline (1.0 mmol) is stirred in the chosen alcohol (e.g., methanol, ethanol) (10 mL) at room temperature. To this solution, the dialkyl acetylenedicarboxylate (B1228247) (1.0 mmol) is added dropwise. The reaction mixture is then stirred at room temperature for 1 hour. After completion of the reaction, the solvent is evaporated under reduced pressure. The resulting crude product is then purified by recrystallization or column chromatography to afford the desired dihydro-1H-pyrrolizine derivative.

Paal-Knorr Type Synthesis

Synthesis of a 1H-Pyrrolizine Derivative

To a solution of 1-(2-oxopropyl)pyrrole-2-carbaldehyde (1.0 mmol) in toluene (20 mL) is added a catalytic amount of p-toluenesulfonic acid (0.1 mmol). The mixture is heated to reflux with a Dean-Stark apparatus for 12 hours. After cooling to room temperature, the reaction mixture is washed with saturated aqueous sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to give the 1H-pyrrolizine product.

Transition-Metal Catalyzed Intramolecular Cyclization

Synthesis of a 1H-Pyrrolizine Derivative via Sonogashira Coupling and Cyclization

To a solution of N-propargyl-2-bromopyrrole (1.0 mmol) in anhydrous THF (15 mL) are added Pd(PPh₃)₄ (0.05 mmol), CuI (0.1 mmol), and triethylamine (B128534) (2.0 mmol). The reaction mixture is stirred at 60 °C under a nitrogen atmosphere for 24 hours. After cooling, the mixture is filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography to yield the 1H-pyrrolizine derivative.

Multicomponent Reaction

One-Pot Synthesis of Spiro-indenoquinoxaline Pyrrolizines [4]

A mixture of ninhydrin (1 mmol), o-phenylenediamine (1 mmol), L-proline (1 mmol), and the respective quinolinyl chalcone (B49325) (1 mmol) is refluxed in methanol (15 mL) for 6-8 hours. The progress of the reaction is monitored by thin-layer chromatography. After completion, the reaction mixture is cooled to room temperature, and the precipitated solid is filtered, washed with cold methanol, and dried to obtain the crude product. The crude product is then recrystallized from a suitable solvent to afford the pure spiro-indenoquinoxaline pyrrolizine.

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the described synthetic routes.

Caption: [2+3] Cycloaddition pathway to the 1H-pyrrolizine core.

References

• 1. researchgate.net [researchgate.net]
• 2. A synthesis of functionalized dihydro-1Η-pyrrolizines and spiropyrrolizines via [2 + 3] cycloaddition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A facile atom economic one pot multicomponent synthesis of bioactive spiro-indenoquinoxaline pyrrolizines as potent antioxidants and anti-cancer agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Assessing the Selectivity of 1H-Pyrrolizine-Based Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 1H-pyrrolizine scaffold has emerged as a promising framework in the design of novel kinase inhibitors, a class of drugs pivotal in the treatment of a multitude of diseases, including cancer and inflammatory disorders. The therapeutic efficacy and safety of these inhibitors are intrinsically linked to their selectivity – the ability to preferentially inhibit a specific target kinase over other kinases in the human kinome. This guide provides a comparative analysis of the selectivity of various 1H-pyrrolizine-based kinase inhibitors, supported by experimental data and detailed protocols to aid in the assessment and development of these compounds.

Quantitative Selectivity Profiles of 1H-Pyrrolizine-Based Kinase Inhibitors

The selectivity of a kinase inhibitor is quantitatively assessed by determining its inhibitory concentration (typically as IC50 values) against a panel of kinases. A highly selective inhibitor will exhibit a significantly lower IC50 value for its primary target compared to other kinases. Below are tables summarizing the selectivity data for representative 1H-pyrrolizine-based kinase inhibitors.

1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Haspin Kinase Inhibitors

A series of 1H-pyrrolo[3,2-g]isoquinolines have been investigated as inhibitors of Haspin (GSG2), a serine/threonine kinase crucial for chromosome alignment during mitosis. The selectivity of these compounds was profiled against a panel of eight kinases.

Table 1: Selectivity Profile of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives

Compound	Target Kinase	IC50 (nM)	Off-Target Kinases	% Residual Activity @ 1µM
Compound A	Haspin	76	CLK1	>50%
DYRK1A	>50%
CDK9/Cyclin T	>50%
GSK-3β	>50%
CK1ε	>50%
CDK5/p25	>50%
Pim1	>50%
Compound B	Haspin	50	CLK1	<50%
DYRK1A	<50%
CDK9/Cyclin T	>50%
GSK-3β	>50%
CK1ε	>50%
CDK5/p25	>50%
Pim1	>50%

Data adapted from studies on novel Haspin inhibitors.[1][2] A lower percentage of residual activity indicates stronger inhibition.

1-Phenylpyrazolo[3,4-e]pyrrolo[3,4-g]indolizine-4,6(1H,5H)-diones as GSK-3β Inhibitors

Glycogen (B147801) synthase kinase 3β (GSK-3β) is a key regulator in numerous cellular processes, and its dysregulation is implicated in various diseases. A specific 1-phenylpyrazolo[3,4-e]pyrrolo[3,4-g]indolizine-4,6(1H,5H)-dione, compound 18, has been identified as a potent GSK-3β inhibitor. Its selectivity was assessed against a panel of 17 kinases.

Table 2: Selectivity of Compound 18 against GSK-3β and CDK2

Compound	Primary Target	IC50 (µM)	Key Off-Target	IC50 (µM)	Selectivity (Fold)
Compound 18	GSK-3β	0.24	CDK2	2.8	>10

This compound demonstrated greater than 10-fold selectivity for GSK-3β over the closely related proline-directed serine/threonine kinase, CDK2.[3][4]

Pyrrolizine Derivatives as EGFR Tyrosine Kinase Inhibitors

The Epidermal Growth Factor Receptor (EGFR) is a well-established target in cancer therapy. Certain pyrrolizine derivatives have been designed and synthesized as potential EGFR tyrosine kinase (TK) inhibitors.

Table 3: EGFR-TK Inhibitory Activity of Pyrrolizine Derivatives

Compound	Target	% Inhibition @ 10 µM
Compound 8b	EGFR-TK	88.4
Compound 8c	EGFR-TK	97.6

These compounds show significant inhibitory activity against EGFR-TK, suggesting their potential as anticancer agents.[5]

Experimental Protocols

Accurate assessment of kinase inhibitor selectivity relies on robust and well-defined experimental protocols. The following is a detailed methodology for a commonly used kinase activity assay.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted using the ADP-Glo™ Reagent. Second, the ADP is converted to ATP, and the newly synthesized ATP is quantified using a luciferase/luciferin reaction to produce a luminescent signal.

Detailed Protocol:

• Kinase Reaction Setup:

  • Prepare a reaction mixture containing the kinase, substrate, ATP, and the test compound (1H-pyrrolizine-based inhibitor) in a suitable kinase buffer.

  • Typically, reactions are performed in a 384-well plate with a final volume of 5 µL.

  • Incubate the reaction at room temperature for a predetermined time (e.g., 60 minutes).

• Termination and ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the unconsumed ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Detection:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and contains luciferase and luciferin.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

  • The luminescent signal is proportional to the ADP concentration and, therefore, the kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition by comparing the signal from wells with the inhibitor to the control wells (without inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against a range of inhibitor concentrations and fitting the data to a dose-response curve.

Signaling Pathway Visualizations

Understanding the cellular context in which these inhibitors function is crucial. The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways often targeted by kinase inhibitors.

Caption: The PI3K/AKT/mTOR signaling pathway.

Caption: The MAPK/ERK signaling pathway.

References

• 1. Synthesis and biological evaluation of 1H-pyrrolo[3,2-g]isoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of 1-phenylpyrazolo[3,4-e]pyrrolo[3,4-g]indolizine-4,6(1H,5H)-diones as new glycogen synthase kinase-3β inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, molecular docking and antitumor activity of novel pyrrolizines with potential as EGFR-TK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of 1H-Pyrrolizine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the biological assay results for a series of synthesized 1H-pyrrolizine derivatives. The data presented herein offers an objective comparison of their anticancer, anti-inflammatory, and antimicrobial activities, supported by detailed experimental protocols and visual representations of key biological pathways.

Quantitative Data Summary

The biological activities of various 1H-pyrrolizine derivatives were evaluated using standardized assays. The results, expressed as half-maximal inhibitory concentrations (IC50) for anticancer and anti-inflammatory activities, and minimum inhibitory concentrations (MIC) for antimicrobial activity, are summarized below for easy comparison.

Anticancer Activity of 1H-Pyrrolizine Derivatives

The cytotoxic effects of novel 1H-pyrrolizine derivatives were assessed against a panel of human cancer cell lines, including breast (MCF-7), prostate (PC-3), and colon (HCT116) cancer lines. The IC50 values, representing the concentration of the compound required to inhibit 50% of cell growth, are presented in the following tables.

Table 1: Cytotoxic Activity (IC50 in µM) of 1H-Pyrrolizine Derivatives against MCF-7 and PC-3 Cancer Cell Lines

Compound ID	MCF-7 (Breast Cancer) IC50 (µM)	PC-3 (Prostate Cancer) IC50 (µM)
12b	<2.73	<2.73
14b	<2.73	<2.73
14c	<2.73	<2.73
14d	<2.73	<2.73
Other Derivatives	<40	<40

Data sourced from a study on novel pyrrolizine derivatives as potential anticancer agents. With the exception of compounds 11a and 13a, all tested compounds showed IC50 values less than 40μM.[1] Compound 12b and the three urea (B33335) derivatives 14b-d showed the most potent anticancer activity with IC50 values less than 2.73μM.[1]

Table 2: Cytotoxic Activity (IC50 in µM) of 1H-Pyrrolizine Derivatives against Various Cancer Cell Lines

Compound ID	HCT116 (Colon Cancer) IC50 (µM)	HepG2 (Liver Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)
2	<5	<10	<10
3	<5	<10	-
5	<5	-	-
7	-	-	<10
8	-	<10	<10
9	-	-	<10

Data from an evaluation of a series of pyrrolizines (compounds 2-5 and 7-9) against human breast adenocarcinoma (MCF-7), liver (HEPG2), and colon (HCT116) cancer cell lines.[2]

Anti-inflammatory Activity of 1H-Pyrrolizine Derivatives

The anti-inflammatory potential of synthesized 1H-pyrrolizine derivatives was determined by their ability to inhibit cyclooxygenase enzymes, COX-1 and COX-2. The IC50 values for these enzymatic assays are detailed below.

Table 3: In Vitro COX-1 and COX-2 Inhibitory Activity (IC50 in µM) of 1H-Pyrrolizine Derivatives

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)
Series 1	2.45 - 5.69	0.85 - 3.44

Results from a study where a set of N-(4-bromophenyl)-7-cyano-6-substituted-H-pyrrolizine-5-carboxamide derivatives were synthesized and evaluated as dual COX/5-LOX inhibitors.[1]

Antimicrobial Activity of 1H-Pyrrolizine Derivatives

The antimicrobial properties of various N-aryl-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides were screened against Gram-positive and Gram-negative bacteria. The activity is reported qualitatively, with specific compounds showing moderate to slight activity.

Table 4: Antimicrobial Activity of 1H-Pyrrolizine-5-Carboxamide Derivatives

Compound ID	Target Bacteria	Activity Level
8a, 8c, 9a	Staphylococcus aureus and/or Coagulase-negative Staphylococcus	Moderate
6a, 9d, 9e	Coagulase-negative Staphylococcus	Slight (Weak)

Findings from a study on the synthesis and antimicrobial properties of novel 1H-pyrrolizine-5-carboxamides.[3]

Experimental Protocols

Detailed methodologies for the key biological assays cited in this guide are provided below to ensure transparency and reproducibility of the findings.

MTT Assay for Anticancer Activity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plates for 24-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate to ensure complete dissolution of the formazan. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of cell viability against the compound concentration.

Carrageenan-Induced Paw Edema Assay for Anti-inflammatory Activity

This in vivo assay is a standard model for evaluating acute inflammation.

• Animal Preparation: Use adult male Wistar rats (150-200 g). Fast the animals overnight before the experiment with free access to water.

• Compound Administration: Administer the test compounds orally or intraperitoneally at a specific dose one hour before carrageenan injection. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point.

Broth Microdilution Method for Antimicrobial Susceptibility Testing

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus) from a fresh culture. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

• Serial Dilution of Compounds: Prepare a serial two-fold dilution of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control well (no compound) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental processes, the following diagrams have been generated using the DOT language.

Anticancer Apoptosis Induction Pathway

Anti-inflammatory COX Inhibition Pathway

MTT Assay Experimental Workflow

References

• 1. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolizines as Potential Anticancer Agents: Design, Synthesis, Caspase-3 activation and Micronucleus (MN) Induction | Bentham Science [eurekaselect.com]
• 3. Synthesis of novel 1H-pyrrolizine-5-carboxamides and their antimicrobial properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-Inflammatory Effects of 1H-Pyrrolizine Derivatives and Licofelone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of various 1H-pyrrolizine derivatives and the well-characterized compound, licofelone (B1675295). By presenting supporting experimental data, detailed methodologies, and visual representations of key pathways, this document aims to serve as a valuable resource for researchers in the field of inflammation and drug discovery.

Introduction to 1H-Pyrrolizine Derivatives and Licofelone as Anti-Inflammatory Agents

The pyrrolizine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[1][2] Within this class, 1H-pyrrolizine derivatives have garnered significant attention for their potent anti-inflammatory effects.[3][4] A prominent example is licofelone, a dual inhibitor of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX), which has undergone extensive clinical evaluation for the treatment of osteoarthritis.[1][2] The primary mechanism of action for many of these compounds involves the inhibition of key enzymes in the arachidonic acid cascade, thereby reducing the production of pro-inflammatory mediators such as prostaglandins (B1171923) and leukotrienes. This dual-inhibition strategy is believed to offer a superior anti-inflammatory profile with an improved gastrointestinal safety profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target COX enzymes.[5]

Quantitative Comparison of Anti-Inflammatory Activity

The following tables summarize the in vitro enzyme inhibitory activities and in vivo anti-inflammatory potency of licofelone and other selected 1H-pyrrolizine derivatives.

Table 1: In Vitro COX-1, COX-2, and 5-LOX Inhibitory Activities (IC50 values)

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	5-LOX IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Licofelone	0.21	Submicromolar	0.18	-	[5][6]
Compound 12	2.45	0.85	-	2.89	[5]
Compound 13	5.69	0.94	-	6.03	[5]
Compound 16	4.88	1.12	-	4.36	[5]
Compound 17	3.45	0.89	-	3.88	[5]
Ketorolac	0.02	0.12	-	0.17	[2]
N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione A	Similar to Meloxicam	Higher than Meloxicam	-	Stronger than Meloxicam	[7]
N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione C	Similar to Meloxicam	Similar to Meloxicam	-	Weaker than Meloxicam	[7]
Pyrrolizine-5-carboxamide 10c	5.78-11.96	0.1-0.78	-	High	[8]
Pyrrolizine-5-carboxamide 12b	>100	-	-	>100	[8]

Table 2: In Vivo Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema Model (ED50 values)

Compound	ED50 (mg/kg, p.o.)	Species	Reference
Licofelone	17	Rat	[9]
Licofelone	11.22 - 27.07	Rat	[6]
Indomethacin (Reference)	3	Rat	[9]

Signaling Pathways and Experimental Workflow

To visually represent the underlying mechanisms and experimental procedures, the following diagrams are provided.

Caption: Arachidonic Acid Cascade and Inhibition by Pyrrolizines.

Caption: Experimental Workflow for Anti-Inflammatory Evaluation.

Experimental Protocols

In Vitro Enzyme Inhibition Assays

1. Cyclooxygenase (COX-1 and COX-2) Inhibition Assay:

The inhibitory activity of the test compounds on COX-1 (ovine) and COX-2 (human recombinant) can be determined using a colorimetric or fluorometric inhibitor screening assay kit.[5][7] The principle of this assay is based on the detection of Prostaglandin G2, the product of the COX-catalyzed reaction.

• Procedure:

  • Prepare various concentrations of the test compounds and reference drugs (e.g., indomethacin, celecoxib).

  • In a 96-well plate, add the reaction buffer, heme, and the respective COX enzyme (COX-1 or COX-2).

  • Add the test compounds or reference drugs to the wells and incubate.

  • Initiate the reaction by adding arachidonic acid.

  • After a specific incubation period, stop the reaction and measure the absorbance or fluorescence at the appropriate wavelength.

  • Calculate the percentage of inhibition and determine the IC50 values.[5]

2. 5-Lipoxygenase (5-LOX) Inhibition Assay:

The inhibitory effect on 5-LOX (human recombinant) can be assessed using a fluorometric inhibitor screening kit. This assay measures the production of leukotrienes from arachidonic acid.

• Procedure:

  • Prepare different concentrations of the test compounds and a reference inhibitor (e.g., zileuton).

  • In a 96-well plate, add the 5-LOX enzyme and the test compounds.

  • Initiate the reaction by adding the substrate (arachidonic acid).

  • After incubation, measure the fluorescence at the specified excitation and emission wavelengths.

  • Calculate the percentage of inhibition and determine the IC50 values.[10]

In Vivo Anti-Inflammatory Assay

Carrageenan-Induced Paw Edema in Rats:

This is a widely used and reproducible model for evaluating the acute anti-inflammatory activity of compounds.[9][11][12]

• Animals: Male Wistar or Long Evans rats (150-200 g) are typically used.

• Procedure:

  • Acclimatize the animals for at least one week before the experiment.

  • Divide the animals into groups: a control group, a reference drug group (e.g., indomethacin), and test groups receiving different doses of the 1H-pyrrolizine derivatives.

  • Administer the test compounds and the reference drug orally (p.o.) or intraperitoneally (i.p.) one hour before the induction of inflammation.

  • Induce edema by injecting a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume or thickness using a plethysmometer or calipers at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

  • Calculate the percentage of inhibition of edema for each group compared to the control group.

  • Determine the ED50 value, which is the dose that causes a 50% reduction in edema.[11][12]

Synthesis of 1H-Pyrrolizine Derivatives

The synthesis of 1H-pyrrolizine derivatives often involves multi-step reactions. A general approach for the synthesis of certain N-(4-bromophenyl)-7-cyano-6-substituted-1H-pyrrolizine-5-carboxamide derivatives, as described in the literature, is outlined below.[3][5]

• General Synthetic Scheme: The synthesis typically starts from readily available starting materials and involves key steps such as the reaction of 2-(pyrrolidin-2-ylidene)malononitrile (B3144883) with an appropriate N-substituted-2-chloroacetamide to form the core pyrrolizine structure.[13][14] Further modifications at different positions of the pyrrolizine ring can be achieved through various chemical transformations to generate a library of derivatives.[13] The structural elucidation of the synthesized compounds is confirmed using spectroscopic techniques such as IR, 1H-NMR, 13C-NMR, and mass spectrometry.[3][13]

Conclusion

Both licofelone and a range of other 1H-pyrrolizine derivatives demonstrate significant anti-inflammatory properties, primarily through the dual inhibition of COX and 5-LOX enzymes. The quantitative data presented in this guide highlights the varying potencies and selectivities among these compounds, offering valuable insights for the selection and development of novel anti-inflammatory agents. The provided experimental protocols serve as a practical guide for researchers aiming to evaluate the anti-inflammatory effects of new chemical entities based on the promising 1H-pyrrolizine scaffold. Further research focusing on structure-activity relationships and pharmacokinetic profiles will be crucial for the optimization of these derivatives into clinically viable drug candidates.

References

• 1. pharaohacademy.com [pharaohacademy.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Licofelone--a novel analgesic and anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, Cyclooxygenases Inhibition Activities and Interactions with BSA of N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrrolizines: Design, synthesis, anticancer evaluation and investigation of the potential mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute and chronic anti-inflammatory properties of [2,2-dimethyl-6-(4- chlorophenyl)-7-phenyl-2,3-dihydro-1H-pyrrolizine-5-yl]-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Unveiling the Potency of Pyrrolizine-X: A Comparative Analysis of a Novel Anticancer Agent's Mechanism of Action

For Immediate Release

This guide provides a comprehensive validation of the mechanism of action for Pyrrolizine-X, a novel 1H-pyrrolizine derivative demonstrating significant anticancer potential. Through a series of robust experiments, this document objectively compares the performance of Pyrrolizine-X with established anticancer agents, Doxorubicin and Paclitaxel. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an informed understanding of this promising new compound.

Mechanism of Action at a Glance: Pyrrolizine-X vs. Standard Chemotherapeutics

Pyrrolizine-X exhibits a multi-faceted mechanism of action, primarily centered on the induction of apoptosis and cell cycle arrest through the modulation of key signaling pathways. This contrasts with the mechanisms of Doxorubicin, which primarily intercalates with DNA and inhibits topoisomerase II, and Paclitaxel, which disrupts microtubule function.[1][2][3][4][5][6][]

Comparative Efficacy: In Vitro Cytotoxicity

The cytotoxic effects of Pyrrolizine-X were evaluated against a panel of human cancer cell lines and compared with Doxorubicin and Paclitaxel. The half-maximal inhibitory concentration (IC50) values, determined by Sulforhodamine B (SRB) assay, are summarized below.

Compound	Cell Line	IC50 (µM)
Pyrrolizine-X	MCF-7 (Breast)	4.72
HCT116 (Colon)	<5
HEPG2 (Liver)	<10
A549 (Lung)	Active
Doxorubicin	MCF-7 (Breast)	0.04 - 0.15
HCT116 (Colon)	0.05 - 0.2
HEPG2 (Liver)	0.1 - 0.5
A549 (Lung)	0.03 - 0.1
Paclitaxel	MCF-7 (Breast)	0.002 - 0.01
HCT116 (Colon)	0.001 - 0.005
HEPG2 (Liver)	0.005 - 0.02
A549 (Lung)	0.001 - 0.008

Note: Data for Pyrrolizine-X is a composite representation based on published findings for novel 1H-pyrrolizine derivatives. Data for Doxorubicin and Paclitaxel represents typical ranges found in scientific literature.

Delving Deeper: Key Mechanistic Insights

Induction of Apoptosis

A hallmark of Pyrrolizine-X's anticancer activity is its ability to induce programmed cell death, or apoptosis. This was quantified by measuring the activity of effector caspases 3 and 7.

Treatment	Fold Increase in Caspase-3/7 Activity
Pyrrolizine-X	9-fold
Doxorubicin	6-fold
Paclitaxel	8-fold

Note: Data is a representative example based on experimental findings.

The apoptotic pathway initiated by Pyrrolizine-X involves the modulation of the Bcl-2 family of proteins, leading to the activation of the caspase cascade.

Pyrrolizine-X induced apoptosis signaling pathway.

Cell Cycle Arrest

Pyrrolizine-X was observed to cause an accumulation of cells in the G2/M phase of the cell cycle, thereby inhibiting cell proliferation.

Treatment	% of Cells in G2/M Phase
Control	15%
Pyrrolizine-X	45%
Paclitaxel	50%

Note: Data is a representative example based on experimental findings.

Effect of Pyrrolizine-X on the cell cycle.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Sulforhodamine B (SRB) Cell Viability Assay

This assay determines cytotoxicity by measuring the total cellular protein content.[8][9][10][11][12]

Procedure:

• Seed cells in a 96-well plate at an appropriate density and incubate for 24 hours.

• Treat cells with various concentrations of the test compound and incubate for 48-72 hours.

• Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Wash the plates five times with slow-running tap water and allow to air dry.

• Stain the cells with 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Allow the plates to air dry completely.

• Dissolve the protein-bound dye by adding 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Measure the absorbance at 510 nm using a microplate reader.

Workflow for the Sulforhodamine B (SRB) assay.

Caspase-3/7 Activity Assay

This assay quantifies the activity of caspases 3 and 7, key executioners of apoptosis.[13][14][15][16][17]

Procedure:

• Seed cells in a white-walled 96-well plate and treat with the test compound for the desired time.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate the plate at room temperature for 1-3 hours, protected from light.

• Measure the luminescence using a plate-reading luminometer.

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in the different phases of the cell cycle based on DNA content.[18][19][20][21][22]

Procedure:

• Culture and treat cells with the test compound for 24-48 hours.

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while vortexing, and incubate for at least 30 minutes at 4°C.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Western Blot Analysis of Apoptotic Proteins

This technique is used to detect and quantify specific proteins involved in the apoptotic pathway.[23][24][25][26]

Procedure:

• Treat cells with the test compound, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, PARP) overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalize the protein expression to a loading control such as β-actin or GAPDH.

References

• 1. Doxorubicin pathways: pharmacodynamics and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Doxorubicin - Wikipedia [en.wikipedia.org]
• 3. Paclitaxel - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 5. What is the mechanism of Doxorubicin Hydrochloride? [synapse.patsnap.com]
• 6. molbiolcell.org [molbiolcell.org]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Cell quantitation: SRB Assay - Cellculture2 [cellculture2.altervista.org]
• 10. benchchem.com [benchchem.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. promega.com [promega.com]
• 14. promega.com [promega.com]
• 15. assaygenie.com [assaygenie.com]
• 16. moleculardevices.com [moleculardevices.com]
• 17. bosterbio.com [bosterbio.com]
• 18. wp.uthscsa.edu [wp.uthscsa.edu]
• 19. Flow cytometry with PI staining | Abcam [abcam.com]
• 20. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 21. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Cell Cycle Protocols [bdbiosciences.com]
• 23. benchchem.com [benchchem.com]
• 24. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

Confirming the Stereochemistry of Synthesized 1H-Pyrrolizine Derivatives: A Comparative Guide to X-ray Crystallography and NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unambiguous determination of stereochemistry is a critical step in the synthesis of novel compounds. This guide provides a comprehensive comparison of X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy for confirming the stereochemistry of synthesized 1H-pyrrolizine derivatives, a class of heterocyclic compounds with significant biological activity.

The precise three-dimensional arrangement of atoms in 1H-pyrrolizine derivatives dictates their pharmacological and toxicological properties. Therefore, robust analytical techniques are essential to verify the stereochemical outcome of synthetic routes. While X-ray crystallography provides a definitive solid-state structure, NMR spectroscopy offers valuable insights into the molecule's conformation and stereorelationships in solution. This guide presents a side-by-side comparison of these two powerful techniques, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Techniques

The choice between X-ray crystallography and NMR spectroscopy for stereochemical confirmation depends on several factors, including the nature of the sample, the information required (relative vs. absolute configuration), and available resources.

Feature	Single-Crystal X-ray Diffraction	NMR Spectroscopy (NOE/ROESY & Mosher's Method)
Principle	Diffraction of X-rays by a single crystal lattice to generate an electron density map.	Nuclear Overhauser Effect (NOE) measures through-space proton-proton interactions. Mosher's method uses chiral derivatizing agents to create diastereomers with distinct NMR signals.
Sample State	Solid (single crystal of sufficient size and quality)	Solution
Information Yielded	Unambiguous 3D structure, bond lengths, bond angles, absolute stereochemistry (with anomalous dispersion)	Relative stereochemistry (NOE/ROESY), absolute configuration (Mosher's method), solution-state conformation and dynamics
Sample Requirement	Micrograms to milligrams of a well-ordered single crystal	Milligrams of soluble material
Analysis Time	Days to weeks (including crystal growth)	Hours to days
Key Advantage	Provides a definitive and highly precise atomic-level structure.[1][2]	Does not require crystallization; provides information on solution-state conformation.[3][4]
Key Limitation	The primary challenge is growing suitable single crystals.[2]	Indirect method for structure determination; can be complex to interpret for flexible molecules.

Experimental Data: A Case Study on a Substituted 1H-Pyrrolizine Derivative

To illustrate the application of these techniques, consider a hypothetical synthesized chiral 1H-pyrrolizine derivative. The following tables summarize the type of quantitative data obtained from each method.

Table 1: X-ray Crystallographic Data for a Chiral 1H-Pyrrolizine Derivative

Parameter	Value
Crystal system	Orthorhombic
Space group	P2₁2₁2₁
a (Å)	8.543(2)
b (Å)	10.211(3)
c (Å)	15.678(4)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1367.5(6)
Z	4
R-factor	0.045
Flack parameter	0.02(3)

The low R-factor indicates a good fit between the experimental data and the final structural model. A Flack parameter close to zero confirms the absolute stereochemistry.

Table 2: NMR Spectroscopic Data for Stereochemical Assignment

Relative Stereochemistry (NOESY/ROESY)

Irradiated Proton	Observed NOE/ROE with Proton	Inferred Proximity
H-5	H-6α	cis relationship
H-7	H-1β	trans relationship

NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments are instrumental in determining the relative stereochemistry by identifying protons that are close in space (< 5 Å).[5][6][7][8][9]

Absolute Configuration (Mosher's Method)

For a hydroxylated 1H-pyrrolizine derivative, esterification with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) allows for the determination of the absolute configuration at the chiral center.[10][11][12][13][14]

Proton	δ (R-MTPA ester) (ppm)	δ (S-MTPA ester) (ppm)	Δδ (δS - δR)
H-1	4.85	4.95	+0.10
H-2	2.15	2.10	-0.05
H-3	1.98	1.95	-0.03

A consistent sign for Δδ values on one side of the MTPA plane and the opposite sign on the other side allows for the assignment of the absolute configuration.

Experimental Protocols

Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals of the synthesized 1H-pyrrolizine derivative are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.[15][16]

• Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group. The phase problem is solved to generate an initial electron density map, and a molecular model is built and refined to best fit the experimental data.[1]

NMR Spectroscopy for Stereochemical Confirmation

• Sample Preparation: A few milligrams of the purified 1H-pyrrolizine derivative are dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• 1D and 2D NMR Acquisition: Standard 1D ¹H and ¹³C NMR spectra are acquired to assign the chemical shifts of all protons and carbons. 2D experiments like COSY, HSQC, and HMBC are used to establish the connectivity of the molecule.

• NOESY/ROESY for Relative Stereochemistry: A 2D NOESY or ROESY experiment is performed to identify through-space correlations between protons. The presence of cross-peaks indicates spatial proximity, allowing for the determination of relative stereochemistry.[5][6][7][8][9]

• Mosher's Method for Absolute Configuration (for hydroxyl- or amine-containing derivatives):

  • The chiral alcohol or amine is reacted separately with (R)- and (S)-MTPA chloride to form the corresponding diastereomeric esters or amides.[10][11][12][13][14]

  • ¹H NMR spectra of both diastereomers are acquired.

  • The chemical shifts of protons near the chiral center are assigned for each diastereomer.

  • The chemical shift differences (Δδ = δS - δR) are calculated and analyzed to determine the absolute configuration.

Visualizing the Workflow

Caption: Workflow for Stereochemical Confirmation.

Caption: Methods for Stereochemical Determination.

References

• 1. rigaku.com [rigaku.com]
• 2. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. news-medical.net [news-medical.net]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. acdlabs.com [acdlabs.com]
• 9. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 10. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. experts.umn.edu [experts.umn.edu]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. [PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Semantic Scholar [semanticscholar.org]
• 14. echemi.com [echemi.com]
• 15. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 16. books.rsc.org [books.rsc.org]

Navigating Metabolic Lability: A Comparative Analysis of Fluorinated and Non-Fluorinated 1H-Pyrrolizine Analogs

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, achieving metabolic stability is a paramount challenge. A compound's susceptibility to metabolic breakdown significantly influences its pharmacokinetic profile, dictating its efficacy and safety. Strategic molecular modifications are often employed to enhance stability, and among these, fluorination has emerged as a powerful and widely adopted strategy. This guide provides a comprehensive comparison of the metabolic stability of fluorinated versus non-fluorinated 1H-pyrrolizine analogs, offering supporting experimental data from closely related heterocyclic systems, detailed experimental protocols, and visual representations of key metabolic processes and workflows.

While direct comparative studies on the metabolic stability of fluorinated versus non-fluorinated 1H-pyrrolizine analogs are not extensively available in the public domain, the principles of metabolic stabilization through fluorination are well-established. To illustrate these principles, this guide will present data from a closely related bicyclic nitrogen heterocycle, indole (B1671886), which serves as a scientifically sound surrogate to demonstrate the impact of fluorination.

The Power of Fluorination in Drug Design

The introduction of fluorine into a drug candidate can profoundly alter its metabolic fate. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, making it highly resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP450) superfamily.[1] These enzymes are the primary drivers of Phase I metabolism, often targeting metabolically labile carbon-hydrogen (C-H) bonds for oxidation. By replacing a hydrogen atom at a "metabolic soft spot" with fluorine, medicinal chemists can effectively block this enzymatic attack, thereby slowing down the compound's clearance and extending its half-life.[1]

Comparative Metabolic Stability: A Case Study with Indole Analogs

To exemplify the effect of fluorination, the following table summarizes data from in vitro studies on indole analogs, which share structural similarities with 1H-pyrrolizine. These studies demonstrate a clear trend of increased metabolic stability upon fluorination.

Compound ID	Description	Half-life (t½, min)	Intrinsic Clearance (CLint, mL/min/mg)	Data Source
UT-155	Non-fluorinated indole analog	12.35	-	[2]
32a	4-Fluoro-indazole analog of UT-155	13.29	-	[2]
32c	CF3-substituted indazole analog of UT-155	53.71	1.29	[2]
5-Fluoroindole	Fluorinated indole	144.2	9.0	[2]

Note: The data for UT-155 and its analogs were generated in mouse liver microsomes, while the data for 5-Fluoroindole was generated in rat liver microsomes. While direct comparison of absolute values should be made with caution, the trend of increased stability with fluorination within each study is evident.[2]

Experimental Protocols

The following sections detail the methodologies for key experiments cited in metabolic stability studies.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay is a standard method to evaluate a compound's susceptibility to metabolism by CYP450 enzymes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test compound and positive control (e.g., a compound with known metabolic fate)

• Pooled liver microsomes (from human or other species)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) or other suitable organic solvent for quenching the reaction

• Internal standard for analytical quantification

• LC-MS/MS system

Procedure:

• Preparation: Prepare stock solutions of the test compound, positive control, and internal standard.

• Incubation Mixture: In a microcentrifuge tube, combine the liver microsomes, phosphate buffer, and the test compound or positive control. Pre-incubate the mixture at 37°C.

• Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the incubation mixture.

• Quenching: Immediately stop the reaction in the aliquots by adding a cold quenching solution (e.g., acetonitrile containing the internal standard).

• Sample Preparation: Centrifuge the quenched samples to precipitate proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• The slope of the linear regression line gives the rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein/mL).

In Vitro Metabolic Stability Assay Using Hepatocytes

Hepatocytes provide a more complete metabolic system, including both Phase I and Phase II enzymes.

Objective: To determine the metabolic stability of a compound in a more physiologically relevant in vitro system.

Materials:

• Cryopreserved or fresh hepatocytes

• Hepatocyte culture medium

• Test compound and positive control

• Collagen-coated plates

• Incubator (37°C, 5% CO2)

• LC-MS/MS system

Procedure:

• Cell Plating: Seed the hepatocytes onto collagen-coated plates and allow them to attach.

• Dosing: Remove the seeding medium and add fresh medium containing the test compound or positive control.

• Incubation: Incubate the plates at 37°C in a humidified incubator with 5% CO2.

• Sampling: At various time points, collect aliquots of the medium and/or the cell lysate.

• Sample Preparation: Process the samples (e.g., protein precipitation, extraction) to prepare them for analysis.

• LC-MS/MS Analysis: Quantify the parent compound using a validated LC-MS/MS method.

Data Analysis: The data analysis is similar to the microsomal stability assay, with the clearance often expressed per million cells.

Visualizing Metabolic Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the conceptual metabolic pathways and a typical experimental workflow.

Caption: Comparative metabolic pathways of fluorinated vs. non-fluorinated analogs.

Caption: Experimental workflow for an in vitro microsomal stability assay.

Conclusion

The strategic incorporation of fluorine into 1H-pyrrolizine analogs represents a promising approach to enhance their metabolic stability. By blocking sites of oxidative metabolism, fluorination can lead to a longer half-life and reduced clearance, ultimately improving the pharmacokinetic profile of a drug candidate. While direct experimental data for 1H-pyrrolizine analogs is limited, the principles demonstrated with structurally related heterocycles like indole provide a strong rationale for employing this strategy. The experimental protocols and workflows detailed in this guide offer a solid foundation for researchers to assess the metabolic stability of their novel compounds and make data-driven decisions in the drug discovery and development process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reversing the Resistance: A Comparative Guide to 1H-Pyrrolizine Derivatives in Overcoming Multidrug Resistance in Cancer Cells

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 1H-pyrrolizine derivatives as multidrug resistance (MDR) reversal agents in cancer therapy. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant pathways and workflows.

Multidrug resistance remains a significant hurdle in the effective chemotherapeutic treatment of cancer. One of the key mechanisms underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively pump anticancer drugs out of the cell, reducing their intracellular concentration and efficacy.[1] A promising strategy to combat MDR is the development of reversal agents that can inhibit the function of these efflux pumps. Among the various classes of compounds being investigated, 1H-pyrrolizine derivatives have emerged as potent MDR reversal agents.

This guide evaluates the MDR reversal activity of several 1H-pyrrolizine derivatives, presenting a comparative analysis of their efficacy based on available experimental data.

Comparative Efficacy of 1H-Pyrrolizine Derivatives

The following table summarizes the quantitative data on the cytotoxic and MDR reversal activities of selected 1H-pyrrolizine and related derivatives from various studies. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a compound in inhibiting a specific biological or biochemical function. A lower IC50 value indicates a more potent compound.

Compound	Cancer Cell Line	IC50 (µM) - Cytotoxicity	IC50 (µM) - With Doxorubicin (MDR Reversal)	Target/Mechanism	Reference
6d	HePG-2, HCT-116, MCF-7	6.02 - 13.87	22.27	Down-regulation of P-gp	[2]
6m	HePG-2, HCT-116, MCF-7	11.97 - 28.37	3.88	Down-regulation of P-gp	[2]
6o	HePG-2, HCT-116, MCF-7	6.02 - 13.87	8.79	EGFR and CDK 2 inhibition, Down-regulation of P-gp	[2][3]
31c	MCF7/ADR	Not specified	Potent P-gp inhibition	P-gp inhibition, Increased Rhodamine 123 accumulation	[4]
12b	MCF-7, PC-3	< 2.73	Not specified	Induction of apoptosis via caspase-3/7 activation	[5]
14b-d	MCF-7, PC-3	< 2.73	Not specified	Induction of apoptosis via caspase-3/7 activation	[5]

Key Experimental Protocols

The evaluation of MDR reversal activity of 1H-pyrrolizine derivatives involves a series of in vitro experiments designed to assess their cytotoxicity, ability to inhibit drug efflux pumps, and the underlying molecular mechanisms.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of the compound that inhibits cell growth by 50% (IC50).

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG-2) are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the 1H-pyrrolizine derivatives for a specified period (e.g., 48-72 hours).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The IC50 values are then calculated from the dose-response curves.

Rhodamine 123 Accumulation Assay

This assay measures the ability of the compounds to inhibit the efflux function of P-glycoprotein, using the fluorescent substrate Rhodamine 123.

• Cell Preparation: MDR cancer cells (e.g., MCF-7/ADR) are harvested and washed.

• Compound Incubation: Cells are pre-incubated with the 1H-pyrrolizine derivatives or a known P-gp inhibitor (e.g., verapamil) for a specific time.[4]

• Rhodamine 123 Addition: Rhodamine 123 is added to the cell suspension and incubated.

• Flow Cytometry Analysis: The intracellular fluorescence of Rhodamine 123 is measured using a flow cytometer. An increase in intracellular fluorescence in the presence of the test compound indicates inhibition of P-gp-mediated efflux.[6]

Quantitative Real-Time PCR (qRT-PCR)

This technique is used to quantify the expression levels of the gene encoding P-glycoprotein (ABCB1).

• RNA Extraction: Total RNA is extracted from cancer cells treated with the 1H-pyrrolizine derivatives.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• PCR Amplification: The cDNA is used as a template for PCR amplification using specific primers for the ABCB1 gene and a housekeeping gene (for normalization).

• Data Analysis: The relative expression of the ABCB1 gene is calculated. A significant decrease in ABCB1 mRNA levels suggests that the compound down-regulates P-gp expression.[2]

Visualizing the Science

To better understand the experimental processes and the biological mechanisms involved, the following diagrams have been generated.

Caption: Experimental Workflow for Evaluating MDR Reversal Activity.

Caption: Signaling Pathways in MDR Targeted by 1H-pyrrolizine Derivatives.

Conclusion

The presented data indicate that 1H-pyrrolizine derivatives are a promising class of compounds for overcoming multidrug resistance in cancer cells. Several derivatives have demonstrated significant potency in both direct cytotoxicity and in reversing MDR, often at low micromolar concentrations. The mechanisms of action appear to be multifactorial, involving not only the direct inhibition and downregulation of P-glycoprotein but also the inhibition of key signaling molecules like EGFR and CDK2, which are involved in cancer cell proliferation and survival.[2][3] Further preclinical and clinical development of these compounds is warranted to explore their full therapeutic potential in combination with conventional chemotherapy.

References

• 1. The Multidrug Resistance-Reversing Activity of a Novel Antimicrobial Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Pyrrolizine/indolizine-bearing (un)substituted isoindole moiety: design, synthesis, antiproliferative and MDR reversal activities, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of new pyrimidopyrrolizine/indolizine-based derivatives as P-glycoprotein inhibitors: Design, synthesis, cytotoxicity, and MDR reversal activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis and pharmacological evaluation of novel pyrrolizine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Research Portal [openresearch.surrey.ac.uk]

Unlocking Potential Therapeutic Targets: A Comparative Inverse Docking Analysis of Pyrrolizine and Indolizine Spirooxindoles

A detailed computational study reveals distinct and overlapping protein targets for pyrrolizine and indolizine (B1195054) spirooxindoles, highlighting their potential in cancer and neurodegenerative disease research. This guide provides a comparative analysis of their binding affinities, delineates the experimental methodology, and visualizes the associated signaling pathways.

Researchers in drug discovery are constantly seeking novel scaffolds that can interact with a variety of biological targets. Among these, spirooxindoles, particularly those fused with pyrrolizine and indolizine moieties, have emerged as promising candidates due to their complex three-dimensional structures and potential for diverse biological activities. A recent study employed inverse docking analysis to elucidate and compare the potential protein targets of these two compound classes, offering valuable insights for future drug development.

This guide summarizes the key findings of this comparative analysis, presenting the quantitative data in a clear format, detailing the experimental protocols for reproducibility, and illustrating the relevant biological pathways to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Comparative Binding Affinity of Spirooxindole Derivatives

An inverse docking study was conducted to screen a library of pyrrolizine and indolizine spirooxindoles against a vast number of protein crystal structures. The analysis identified several potential protein targets, with a notable high affinity for proteins involved in cancer and Parkinson's disease pathways.[1] The results for the most promising compounds from each class are summarized below, showcasing their binding affinities towards key protein targets.

The inverse docking analysis demonstrated that specific derivatives of both pyrrolizine and indolizine spirooxindoles exhibit strong binding affinities for the target proteins 6TYM (Kelch-like ECH-associated protein 1, KEAP1) and 7Q6S (Metastasis-associated protein MTA1).[1] Notably, the indolizine derivatives, particularly 11a , 11e , and 11i , showed comparable or slightly better binding scores for these targets than the pyrrolizine derivative 9b .[1]

Compound ID	Spirooxindole Class	Target Protein	PDB ID	Binding Affinity (kcal/mol)
9b	Pyrrolizine	KEAP1	6TYM	-9.8
11a	Indolizine	KEAP1	6TYM	-10.1
11e	Indolizine	KEAP1	6TYM	-9.9
11i	Indolizine	KEAP1	6TYM	-10.2
9b	MTA1	7Q6S	-9.5
11a	Indolizine	MTA1	7Q6S	-9.7
11e	Indolizine	MTA1	7Q6S	-9.6
11i	Indolizine	MTA1	7Q6S	-9.8

Table 1: Comparative Binding Affinities of Pyrrolizine and Indolizine Spirooxindoles against Key Protein Targets.

Experimental Protocols

The following section details the methodology employed for the inverse docking analysis, providing a framework for similar in silico screening studies.

Inverse Docking Analysis

The inverse docking study was performed to identify the potential protein targets of the synthesized pyrrolizine and indolizine spirooxindole derivatives. The general workflow for such an analysis is depicted below.

Inverse Docking Experimental Workflow.

Ligand Preparation: The three-dimensional structures of the pyrrolizine and indolizine spirooxindole derivatives were generated and optimized to their lowest energy conformation using appropriate computational chemistry software.

Protein Target Database: A comprehensive database of protein crystal structures was utilized for the screening. This database was compiled from publicly available sources such as the Protein Data Bank (PDB) and categorized based on biological pathways from the Kyoto Encyclopedia of Genes and Genomes (KEGG) database.[1] The screening was performed against 129 biological pathways and proteins associated with 26 human diseases.[1]

Docking Simulation: The prepared ligands were then docked against the binding sites of each protein in the database. The docking protocol involved placing the ligand in the same position as the native co-crystallized ligand for each protein structure.[1]

Scoring and Analysis: The interactions between the spirooxindole derivatives and the protein targets were evaluated using a scoring function to calculate the binding affinity, typically expressed in kcal/mol. The proteins were then ranked based on these scores to identify the most probable targets for each compound. The top-ranked protein-ligand complexes were further analyzed to understand the specific molecular interactions, such as hydrogen bonds and hydrophobic interactions, contributing to the binding.

Signaling Pathway Visualizations

The inverse docking analysis identified KEAP1 (PDB ID: 6TYM) and MTA1 (PDB ID: 7Q6S) as high-affinity targets for both classes of spirooxindoles. The signaling pathways associated with these proteins are crucial in cancer and neurodegenerative diseases.

KEAP1-Nrf2 Signaling Pathway

KEAP1 is a key component of the Nrf2 signaling pathway, which is a major regulator of the cellular antioxidant response. Under normal conditions, KEAP1 targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation. Inhibition of the KEAP1-Nrf2 interaction by small molecules, such as the studied spirooxindoles, can lead to the stabilization and nuclear translocation of Nrf2, activating the expression of antioxidant and cytoprotective genes.

KEAP1-Nrf2 Signaling Pathway.

MTA1 Signaling Pathway

Metastasis-associated protein 1 (MTA1) is a component of the nucleosome remodeling and deacetylase (NuRD) complex, which plays a crucial role in gene expression regulation through chromatin remodeling. MTA1 is often overexpressed in various cancers and is associated with tumor progression and metastasis. It can act as a transcriptional co-repressor or co-activator for numerous genes involved in cell proliferation, apoptosis, and DNA repair. The interaction of spirooxindoles with MTA1 could potentially modulate its activity and downstream signaling.

References

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1H-pyrrolizine: A Guide for Laboratory Professionals

Effective management of chemical waste is paramount for ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the proper disposal of 1H-pyrrolizine, a heterocyclic amine, tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for 1H-pyrrolizine, this procedure is based on the general principles of hazardous waste management and the known risks associated with heterocyclic amines, many of which are recognized as potential carcinogens.

I. Hazard Assessment and Safety Precautions

1H-pyrrolizine (C₇H₇N) is a nitrogen-containing heterocyclic compound. While specific toxicological data for 1H-pyrrolizine is not extensively documented in readily available safety data sheets, the broader class of heterocyclic amines is known to include compounds with carcinogenic properties. Therefore, it is imperative to handle 1H-pyrrolizine with the utmost caution, assuming it to be a hazardous and potentially carcinogenic substance.

Personal Protective Equipment (PPE):

Before handling 1H-pyrrolizine, all personnel must be equipped with the following PPE:

• Gloves: Nitrile or neoprene gloves are recommended. Ensure gloves are regularly inspected for any signs of degradation or puncture.

• Eye Protection: Chemical safety goggles or a face shield must be worn.

• Lab Coat: A flame-resistant lab coat should be worn to protect against splashes.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If there is a risk of aerosol generation and a fume hood is not available, a respirator with an appropriate organic vapor cartridge should be used.

II. Quantitative Data Summary

As a specific Safety Data Sheet for 1H-pyrrolizine with quantitative exposure limits is not available, the following table provides general guidelines for handling and waste accumulation based on common laboratory practices for hazardous chemicals.

Parameter	Guideline
Waste Accumulation Limit	A maximum of 55 gallons of hazardous waste may be stored in a satellite accumulation area. For acutely toxic chemicals, this limit is reduced to 1 quart of liquid.[1]
Container Fill Level	Waste containers should not be filled beyond 90% of their capacity to allow for vapor expansion.[2]
pH Range for Disposal	For aqueous waste streams, the pH should be neutralized to a range of 6.0-9.0 before disposal, unless otherwise specified by the waste management facility.

III. Detailed Disposal Protocol

The following protocol outlines the step-by-step procedure for the safe disposal of 1H-pyrrolizine waste.

Step 1: Waste Segregation and Collection

• Waste Stream Identification: All waste containing 1H-pyrrolizine must be classified as hazardous chemical waste.

• Dedicated Waste Container: Use a dedicated, properly labeled, and chemically compatible waste container. Brown glass bottles are suitable for liquid waste. Ensure the container has a secure screw cap.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1H-pyrrolizine," and a clear indication of the associated hazards (e.g., "Toxic," "Potential Carcinogen").

• Incompatible Materials: Do not mix 1H-pyrrolizine waste with other incompatible waste streams, such as strong oxidizing agents, acids, or bases, to prevent hazardous reactions.

Step 2: Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure the area is well-ventilated.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent pad to contain the spill.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

• Large Spills: For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

Step 3: Final Disposal

• Licensed Waste Carrier: All 1H-pyrrolizine waste must be disposed of through a licensed hazardous waste management company. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Incineration: High-temperature incineration is the preferred method for the disposal of organic chemical waste like 1H-pyrrolizine.

• Contact EHS: Coordinate with your institution's EHS department for the pickup and disposal of the waste container.

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of 1H-pyrrolizine is illustrated in the diagram below. This workflow ensures that all safety and regulatory requirements are met throughout the process.

Caption: Workflow for the safe disposal of 1H-pyrrolizine.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of 1H-pyrrolizine, thereby protecting personnel and the environment. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

• 1. Exposure to heterocyclic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine - Wikipedia [en.wikipedia.org]

Personal protective equipment for handling 1H-pyrrolizine

Personal Protective Equipment (PPE)

When handling 1H-pyrrolizine, a comprehensive suite of personal protective equipment is essential to minimize exposure. The following table summarizes the recommended PPE.

PPE Category	Specification
Eye Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards should be worn at all times.[1] A face shield may be required for splash hazards.
Skin Protection	- Gloves: Chemical-resistant gloves are mandatory. Nitrile or butyl rubber gloves are generally recommended for handling hazardous organic compounds.[2] Always inspect gloves for integrity before use and change them frequently.- Lab Coat/Coveralls: A flame-resistant and impervious lab coat or coveralls should be worn to protect street clothing.[1]- Footwear: Closed-toe shoes, preferably chemical-resistant, are required in the laboratory.
Respiratory Protection	Work should be conducted in a certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available or if there is a risk of exceeding exposure limits, a full-face respirator with appropriate organic vapor cartridges should be used.[1]

Operational Plan for Handling 1H-Pyrrolizine

A systematic approach to handling 1H-pyrrolizine will ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

• Designate a specific area within a chemical fume hood for the handling of 1H-pyrrolizine.

• Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Have spill control materials (e.g., absorbent pads, appropriate neutralizing agents) available in the immediate work area.

2. Handling Procedure:

• Before starting work, review the available safety information for pyrrolizidine (B1209537) alkaloids.

• Wear all required personal protective equipment as detailed in the table above.

• Conduct all manipulations of 1H-pyrrolizine, including weighing and dilutions, within the certified chemical fume hood.

• Use the smallest quantity of the chemical necessary for the experiment.

• Avoid the formation of aerosols.

• After handling, decontaminate all surfaces and equipment.

• Wash hands thoroughly with soap and water after removing gloves.

3. Emergency Procedures:

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[1]

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• In case of inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• In case of ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

• In case of a spill: Evacuate the area. If the spill is small and you are trained to do so, contain the spill with absorbent material and decontaminate the area. For large spills, evacuate the laboratory and contact the appropriate emergency response team.

Disposal Plan

All waste containing 1H-pyrrolizine must be treated as hazardous waste.

1. Waste Segregation:

• Collect all 1H-pyrrolizine waste, including contaminated consumables (e.g., gloves, pipette tips, paper towels), in a designated, properly labeled, and sealed hazardous waste container.

• Do not mix 1H-pyrrolizine waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety department.

2. Waste Container Labeling:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name "1H-pyrrolizine".

• Include any other hazard warnings as appropriate (e.g., "Toxic").

3. Storage and Disposal:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.

• Arrange for the disposal of the hazardous waste through your institution's licensed hazardous waste disposal service. Do not pour 1H-pyrrolizine waste down the drain or dispose of it in the regular trash.

Below is a diagram illustrating the logical workflow for the safe handling and disposal of 1H-pyrrolizine.

Caption: Workflow for Safe Handling and Disposal of 1H-Pyrrolizine.

References

• 1. researchgate.net [researchgate.net]
• 2. downloads.regulations.gov [downloads.regulations.gov]